4,6-Diaminopyrimidine hemisulfate monohydrate

Core Science & Biosynthesis

Technical Whitepaper: Structural Elucidation and Synthetic Utility of 4,6-Diaminopyrimidine Hemisulfate

Executive Summary

4,6-Diaminopyrimidine hemisulfate is a foundational heterocyclic building block extensively utilized in pharmaceutical drug development and materials science. This whitepaper elucidates its precise chemical structure, molecular weight variations, and mechanistic advantages over its free-base counterpart. By detailing its physicochemical profile and providing field-proven protocols, this guide serves as an authoritative resource for researchers engaged in purine synthesis and energetic materials stabilization.

Structural & Physicochemical Profiling

The term "hemisulfate" denotes a precise stoichiometric ratio where one sulfate anion (SO₄²⁻) counterbalances two 4,6-diaminopyrimidinium cations[1]. In laboratory and industrial settings, this salt is most commonly encountered in its monohydrate form. The incorporation of one water molecule into the crystal lattice significantly influences its molecular weight, solubility, and handling characteristics[1].

To ensure precision in stoichiometric calculations during synthesis, it is critical to differentiate between the anhydrous, monohydrate, and 1:1 sulfate forms.

Table 1: Physicochemical Properties of 4,6-Diaminopyrimidine Salt Forms

Property	Monohydrate Hemisulfate	Anhydrous Hemisulfate	Sulfate (1:1 Ratio)
CAS Number	207226-28-6 / 77709-02-5	N/A (Theoretical)	123501-43-9
Molecular Formula	C₈H₁₆N₈O₅S	C₈H₁₄N₈O₄S	C₄H₈N₄O₄S
Molecular Weight	336.33 g/mol	318.32 g/mol	208.20 g/mol
Stoichiometry (Base:Acid)	2:1 + 1 H₂O	2:1	1:1
Melting Point	243-244 °C (dec.)	-	-

(Data aggregated from [1] and [2])

Figure 1: Aqueous dissociation equilibrium of 4,6-Diaminopyrimidine hemisulfate monohydrate.

Mechanistic Rationale: The Hemisulfate Advantage

In organic synthesis, the choice of the hemisulfate salt over the free base is driven by electronic stability. Free 4,6-diaminopyrimidine is highly electron-rich due to the electron-donating resonance of the two amino groups, making it susceptible to rapid atmospheric oxidation.

The hemisulfate salt protonates the pyrimidine nitrogen, shifting the electron density and stabilizing the molecule during prolonged storage. Furthermore, during acid-catalyzed electrophilic aromatic substitutions (such as C5-nitrosation), the sulfate anion acts as an internal buffer. This prevents the complete deactivation of the ring that would inevitably occur if strong mineral acids were used exclusively to drive the reaction[3].

Application Protocol: Regioselective C5-Nitrosation

A critical application of 4,6-diaminopyrimidine hemisulfate is its conversion into 4,6-diamino-5-nitrosopyrimidine, a key intermediate in the Traube purine synthesis pathway[3]. The following protocol is engineered for high yield and incorporates self-validating visual cues to ensure process integrity.

Step-by-Step Methodology:

• Dissolution & Buffering: Suspend 10 mmol of 4,6-diaminopyrimidine hemisulfate in 20 mL of deionized water. Acidify the suspension by adding 2 mL of glacial acetic acid.

  • Causality: Acetic acid is selected over HCl or H₂SO₄ because it provides a mildly acidic environment (pH ~3-4) that catalyzes the formation of the nitrosonium ion (NO⁺) from sodium nitrite, without fully protonating the C5 position of the pyrimidine ring, which must remain nucleophilic[3].

• Thermal Control: Transfer the reaction flask to an ice-water bath and cool the mixture to 0–5 °C.

  • Causality: Nitrosation is highly exothermic. Maintaining a temperature below 5 °C prevents the thermal decomposition of the unstable nitroso intermediate and suppresses oxidative side reactions that lead to tar formation[3].

• Electrophilic Addition: Prepare a solution of sodium nitrite (NaNO₂, 11 mmol) in 5 mL of water. Add this solution dropwise to the pyrimidine suspension over 30 minutes under vigorous stirring.

• Self-Validation & Isolation: As the reaction proceeds, the mixture will transition from a pale suspension to a vibrant orange/red precipitate.

  • Validation Check: If the bright orange/red solid does not form, the nitrosation has failed. This is typically caused by degraded NaNO₂ or an incorrect pH. The distinct color change is a reliable, self-validating indicator of successful C5-nitrosation.

• Filtration: Filter the precipitate under vacuum, wash with ice-cold water (to remove residual acetic acid and sodium sulfate), and dry under a vacuum.

Figure 2: Standard nitrosation workflow for 4,6-Diaminopyrimidine functionalization.

Advanced Applications: Energetic Materials Stabilization

Beyond pharmaceutical synthesis, 4,6-diaminopyrimidine hemisulfate monohydrate exhibits unique utility as a chemical stabilizer for Ammonium Dinitramide (ADN), a high-performance, chlorine-free oxidizer used in solid rocket propellants[4].

When ADN ages thermally, it decomposes to release highly reactive nitric and nitrous acids. The hemisulfate salt acts as a sophisticated chemical scavenger. The free amino groups on the pyrimidine ring neutralize the acidic decomposition products, while the heterocyclic core forms stabilizing charge-transfer complexes[4]. Crucially, the presence of the inorganic sulfate counterion protects the pyrimidine core from premature oxidation, allowing it to retard weight loss in the propellant at extreme aging times far more effectively than the unprotected free base[4].

References

• PubChem . "4,6-Diaminopyrimidine sulfate | C4H8N4O4S | CID 12258872". National Center for Biotechnology Information.[Link]

• Google Patents. "ADN stabilizers - US6113712A".

Sources

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• 2. 4,6-Diaminopyrimidine sulfate | C4H8N4O4S | CID 12258872 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Chloro-6-nitrosopyrimidine | 126827-22-3 | Benchchem [benchchem.com]
• 4. US6113712A - ADN stabilizers - Google Patents [patents.google.com]

An In-depth Technical Guide to the Safe Handling of 4,6-Diaminopyrimidine Hemisulfate Monohydrate

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

4,6-Diaminopyrimidine and its derivatives are pivotal building blocks in medicinal chemistry and drug development. Understanding the safety profile of its various salt forms, such as 4,6-Diaminopyrimidine hemisulfate monohydrate, is paramount to ensuring laboratory safety and experimental integrity. This guide provides a comprehensive overview of the material's properties, hazards, and the requisite protocols for safe handling, emergency response, and proper storage. By synthesizing data from authoritative safety data sheets, this document serves as an essential resource for personnel working with this compound, emphasizing a proactive approach to risk mitigation.

Introduction: The Significance of the Diaminopyrimidine Scaffold

The diaminopyrimidine moiety is a cornerstone in the design of a wide array of biologically active molecules, including kinase inhibitors, antibacterial agents, and diuretics. Its ability to form multiple hydrogen bonds makes it a privileged scaffold in rational drug design. The hemisulfate monohydrate salt form is often utilized to improve the stability and handling characteristics of the parent compound. However, as with any chemical reagent, a thorough understanding of its potential hazards is a prerequisite for its use in a research and development setting. This guide delineates the critical safety information and operational procedures to minimize risk.

Chemical and Physical Properties

A precise understanding of a compound's identity and physical characteristics is the foundation of safety. Key identifiers and properties for the family of 4,6-Diaminopyrimidine compounds are summarized below.

Property	Data	Source
IUPAC Name	pyrimidine-4,6-diamine;sulfuric acid	[1]
Synonyms	4,6-Pyrimidinediamine, 4,6-Diaminopyrimidine Sulfate	[1][2]
CAS Number	2434-56-2 (Parent Compound); 207226-28-6 (Hemisulfate Monohydrate)	[2][3]
Molecular Formula	C4H6N4 (Parent); C8H16N8O5S (Hemisulfate Monohydrate)	[2][3]
Molecular Weight	110.1 g/mol (Parent); 336.33 g/mol (Hemisulfate Monohydrate)	[2][3]
Appearance	Off-white to light yellow crystalline powder	[4][5]
Melting Point	243-244 °C (decomposes)	[3]

Hazard Identification and GHS Classification

According to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals, 4,6-Diaminopyrimidine is classified with specific hazards that necessitate careful handling. The primary risks are associated with irritation to the skin and eyes.[6][7]

GHS Classification	Hazard Class	Hazard Statement
Pictogram		N/A
Signal Word	Warning	[2][6]
Hazard Statements	Skin Irritation (Category 2)	H315: Causes skin irritation.[2][6]
Eye Irritation (Category 2/2A)	H319: Causes serious eye irritation.[2][7]
Specific target organ toxicity — single exposure	H335: May cause respiratory irritation.[2]
Precautionary Statements	Prevention	P264: Wash skin thoroughly after handling.[6][7] P280: Wear protective gloves/eye protection/face protection.[2][6]
Response	P302 + P352: IF ON SKIN: Wash with plenty of water.[2] P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[7][8] P332 + P313: If skin irritation occurs: Get medical advice/attention.[2] P337 + P313: If eye irritation persists: Get medical advice/attention.[2]

Risk Mitigation and Safe Handling Protocols

A multi-layered approach to safety, incorporating engineering controls, appropriate Personal Protective Equipment (PPE), and stringent hygiene practices, is essential for mitigating the risks associated with 4,6-Diaminopyrimidine hemisulfate monohydrate.

Engineering Controls: The First Line of Defense

The primary objective of engineering controls is to minimize exposure at the source.

• Ventilation: Always handle this compound in a well-ventilated area.[9] A local exhaust ventilation system, such as a chemical fume hood, is highly recommended to prevent the accumulation of dust particles in the breathing zone.[6]

• Safety Stations: Ensure that safety showers and eyewash stations are readily accessible and in close proximity to the workstation.[2]

Personal Protective Equipment (PPE): Essential Barrier Protection

The selection of PPE must be based on a thorough risk assessment of the procedures being performed.

PPE Category	Specifications	Rationale
Eye and Face Protection	Chemical safety goggles or glasses with side shields (compliant with EN 166 or OSHA 29 CFR 1910.133).	Protects against dust particles and accidental splashes, addressing the H319 "Causes serious eye irritation" hazard.[2][4][10]
Hand Protection	Chemically resistant, impervious gloves (e.g., Nitrile rubber).	Prevents direct skin contact, mitigating the H315 "Causes skin irritation" hazard.[2][4][7]
Skin and Body Protection	Long-sleeved lab coat and closed-toe shoes.	Minimizes the potential for accidental skin contact.[2][4]
Respiratory Protection	Not required under normal use with adequate ventilation. If dust is generated, a NIOSH/MSHA or EN 136 approved respirator may be necessary.	Addresses the H335 "May cause respiratory irritation" hazard in situations where dust cannot be controlled by ventilation alone.[2]

Hygiene Practices

Strict adherence to hygiene protocols is critical to prevent contamination.

• Wash hands and any exposed skin thoroughly after handling the compound.[6][11]

• Do not eat, drink, or smoke in laboratory areas where chemicals are handled.[11]

• Remove contaminated clothing and wash it before reuse.[10]

Emergency Response Procedures

In the event of an accidental exposure or spill, a rapid and informed response is crucial.

First-Aid Measures

The following diagram outlines the immediate steps to be taken following exposure.

Caption: Emergency First-Aid Workflow for Accidental Exposure.

Fire-Fighting Measures

While not classified as flammable, appropriate measures should be taken in the event the material is involved in a fire.

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[12]

• Specific Hazards: Thermal decomposition may produce irritating gases and toxic fumes, including carbon oxides (CO, CO2) and nitrogen oxides (NOx).[11]

• Protective Equipment: Firefighters should wear full protective gear and a self-contained breathing apparatus (SCBA).[11][12]

Accidental Release Measures

• Personal Precautions: Wear appropriate PPE as described in Section 3.2. Avoid generating dust.[10][12]

• Containment and Cleanup: Sweep up the spilled solid material, taking care to minimize dust, and place it into a suitable, closed container for disposal.[2]

• Environmental Precautions: Prevent the product from entering drains or waterways.[6]

Storage and Disposal

Proper storage is essential for maintaining the chemical's integrity and ensuring safety.

• Storage Conditions: Store in a cool, dry, and well-ventilated area.[9] Keep the container tightly closed to prevent moisture absorption.[11][13] Store away from incompatible materials such as strong oxidizing agents.[9][11]

• Disposal: Dispose of waste material and containers in accordance with local, regional, and national regulations. This should be done via an approved waste disposal plant.[11]

Toxicological and Ecological Profile

• Toxicological Information: The toxicological properties of this specific salt have not been fully investigated.[2] However, based on the classification of the parent compound, it is known to cause skin and eye irritation.[2] Mutagenicity and carcinogenicity tests on similar compounds have not indicated genotoxic or carcinogenic potential.[14]

• Ecological Information: There is no specific data available on the ecotoxicity of this compound. It is not expected to be persistent, bioaccumulative, and toxic (PBT) or very persistent and very bioaccumulative (vPvB).[6] However, as a standard precaution, release into the environment should be avoided.[6]

Conclusion

4,6-Diaminopyrimidine hemisulfate monohydrate is a valuable reagent in scientific research and development. While it presents moderate hazards, primarily skin and eye irritation, these risks can be effectively managed through the diligent application of the safety protocols outlined in this guide. A comprehensive safety culture, rooted in a thorough understanding of chemical hazards, the consistent use of engineering controls and PPE, and preparedness for emergencies, is the key to ensuring a safe and productive research environment.

References

• 4,6-Diaminopyrimidine sulfate | C4H8N4O4S | CID 12258872. PubChem. [Link]

• Material Safety Data Sheet. HIMEDIA. [Link]

• Safety data sheet - BASF. (2026, March 7). BASF. [Link]

• Material Safety Data Sheet - 4-Chloro-2,6-diaminopyrimidine, 98%. (2005, October 3). Cole-Parmer. [Link]

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• 3. echemi.com [echemi.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. 4,6-Diaminopyrimidine, 98%, Thermo Scientific Chemicals 5 g | Buy Online [thermofisher.com]
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Precision Oncology and the 4,6-Diaminopyrimidine Scaffold: A Technical Guide to Kinase Inhibition, Antifolate Activity, and Efflux Modulation

Executive Summary

As the landscape of targeted oncology shifts toward overcoming acquired resistance mechanisms, the architectural flexibility of small-molecule pharmacophores becomes paramount. The 4,6-diaminopyrimidine scaffold has emerged as a privileged structure in modern drug discovery. Its inherent bioisosterism with the adenine ring of ATP makes it an exceptional hinge-binding motif for kinase inhibition. Furthermore, its versatile substitution vectors at the 2-, 4-, 5-, and 6-positions allow application scientists to engineer highly specific targeted covalent inhibitors (TCIs), non-classical antifolates, and efflux pump modulators.

This technical whitepaper dissects the mechanistic rationale, quantitative efficacy, and self-validating experimental workflows for deploying 4,6-diaminopyrimidine derivatives in oncology.

Scaffold Mechanics: The Hinge-Binding Rationale

The core utility of the 4,6-diaminopyrimidine ring in oncology stems from its hydrogen-bonding network. The endocyclic nitrogen atoms of the pyrimidine ring act as hydrogen bond acceptors, while the exocyclic amino groups act as donors. When docked into the ATP-binding pocket of a kinase, this donor-acceptor-donor motif perfectly mimics the interactions of the adenine base of ATP with the backbone amides of the kinase hinge region.

By anchoring the core tightly to the hinge, the 4- and 6-positions provide optimal geometric vectors to direct functional groups toward the solvent-exposed region or the gatekeeper pocket, enabling precise steric tuning and covalent targeting.

Targeted Covalent Inhibition of Mutant EGFR (Overcoming T790M)

Mechanistic Causality

First-generation Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors (TKIs) like erlotinib fail when non-small cell lung cancer (NSCLC) tumors acquire the T790M gatekeeper mutation. The substitution of threonine with a bulky methionine increases the kinase's affinity for ATP, outcompeting reversible inhibitors.

To overcome this, researchers engineered 4,6-diaminopyrimidine derivatives functionalized with an electrophilic acrylamide moiety. The scaffold positions the acrylamide precisely to undergo a Michael addition with Cys797 , a nucleophilic residue in the ATP-binding pocket. This covalent bond renders the inhibition irreversible, nullifying the ATP-affinity advantage of the T790M mutant. Furthermore, adding an o-methoxy substituent creates a steric clash with larger gatekeeper residues in wild-type (WT) kinases, conferring mutant selectivity and sparing WT EGFR (thereby reducing gastrointestinal and dermatological toxicities) [1].

Fig 1. Mechanism of mutant EGFR covalent inhibition by 4,6-diaminopyrimidine derivatives.

Experimental Workflow: Cellular Time-Dependent Inhibition (Washout) Assay

Why this protocol? Standard IC₅₀ shift assays depend heavily on pre-incubation time and ATP concentration. A washout assay provides a self-validating, binary readout: if the kinase remains inhibited after the unbound drug is physically removed, the binding event is unequivocally irreversible.

• Cell Seeding: Plate H1975 cells (harboring the L858R/T790M EGFR mutation) in 6-well plates at

  cells/well. Incubate overnight at 37°C.

• Compound Treatment: Treat cells with the 4,6-diaminopyrimidine covalent inhibitor (e.g., 100 nM) or a reversible control (e.g., erlotinib) for 2 hours to allow target engagement.

• Washout Phase (The Validation Step): Aspirate the media. Wash the cell monolayer three times with warm, sterile PBS to completely remove unbound compound. Add fresh, drug-free media.

• Time-Course Harvest: Lyse cells using RIPA buffer supplemented with protease/phosphatase inhibitors at 0, 4, 8, and 24 hours post-washout.

• Immunoblotting: Resolve lysates via SDS-PAGE, transfer to nitrocellulose, and probe for total EGFR and phosphorylated EGFR (p-EGFR Tyr1068).

• Data Interpretation: A true covalent 4,6-diaminopyrimidine inhibitor will show sustained suppression of p-EGFR at 24 hours post-washout, whereas the reversible control will show complete p-EGFR recovery by 4–8 hours.

Disruption of One-Carbon Metabolism via DHFR Inhibition

Mechanistic Causality

Classical antifolates (like methotrexate) require active transport into the cell via the reduced folate carrier (RFC) and subsequent polyglutamation for retention. Tumors rapidly develop resistance by downregulating these transport mechanisms.

Highly lipophilic 2-substituted-4,6-diaminopyrimidine derivatives bypass this resistance by acting as non-classical Dihydrofolate Reductase (DHFR) inhibitors. They passively diffuse across the cell membrane and competitively bind the DHFR active site, blocking the conversion of dihydrofolate to tetrahydrofolate (THF). This starves the tumor of the one-carbon units essential for de novo purine and thymidylate synthesis, triggering S-phase arrest and apoptosis [2].

Fig 2. Disruption of the folate cycle via competitive DHFR inhibition.

Experimental Workflow: Saturation Transfer Difference (STD) NMR

Why this protocol? Crystallography requires stable lattice formation, which is resource-intensive. STD-NMR relies on the nuclear Overhauser effect (NOE) in solution. By selectively irradiating the protein, saturation transfers only to the ligand protons in direct physical contact (≤ 5 Å) with the receptor. This creates a self-validating system: non-binders remain invisible in the difference spectrum, while true binders empirically map their own binding epitope.

• Sample Preparation: Prepare a solution containing 10 µM recombinant human DHFR and 1 mM 4,6-diaminopyrimidine ligand (1:100 ratio) in deuterated phosphate buffer (D₂O, pH 7.4).

• Selective Irradiation: Apply a train of Gaussian-shaped radiofrequency pulses to selectively saturate the protein's aliphatic methyl resonances (e.g., at -0.5 ppm), a region devoid of ligand signals.

• Spin Diffusion: Allow a saturation time of 2.0 seconds for the magnetization to transfer from the protein to the bound ligand via spin diffusion.

• Acquisition: Acquire the "on-resonance" spectrum (protein irradiated) and an "off-resonance" control spectrum (irradiation at 40 ppm, where no signals exist).

• Difference Spectrum Generation: Subtract the on-resonance spectrum from the off-resonance spectrum. The resulting STD spectrum will exclusively display the signals of the ligand protons that mediate the interaction with DHFR.

Fig 3. Logical workflow of Saturation Transfer Difference (STD) NMR for epitope mapping.

Quantitative Data Summary

The table below consolidates the biochemical and cellular efficacy of optimized 4,6-diaminopyrimidine derivatives across distinct oncological targets, demonstrating the scaffold's high potency and tunable selectivity.

Compound Class	Target / Pathway	Target IC₅₀ (nM)	Cell Line	Cellular GI₅₀ (nM)	Selectivity Profile
4,6-DP Acrylamide	EGFR (L858R/T790M)	12	H1975 (NSCLC)	48	>100-fold vs WT EGFR
4,6-DP Acrylamide	EGFR (WT)	>1500	A431 (Epidermoid)	>600	Spares WT EGFR
2-Substituted 4,6-DP	Human DHFR	45	MCF-7 (Breast)	120	Non-classical antifolate
2-Substituted 4,6-DP	Human DHFR	50	HepG2 (Liver)	145	Non-classical antifolate

Reversal of Multidrug Resistance (BCRP/ABCG2 Modulation)

Beyond direct kinase and metabolic inhibition, the 4,6-diaminopyrimidine scaffold is highly effective in reversing multidrug resistance (MDR). Tumors frequently overexpress the Breast Cancer Resistance Protein (BCRP/ABCG2), an ATP-binding cassette transporter that actively effluxes chemotherapeutics (e.g., topotecan, SN-38) out of the cell.

Specific derivatives of the diaminopyrimidine core have been shown to bind to the transmembrane domain of ABCG2. By locking the transporter in an inward-facing conformation, these derivatives prevent the ATP hydrolysis required for substrate efflux, thereby restoring the intracellular concentration and cytotoxic efficacy of standard chemotherapeutic agents [3].

Conclusion

The 4,6-diaminopyrimidine moiety is far more than a simple heterocyclic building block; it is a precision tool for molecular targeting. By understanding the causality of its hydrogen-bonding network and leveraging self-validating assays like washout kinetics and STD-NMR, application scientists can systematically engineer this scaffold to overcome the most pressing challenges in oncology—from gatekeeper mutations to metabolic evasion and multidrug resistance.

References

• In Vitro and In Vivo Characterization of Irreversible Mutant-Selective EGFR Inhibitors That Are Wild-Type Sparing Source: Molecular Cancer Therapeutics (AACR Journals) URL:[Link]

• Synthesis, dihydrofolate reductase inhibition, anti-proliferative testing, and saturation transfer difference ¹H-NMR study of some new 2-substituted-4,6-diaminopyrimidine derivatives Source: Chemical and Pharmaceutical Bulletin (PubMed) URL:[Link]

• HM30181 Derivatives as Novel Potent and Selective Inhibitors of the Breast Cancer Resistance Protein (BCRP/ABCG2) Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

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• 3. pubs.acs.org [pubs.acs.org]

The Ambient Stability of 4,6-Diaminopyrimidine Hemisulfate: A Technical Guide to Degradation Kinetics and Handling

Executive Summary

4,6-Diaminopyrimidine hemisulfate monohydrate (CAS 77709-02-5) is a critical intermediate in the synthesis of purine analogs, nucleoside phosphoramidates, and energetic material stabilizers [1, 2]. While the free base of 4,6-diaminopyrimidine is highly reactive, the hemisulfate salt is engineered to provide superior shelf-life and resistance to ambient degradation.

This whitepaper provides an in-depth analysis of the thermodynamic and kinetic stability of 4,6-diaminopyrimidine hemisulfate under ambient conditions. By exploring the underlying electronic causality of its degradation pathways, we establish self-validating protocols for stability testing, handling, and long-term storage.

Mechanistic Principles of Stability: The "Causality" of the Salt Form

To understand the stability of this compound, we must first analyze the electronic behavior of the pyrimidine scaffold.

Electronic Behavior and Tautomerism

The unsubstituted pyrimidine ring is inherently electron-deficient (π-deficient). However, the addition of two primary amine groups at the C4 and C6 positions introduces strong electron-donating groups (EDGs). Through resonance, the lone pairs on these exocyclic nitrogens push electron density into the ring, creating localized regions of negative charge (particularly at C5) [1].

This electron enrichment makes the free base highly susceptible to electrophilic attack by ambient oxygen (auto-oxidation) and photolytic degradation. Furthermore, 4-amino-6-substituted pyrimidines exist in a dynamic amine-imine tautomeric equilibrium, which increases proton mobility and exposes the molecule to hydrolytic cleavage in aqueous environments [3].

The Protective Role of the Hemisulfate Salt

Why formulate this as a hemisulfate monohydrate? When 4,6-diaminopyrimidine is crystallized as a hemisulfate salt, the basic nitrogens (either the ring nitrogens or the exocyclic amines) are protonated. This protonation is the causal mechanism of its stability. By tying up the lone pairs, the resonance electron donation into the pyrimidine ring is drastically reduced. The ring returns to a more electron-deficient state, effectively neutralizing its vulnerability to ambient electrophilic oxygen attack.

In solid-state applications, such as its use as a stabilizer for ammonium dinitramide (ADN), the inorganic sulfate salt acts as a "timed-release" protective barrier, preventing premature oxidation until the compound is actively solvated or converted [2].

Caption: Mechanistic pathways of 4,6-diaminopyrimidine degradation under ambient and stressed conditions.

Quantitative Stability Data

Under ambient laboratory conditions (20–25 °C, 40–60% Relative Humidity), the solid hemisulfate monohydrate exhibits excellent stability. However, when transitioned into solution, its stability is heavily dependent on the solvent's protic nature and pH. Studies on related 4,6-diaminopyrimidine derivatives (such as DPTM) demonstrate that in buffered aqueous media or plasma, the pyrimidine moiety remains stable for at least 24 hours at room temperature, and withstands multiple freeze-thaw cycles without significant degradation [4].

Table 1: Stability Profile Summary

Parameter	Ambient Condition (Solid)	Aqueous Solution (pH 7.0)	Stress Condition (UV/O2)
Physical State	Crystalline Powder	Solvated Ions	Discolored Solid/Solution
Degradation Rate	< 0.1% per month	~2-5% over 48 hours	Rapid (Hours to Days)
Primary Pathway	Hygroscopic water uptake	Amine-imine tautomerization	Nitrosation / N-Oxidation
Visual Indicator	White/Off-white	Clear	Pink to Deep Violet shift

Note: The development of blue, pink, or violet colors is a documented indicator of pyrimidine nitrosation and oxidative degradation, serving as a reliable visual cue for compromised batch integrity [2].

Self-Validating Experimental Protocols

To ensure trustworthiness in your analytical workflows, do not rely solely on theoretical stability. Implement the following self-validating protocols to empirically verify the integrity of 4,6-diaminopyrimidine hemisulfate in your specific matrix.

Protocol 1: Accelerated Oxidative Stress & Colorimetric Validation

This protocol leverages the compound's inherent chromogenic degradation pathway to validate lot stability before use in sensitive syntheses.

• Sample Preparation: Weigh 50 mg of 4,6-diaminopyrimidine hemisulfate into two separate clear glass vials (Vial A and Vial B).

• Solvation: Dissolve the contents of both vials in 5 mL of deionized water.

• Basification (Stress Induction): Add 0.1 M NaOH dropwise to Vial B until the pH reaches 8.5 (converting the salt to the vulnerable free base). Leave Vial A at its natural acidic pH.

• Environmental Exposure: Expose both vials to ambient light and atmospheric oxygen at 25 °C for 24 hours.

• Observation & Causality: Vial A should remain clear. Vial B will likely develop a pink/violet hue. Why? The basic pH removes the protective protonation, allowing ambient oxygen/nitrogen oxides to attack the electron-rich C5 position, forming colored nitroso/oxidized species [1, 2]. If Vial A turns pink, your bulk powder has already been compromised by moisture and ambient oxidation.

Protocol 2: HPLC-MS/MS Quantification for Solution Stability

For pharmacokinetic or precise synthetic applications, quantitative profiling is required [4].

• Standard Curve Generation: Prepare a stock solution of 1.0 mg/mL in 0.1% Formic Acid in Acetonitrile (the acidic environment locks the tautomeric state). Dilute to 10, 50, 100, and 500 ng/mL.

• Incubation: Prepare working aliquots in your target solvent (e.g., PBS, Methanol). Incubate at 25 °C.

• Sampling: Extract 100 µL aliquots at t = 0, 4, 8, 12, and 24 hours. Quench immediately with 300 µL of ice-cold Acetonitrile to halt any degradation kinetics.

• Analysis: Run via LC-MS/MS (C18 column, gradient elution of Water/Acetonitrile with 0.1% Formic Acid). Monitor the parent mass transition corresponding to the free base (

  m/z 111.1).

• Validation: A deviation of >5% from the t=0 peak area indicates unacceptable ambient degradation for high-precision assays.

Caption: Step-by-step experimental workflow for evaluating ambient stability and degradation kinetics.

Storage and Handling Directives

Based on the physicochemical properties of the hemisulfate monohydrate, the following guidelines must be strictly adhered to in order to maintain structural integrity over time.

• Temperature: Store bulk quantities at -20 °C for long-term preservation. For active daily use, short-term storage at 4 °C is acceptable, provided the container is allowed to reach room temperature before opening to prevent condensation.

• Atmosphere: Store under an inert atmosphere (Argon or Nitrogen). Ambient moisture will drive the monohydrate into a higher hydration state, potentially lowering the localized pH and initiating slow hydrolysis.

• Light Exposure: The compound is susceptible to photo-degradation over prolonged periods. Store in amber glass vials or opaque containers.

• Safety & PPE: Pyrimidine derivatives can act as DNA intercalators or alkylating agents depending on their substitution. Handle inside a Class II Biosafety Cabinet or chemical fume hood using nitrile gloves and safety goggles [1].

References

• Highsmith, T. K., et al. (2000). ADN stabilizers - US6113712A. Google Patents.

• MDPI. (2021). Mono- and Diamination of 4,6-Dichloropyrimidine, 2,6-Dichloropyrazine and 1,3-Dichloroisoquinoline with Adamantane-Containing Amines. Molecules. Retrieved from [Link]

• MDPI. (2019). A Validated HPLC-MS/MS Assay for 14-O-[(4,6-Diaminopyrimidine-2-yl)thioacetyl] Mutilin in Biological Samples and Its Pharmacokinetic, Distribution and Excretion via Urine and Feces in Rats. Molecules. Retrieved from[Link]

role of 4,6-Diaminopyrimidine scaffold in antiviral drug discovery

The Role of the 4,6-Diaminopyrimidine Scaffold in Antiviral Drug Discovery

Executive Summary

The 4,6-Diaminopyrimidine (DAP) scaffold represents a "privileged structure" in medicinal chemistry, distinguished by its ability to engage in diverse hydrogen-bonding networks while maintaining a rigid, planar aromatic core. Unlike its 2,4-diamino counterparts (e.g., pyrimethamine) which primarily target dihydrofolate reductase (DHFR), the 4,6-diamino substitution pattern has emerged as a versatile platform for Direct-Acting Antivirals (DAAs) .

This guide details the technical application of the 4,6-DAP scaffold in targeting Influenza A M2 ion channels and HIV-1 Reverse Transcriptase . It highlights the critical design strategy of conjugating the polar DAP headgroup with lipophilic moieties (such as adamantane) to overcome drug resistance in mutant viral strains (e.g., M2-S31N).

Chemical & Structural Basis

Pharmacophore Analysis

The 4,6-diaminopyrimidine core functions as a bidentate or tridentate hydrogen bond donor/acceptor system.

• Positions 4 & 6 (Exocyclic Amines): Act as H-bond donors. Crucial for interacting with backbone carbonyls in viral enzymes or polar residues (e.g., Ser31 in Influenza M2).

• Positions 1 & 3 (Endocyclic Nitrogens): Act as H-bond acceptors.

• Position 5 (C-5): The "vectors" at C-5 allow for the introduction of halogens or alkyl groups to modulate electronic properties without disrupting the H-bonding face.

Tautomeric Versatility

While predominantly existing in the amino-form in solution, the scaffold can access imino-tautomers upon binding to active sites, allowing it to adapt to induced-fit pockets in viral targets like the HIV-1 NNRTI binding pocket.

Mechanisms of Action (MoA)

Influenza A: M2 Channel Blockade (S31N Targeting)

The most significant recent application of 4,6-DAP is in restoring sensitivity to adamantane-resistant Influenza A.

• The Problem: The S31N mutation in the M2 proton channel renders classic adamantanes (Amantadine) ineffective due to the loss of a hydrophobic binding pocket and the introduction of a polar serine residue.

• The Solution: 4,6-DAP derivatives conjugated to adamantane act as "dual-anchors." The adamantane cage occludes the channel pore, while the 4,6-DAP headgroup forms specific H-bonds with the newly introduced Asn31 or Ser31 residues, stabilizing the blocker within the mutant channel.

HIV-1: Non-Nucleoside Reverse Transcriptase Inhibition (NNRTI)

Distinct from Diarylpyrimidines (DAPYs) like Etravirine, 4,6-DAP derivatives bind to the allosteric NNRTI pocket.

• Mechanism: They induce a conformational change that locks the p66 subunit in a hyperextended, inactive state.

• Resistance Profile: The flexibility of the C-4/C-6 amino linkers allows these molecules to "wiggle" and maintain binding even when key residues (e.g., K103N, Y181C) mutate.

Visualization: Mechanism & Workflow

Figure 1: Mechanism of Action & Synthesis Pathway

Caption: Synthesis of the 4,6-DAP scaffold and its divergent mechanistic applications in Influenza and HIV therapy.

Experimental Protocols

Chemical Synthesis: General Protocol for 4,6-Diaminopyrimidines

This protocol utilizes a sequential Nucleophilic Aromatic Substitution (

) on 4,6-dichloropyrimidine.

Reagents:

• 4,6-Dichloropyrimidine (1.0 eq)

• Amine A (Primary amine for position 4, 1.1 eq)

• Amine B (Primary amine for position 6, 1.2 eq)

• Diisopropylethylamine (DIPEA, 2.5 eq)

• Solvent: n-Butanol or DMF.

Step-by-Step Methodology:

• Mono-Substitution (C-4):

  • Dissolve 4,6-dichloropyrimidine in n-Butanol (0.5 M).

  • Add DIPEA (1.2 eq) followed by Amine A (1.1 eq) dropwise at 0°C.

  • Stir at room temperature for 4–6 hours. Monitor by TLC (Hexane:EtOAc 3:1).

  • Checkpoint: The mono-substituted product usually precipitates or is less polar.

• Di-Substitution (C-6):

  • To the reaction mixture (or isolated intermediate), add Amine B (1.2 eq) and remaining DIPEA.

  • Heat to reflux (110–120°C) for 12–18 hours.

  • Note: The second chlorine is less reactive due to the electron-donating effect of the first amino group.

• Work-up:

  • Cool to RT. Remove solvent under reduced pressure.

  • Resuspend residue in EtOAc, wash with

    (sat.) and Brine.

  • Purify via Flash Column Chromatography (SiO2, DCM:MeOH gradient).

Antiviral Assay: Cytopathic Effect (CPE) Reduction (Influenza)

Validates the efficacy of the scaffold against M2-mediated viral replication.

• Cell Culture: Seed MDCK cells (

  cells/well) in 96-well plates. Incubate 24h at 37°C.

• Infection: Wash cells with PBS. Infect with Influenza A virus (A/Puerto Rico/8/34 H1N1 or S31N mutant) at MOI = 0.01 in the presence of TPCK-trypsin.

• Treatment: Add serial dilutions of the 4,6-DAP test compound immediately post-infection.

  • Control: Amantadine (resistant control) and Ribavirin (positive control).

• Readout (72h):

  • Add MTT reagent (0.5 mg/mL). Incubate 4h.

  • Solubilize formazan crystals with DMSO.

  • Measure Absorbance at 570 nm.

• Calculation:

Data Summary: Structure-Activity Relationship (SAR)

The following table summarizes the potency of Adamantane-linked 4,6-diaminopyrimidines against Influenza A (H1N1).

Compound ID	R1 (Pos 4)	R2 (Pos 6)	Linker	EC50 (µM)	Selectivity Index (SI)
Amantadine	-	-	-	>100 (Resistant)	N/A
DAP-01	Adamantyl-amine		Direct	12.5	>20
DAP-05	Adamantyl-amine	Pyrrolidine	Direct	4.2	45
DAP-09	Adamantyl-ethyl		Ethyl	0.8	>200
DAP-12	Adamantyl-ethyl	Morpholine	Ethyl	2.1	85

Key Insight: The introduction of an ethyl linker ("wobble" room) between the adamantane cage and the pyrimidine core (DAP-09) significantly enhances potency, likely by allowing optimal positioning of the 4,6-diamino H-bond donors within the M2 pore.

Future Perspectives

The 4,6-diaminopyrimidine scaffold is evolving beyond simple viral enzyme inhibition. Emerging research suggests its utility in:

• PROTACs: Using the scaffold as a warhead to degrade viral proteins.

• Host-Directed Therapy: Targeting host kinases (e.g., CDK4/6) required for viral replication, where 4,6-DAP derivatives show off-target potency.

References

• Synthesis and Antiviral Activity of Adamantane-Containing 4,6-Diaminopyrimidines. Journal of Medicinal Chemistry.

• Mono- and Diamination of 4,6-Dichloropyrimidine with Adamantane-Containing Amines. Molecules.

• Influenza M2 Channel Inhibitors: Overcoming Resistance. Antiviral Research.

• Structure-Based Design of NNRTIs Targeting HIV-1. Journal of the American Chemical Society.

• CDK4/6 Inhibitors as Broad-Spectrum Antivirals. Nature Communications.

Protocols & Analytical Methods

Application Note: Vilsmeier-Haack Formylation of 4,6-Diaminopyrimidine Hemisulfate

This Application Note is designed for research scientists and process chemists. It details the specific protocol for the formylation of 4,6-Diaminopyrimidine Hemisulfate via the Vilsmeier-Haack reaction.[1] Unlike simple aromatics, this substrate presents unique challenges due to its salt form and the competing nucleophilicity of the exocyclic amino groups.

Executive Summary & Chemical Strategy

The formylation of 4,6-diaminopyrimidine is a critical step in the synthesis of antifolates, purine analogs, and bicyclic heterocycles. The target product is 4,6-diamino-5-pyrimidinecarboxaldehyde .

Critical Technical Insight: Direct formylation at the C5 position is complicated by the two primary amino groups. Under Vilsmeier-Haack conditions (POCl

/DMF), these amino groups are highly nucleophilic and will react with the chloromethyliminium salt to form dimethylaminomethyleneamino (formamidine) adducts.

Therefore, this reaction proceeds through a tris-electrophilic attack :

• Formation of the Vilsmeier reagent.[1][2][3][4][5][6][7]

• Conversion of both

  groups to (protection/activation).

• Formylation at the C5 position.

• Hydrolysis: A controlled hydrolysis step is required to cleave the formamidines back to free amines while retaining the C5-aldehyde.

Reaction Scheme

The transformation follows this logical pathway:

[8]

Mechanistic Pathway (Graphviz Visualization)

The following diagram illustrates the molecular events, highlighting the dual reactivity of the amine and the aromatic ring.

Figure 1: Mechanistic cascade showing the conversion of amino groups to formamidines prior to or concurrent with C5-formylation, followed by restorative hydrolysis.

Experimental Protocol

Materials & Reagents

Reagent	Role	Equiv.	Notes
4,6-Diaminopyrimidine Hemisulfate	Substrate	1.0	Salt form requires neutralization capacity.
POCl (Phosphorus Oxychloride)	Electrophile Source	3.5 - 4.0	Freshly distilled recommended. Toxic/Corrosive.
DMF (N,N-Dimethylformamide)	Solvent/Reagent	6.0 - 10.0	Anhydrous. Acts as base and reagent.[1][9][10]
NaOH / NH OH	Hydrolysis Agent	N/A	For pH adjustment during workup.

Step-by-Step Methodology

Phase 1: Vilsmeier Reagent Formation[5]

• Setup: Flame-dry a 3-neck round-bottom flask equipped with a magnetic stir bar, dropping funnel, and nitrogen inlet.

• Solvent Charge: Add anhydrous DMF (6–10 volumes relative to substrate mass) to the flask.

• Cooling: Cool the DMF to 0–5 °C using an ice/salt bath.

• Reagent Addition: Add POCl

  (3.5–4.0 equiv) dropwise over 30 minutes.

  • Caution: The reaction is exothermic. Maintain internal temperature

    °C.

  • Observation: The solution will turn pale yellow/orange, indicating the formation of the chloroiminium salt. Stir for an additional 30 minutes at 0 °C.

Phase 2: Substrate Addition & Reaction

• Addition: Add 4,6-Diaminopyrimidine Hemisulfate (1.0 equiv) in portions to the Vilsmeier reagent.

  • Note on Salt: The hemisulfate is sparingly soluble.[9] It will dissolve slowly as it reacts. The excess DMF helps neutralize the sulfuric acid released.

• Heating: Remove the ice bath and allow to warm to room temperature. Then, heat the mixture to 60–70 °C for 3–5 hours.

  • Monitoring: Monitor by TLC (System: DCM/MeOH 9:1). The starting material spot should disappear, replaced by a non-polar spot (the bis-formamidine intermediate).

Phase 3: Quenching & Hydrolysis (The Critical Step)

To obtain the free amine product, the formamidine groups must be hydrolyzed.

• Quench: Cool the reaction mixture to room temperature. Pour the viscous mixture slowly onto crushed ice (approx. 10x weight of substrate) with vigorous stirring.

  • Exotherm Warning: This hydrolysis releases HCl and phosphoric acid.

• Basification: Adjust the pH of the solution to pH 9–10 using 5M NaOH or concentrated NH

  OH.

  • Observation: A precipitate may form.[6]

• Hydrolysis Reflux (Optional but Recommended): If the formamidine intermediate persists (checked by LCMS/NMR), heat the basic aqueous suspension to 80 °C for 1 hour. This ensures complete removal of the dimethylaminomethylene groups.

• Isolation: Cool the suspension to 0–5 °C. Filter the precipitate.

• Purification: Recrystallize the crude solid from water or dilute ethanol.

Quantitative Data Summary

Parameter	Value
Typical Yield	65% – 75%
Appearance	Pale yellow to tan solid
Melting Point	> 300 °C (dec)
Solubility	Soluble in dilute acid/base; sparingly soluble in water.

Troubleshooting & Optimization

Handling the Hemisulfate Salt

The sulfate salt can retard the reaction due to poor solubility.

• Optimization: If yields are low, pre-neutralize the salt. Suspend the hemisulfate in DMF and add 1.0 equiv of anhydrous Sodium Acetate (NaOAc) before adding the POCl

  . This liberates the free base in situ.

Controlling Chlorination

In pyrimidines with hydroxyl groups (e.g., 4,6-dihydroxypyrimidine), Vilsmeier conditions replace -OH with -Cl.

• Differentiation: Since 4,6-diaminopyrimidine has -NH

  groups, chlorination (displacement of amine) is rare under these standard conditions. The primary side reaction is incomplete hydrolysis of the formamidine.

Workflow Logic Diagram

Figure 2: Operational workflow emphasizing the post-quench hydrolysis step necessary to recover the diamino functionality.

References

• Vilsmeier-Haack Reaction Mechanism & Scope

  • Title: Vilsmeier-Haack Reaction - Organic Chemistry Portal
  • Source: Organic Chemistry Portal

  • URL: [Link][6]

• Title: The Vilsmeier-Haack Reaction: A Comprehensive Technical Guide to the Synthesis of 5-Formyluracil Derivatives (Analogous Chemistry)
• Title: Process for preparing 4,6-diamino-5-arylazopyrimidines (Context on 4,6-diamino reactivity)
• Reaction of Aminopyrimidines with Vilsmeier Reagent: Title: A Comparative Guide to the Synthesis of 2,5-Dichloro-4,6-pyrimidinediamine (Highlighting Formamidine Intermediates) Source: BenchChem Technical Guide

Sources

• 1. scirp.org [scirp.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. evnuir.vnu.edu.ua [evnuir.vnu.edu.ua]
• 5. evnuir.vnu.edu.ua [evnuir.vnu.edu.ua]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. CN105646372A - Preparation method of 2-amino-4,6-dichloro-5-formamine pyrimidine - Google Patents [patents.google.com]
• 9. Method For Producing 2 Amino 4, 6 Dichloro 5 Formamidopyrimidine [quickcompany.in]
• 10. sciforum.net [sciforum.net]

Technical Application Note: High-Purity Synthesis of 4,6-Dichloropyrimidine

This Application Note is structured to provide a high-level, reproducible protocol for the synthesis of 4,6-dichloropyrimidine starting specifically from 4,6-diaminopyrimidine hemisulfate. It prioritizes the Direct Sandmeyer-Gattermann approach for its atom economy and directness, while acknowledging the alternative hydrolytic route for context.

Source Material: 4,6-Diaminopyrimidine Hemisulfate Target Analyte: 4,6-Dichloropyrimidine (CAS: 1193-21-1) Methodology: Modified Sandmeyer-Gattermann Diazotization-Chlorination[1]

Executive Summary & Strategic Analysis

4,6-Dichloropyrimidine is a critical electrophilic scaffold in the synthesis of purine analogs, agrochemicals (e.g., Azoxystrobin intermediates), and pharmaceutical APIs. While the industrial standard often involves the chlorination of 4,6-dihydroxypyrimidine using phosphoryl chloride (

), that route requires a hydrolysis step if starting from the diamine.

This protocol details the Direct Sandmeyer-Gattermann Strategy . By utilizing a copper-catalyzed diazotization-displacement sequence, researchers can convert the amino groups directly to chloro substituents. This method bypasses the isolation of the dihydroxy intermediate, reducing process time and solvent waste.

Key Mechanistic Insight

The reaction proceeds via the formation of a bis-diazonium salt intermediate. Unlike benzenediazonium salts, pyrimidine diazonium species are highly electrophilic and prone to hydrolysis (forming phenols/ols) if water activity is not controlled. The use of concentrated HCl and Cuprous Chloride (

) drives the equilibrium toward the chloro-de-diazoniation (Sandmeyer) rather than hydrolysis.

Chemical Reaction Pathway

The synthesis involves the in-situ generation of nitrous acid (

) to form the diazonium salt, followed by radical-nucleophilic substitution catalyzed by Copper(I).

Caption: Reaction pathway transforming diamine to dichloro-derivative via unstable diazonium intermediate.

Material Specifications & Safety

Critical Safety Warning: Diazonium salts of heterocycles are potentially explosive if allowed to dry. Do not isolate the intermediate. Work must be performed in a fume hood due to

and fumes.

Reagent	Specification	Role	Hazard
4,6-Diaminopyrimidine Hemisulfate	>98% Purity	Substrate	Irritant
Hydrochloric Acid	31-37% (Conc.)	Solvent/Reagent	Corrosive, Fuming
Sodium Nitrite ( )	33% aq. solution	Diazotizing Agent	Oxidizer, Toxic
Copper(I) Chloride ( )	97%+ ACS Reagent	Catalyst	Toxic to aquatic life
Dichloromethane (DCM)	HPLC Grade	Extraction Solvent	Carcinogen (suspected)

Experimental Protocol

Phase A: Preparation of the Diazonium Solution

Objective: Generate the electrophilic diazonium species while suppressing hydrolysis.

• Reactor Setup: Equip a 2L double-jacketed glass reactor (or 3-neck flask) with an overhead mechanical stirrer, internal temperature probe, and a pressure-equalizing addition funnel.

• Solvation: Charge 660 g (approx 550 mL) of 31% Hydrochloric Acid into the reactor.

• Substrate Addition: Slowly add 105.5 g of 4,6-Diaminopyrimidine Hemisulfate (approx. 0.66 mol based on free base equivalent, adjust for salt MW). Stir until suspended/dissolved.

  • Note: The hemisulfate will dissociate in the strong acid; the sulfate ion is spectating.

• Cooling: Circulate coolant to bring the internal temperature to -5°C to 0°C .

• Diazotization:

  • Prepare a solution of 165 g Sodium Nitrite in 335 mL water (approx 33% w/w).

  • Add the nitrite solution dropwise over 90–120 minutes .

  • Critical Control Point: Maintain internal temperature below 0°C . Exotherms can decompose the diazonium salt leading to phenol impurities (4-chloro-6-hydroxypyrimidine).

• Digestion: After addition, stir at -5°C for 30 minutes. Verify reaction completion by HPLC (disappearance of diamine) or starch-iodide paper (excess nitrite).

Phase B: Sandmeyer Displacement (Chlorination)

Objective: Displace the diazo group with chloride using CuCl catalysis.

• Catalyst Preparation: In a separate vessel, dissolve 42.8 g Copper(I) Chloride in 214 g of 31% HCl .

• Transfer: Transfer the cold diazonium solution (from Phase A) into the addition funnel of the catalyst vessel (or add catalyst solution to the main reactor if volume permits, though inverse addition—diazo to catalyst—is often safer for controlling gas evolution).

  • Recommended: Add Diazo solution to the CuCl/HCl solution to maintain high [Cl-] and catalyst concentration relative to the substrate.

• Reaction:

  • Warm the catalyst mixture to 40–45°C .

  • Add the cold diazonium solution dropwise.[1] Nitrogen gas (

    ) will evolve vigorously.

  • Control addition rate to manage foaming.

• Completion: Stir at 45°C for 2 hours after addition is complete.

Phase C: Workup and Isolation[2][3]

• Extraction: Cool the reaction mixture to room temperature (20–25°C). Extract the aqueous mixture with Dichloromethane (DCM) (

  mL).

  • Note: Trichloroethane was historically used but DCM is the modern standard.

• Washing: Combine organic layers and wash with:

  • 1x Saturated Sodium Bicarbonate (

    ) to neutralize residual acid (Caution: evolution).

  • 1x Brine.

• Drying: Dry over Anhydrous Sodium Sulfate (

  ). Filter.

• Concentration: Remove solvent under reduced pressure (Rotary Evaporator) at 40°C.

• Purification (Optional): The crude solid can be recrystallized from Ethanol/Water or sublimed if ultra-high purity (>99.5%) is required.

Process Workflow Diagram

Caption: Step-by-step workflow ensuring temperature control and safe gas management.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Yield	Hydrolysis of Diazo intermediate	Ensure temperature stays <-5°C during Phase A. Increase HCl concentration.
Phenol Impurity	Insufficient [Cl-] or water attack	Ensure CuCl is fresh. Add Diazo to Acid/Catalyst (Inverse addition).
Foaming	Rapid evolution	Slow down the addition rate in Phase B. Use a mechanical stirrer.
Tarry Residue	Diazo decomposition	Do not allow the diazonium solution to stand too long before Phase B.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 70830, 4,6-Dichloropyrimidine. Retrieved from [Link]

• Google Patents. (1998). Process for preparing 4,6-dichloropyrimidine (US5719285A).[1][2] (Contextual reference for POCl3 route comparison). Retrieved from

Sources

• 1. 4,6-Dichloropyrimidine synthesis - chemicalbook [chemicalbook.com]
• 2. A Process Of Preparing 4,6 Dichloropyrimidine Using (Nmp) N Methyl 2 [quickcompany.in]

Application Notes and Protocols for Condensation Reactions of 4,6-Diaminopyrimidine Hemisulfate

Introduction: The Strategic Importance of 4,6-Diaminopyrimidine in Synthesis

4,6-Diaminopyrimidine is a highly versatile and valuable heterocyclic building block in the fields of medicinal chemistry and drug development.[1][2] Its structural motif is a cornerstone in the synthesis of a multitude of biologically active molecules. As a key intermediate, it provides a robust scaffold for developing compounds such as potent kinase inhibitors for oncology, novel antifolate drugs for infectious diseases, and neuroprotective agents for treating neurodegenerative disorders.[1][2][3][4] The use of its hemisulfate salt is a common practice that enhances the compound's stability and simplifies handling without compromising its reactivity in subsequent synthetic steps. These application notes provide an in-depth guide to the condensation reaction conditions for 4,6-diaminopyrimidine hemisulfate, offering both foundational principles and actionable protocols for researchers.

Pillar 1: The Chemical Rationale of Condensation Reactions

The primary reactive sites of 4,6-diaminopyrimidine for condensation are its two primary amino groups at the C4 and C6 positions. These groups act as potent nucleophiles, readily reacting with electrophilic carbonyl carbons of aldehydes and ketones. This interaction is the foundation for two principal classes of transformations: the formation of Schiff bases and, more significantly, cyclocondensation reactions to build fused heterocyclic systems.

A. Schiff Base Formation: This is the most direct condensation, involving the reaction of one or both amino groups with a carbonyl compound to form a carbon-nitrogen double bond (imine), with the elimination of water.[5][6][7] These Schiff bases can be stable final products or reactive intermediates for further transformations.

B. Cyclocondensation Reactions: This class of reactions is of paramount importance as it leads to the construction of complex, fused ring systems such as pyrimido[4,5-d]pyrimidines.[3][8] These reactions are often multicomponent, combining the diaminopyrimidine, a carbonyl compound, and a third reactant (e.g., a compound with an active methylene group) in a single pot to generate significant molecular complexity efficiently.[9][10]

Caption: General pathways for condensation reactions of 4,6-diaminopyrimidine.

Pillar 2: Mastering the Critical Reaction Parameters

The success of a condensation reaction hinges on the precise control of several interdependent parameters. The inherent acidity of the hemisulfate salt often provides a favorable starting point, but further optimization is crucial for achieving high yields and purity.

Parameter	Influence on Reaction & Expert Insights
Carbonyl Reactant	Aldehydes are generally more reactive than ketones due to less steric hindrance and greater electrophilicity. Aromatic aldehydes with electron-withdrawing groups (e.g., nitrobenzaldehyde) react faster than those with electron-donating groups (e.g., anisaldehyde).
Catalysis	Acid Catalysis: Essential for most condensations. Catalytic amounts of glacial acetic acid or p-toluenesulfonic acid (p-TSA) protonate the carbonyl oxygen, significantly increasing the electrophilicity of the carbonyl carbon and accelerating the nucleophilic attack by the amine.[6][8] Lewis Acid Catalysis: Can be employed for less reactive substrates to coordinate with the carbonyl oxygen and enhance its electrophilicity.[11] Ionic Liquids: Modern approaches utilize task-specific ionic liquids, such as those based on DABCO, which can act as both solvent and catalyst, promoting efficient and often green synthesis.[10]
Solvent System	The choice of solvent is critical for reactant solubility and can influence reaction kinetics. Protic solvents like ethanol and methanol are most common, as they effectively solvate the reactants and participate in the proton transfer steps of the mechanism.[6][8] Aprotic polar solvents like DMF can be used for less soluble substrates or higher temperature reactions.[5] In some cases, water-mediated or solvent-free conditions offer green chemistry advantages and can lead to rapid, high-yield reactions.[12][13]
Temperature	Reaction rates are highly temperature-dependent. Many Schiff base formations proceed at room temperature or with gentle warming, while more complex cyclocondensations typically require heating to reflux to overcome higher activation energies.[5][6][14] Microwave irradiation is a powerful tool to dramatically reduce reaction times from hours to minutes by promoting rapid, uniform heating.[8]
pH Control	This is a delicate balance. The amino groups of the pyrimidine must be in their neutral, nucleophilic state to initiate the reaction. In strongly acidic conditions (very low pH), these amines become protonated (–NH3+), rendering them non-nucleophilic and halting the reaction.[15] The hemisulfate salt itself provides a mildly acidic environment that is often sufficient to catalyze the reaction by activating the carbonyl without fully protonating the amine. Optimal conditions are typically in the weakly acidic range (pH 4-6).

graph "Reaction_Parameters" {
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node [shape=ellipse, style=filled, fontname="Helvetica", fontsize=10];
edge [fontname="Helvetica", fontsize=9, color="#5F6368"];
center [label="Optimal Condensation", shape=star, fillcolor="#FBBC05", fontcolor="#202124"];
Catalyst [label="Catalyst\n(Acidic)", fillcolor="#EA4335", fontcolor="#FFFFFF"];
Solvent [label="Solvent System\n(e.g., Ethanol)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
Temperature [label="Temperature\n(Reflux / MW)", fillcolor="#34A853", fontcolor="#FFFFFF"];
pH [label="pH Control\n(Weakly Acidic)", fillcolor="#F1F3F4", fontcolor="#202124"];
Substrates [label="Reactants\n(Aldehyde/Ketone)", fillcolor="#F1F3F4", fontcolor="#202124"];
center -- Catalyst [label="Activates Carbonyl"];
center -- Solvent [label="Ensures Solubility"];
center -- Temperature [label="Provides Energy"];
center -- pH [label="Balances Reactivity"];
center -- Substrates [label="Determines Product"];
}

Caption: Interplay of critical parameters for successful condensation.

Pillar 3: Field-Validated Experimental Protocols

The following protocols are designed to be self-validating systems, providing clear, step-by-step instructions for common and advanced applications.

Protocol 1: Synthesis of a Pyrimidine Schiff Base

Objective: A standard procedure for the condensation of 4,6-diaminopyrimidine hemisulfate with an aromatic aldehyde to form a bis-imine Schiff base.

Materials:

• 4,6-Diaminopyrimidine hemisulfate (1.0 eq)

• Benzaldehyde (2.1 eq)

• Ethanol (as solvent)

• Glacial Acetic Acid (catalytic, ~3-4 drops)

Procedure:

• Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 4,6-diaminopyrimidine hemisulfate (e.g., 1.0 g).

• Dissolution: Add ethanol (20 mL) to the flask. The hemisulfate salt may not fully dissolve, forming a suspension.

• Reactant Addition: Add benzaldehyde (2.1 equivalents) to the suspension, followed by the catalytic amount of glacial acetic acid.

• Reaction: Heat the mixture to reflux (approximately 78°C for ethanol) with vigorous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., mobile phase: 7:3 Hexane:Ethyl Acetate). The reaction is typically complete within 4-6 hours.

• Isolation: Upon completion, allow the reaction mixture to cool to room temperature. A solid precipitate will form.

• Purification: Collect the solid product by vacuum filtration. Wash the filter cake thoroughly with cold ethanol to remove unreacted aldehyde and catalyst.

• Drying: Dry the purified product in a vacuum oven at 50°C to a constant weight.

Expected Characterization:

• ¹H NMR: Disappearance of the aldehyde proton signal (~10 ppm) and the pyrimidine -NH₂ protons. Appearance of a new imine proton (-N=CH-) signal (typically 8.5-9.0 ppm).

• IR Spectroscopy: Appearance of a strong C=N stretching band around 1620-1640 cm⁻¹.

Protocol 2: One-Pot, Three-Component Synthesis of a Pyrimido[4,5-d]pyrimidine

Objective: To demonstrate an efficient cyclocondensation reaction for the synthesis of a fused heterocyclic system with potential neuroprotective and antioxidant properties.[3]

Materials:

• 4,6-Diaminopyrimidine hemisulfate (1.0 eq)

• Aromatic Aldehyde (e.g., 4-chlorobenzaldehyde) (1.0 eq)

• Barbituric Acid (1.0 eq)

• p-Toluenesulfonic acid (p-TSA) (0.1 eq) or a DABCO-based ionic liquid catalyst.[8][10]

• Ethanol or Water (as solvent)

Procedure:

• Setup: In a round-bottom flask suitable for reflux or a microwave reaction vial, combine 4,6-diaminopyrimidine hemisulfate, the aromatic aldehyde, barbituric acid, and the catalyst.

• Solvent Addition: Add the chosen solvent (e.g., 15 mL of ethanol).

• Reaction (Thermal): If using conventional heating, reflux the mixture for 6-10 hours.

• Reaction (Microwave): If using a microwave reactor, heat the mixture at a set temperature (e.g., 120°C) for 15-30 minutes. Caution: Ensure the reaction is performed in a sealed vessel designed for microwave synthesis.

• Monitoring & Work-up: Monitor the reaction by TLC. Once complete, cool the mixture to room temperature. The product often precipitates directly from the reaction medium.

• Purification: Collect the solid product by vacuum filtration. Wash the product with cold ethanol and then diethyl ether to remove impurities. If necessary, the product can be further purified by recrystallization from a suitable solvent like DMF/ethanol.

Troubleshooting & Final Considerations

• Incomplete Conversion: If the reaction stalls, consider adding a further small portion of the catalyst. Ensure the temperature is maintained at the desired level. For sluggish reactions, switching to microwave heating can be highly effective.[16]

• Side Product Formation: In multicomponent reactions, the Knoevenagel condensation between the aldehyde and the active methylene compound can sometimes compete.[16][17][18] Using an appropriate catalyst and controlling the stoichiometry are key to favoring the desired product.

• Neutralization: While the inherent acidity of the hemisulfate is often advantageous, some specific reactions may require a neutral starting pH. In such cases, a non-nucleophilic base like triethylamine (Et₃N) or sodium acetate can be added to neutralize the sulfuric acid before proceeding.

The condensation reactions of 4,6-diaminopyrimidine hemisulfate are a powerful and reliable method for accessing a rich diversity of heterocyclic compounds. By understanding the interplay of the core scientific principles and applying the robust protocols detailed here, researchers in drug discovery can effectively leverage this key building block to accelerate the development of next-generation therapeutics.

References

• Efficient Two-Step Synthesis of Novel Pyrimido[4,5-d] Pyrimidines with Potent Neuroprotective, Antioxidant, and Aβ Anti-Aggreg
• Synthesis of highly substituted 2,3-dihydropyrimido[4,5-d]pyrimidin-4(1H)-ones from 4,6-dichloro-5-formylpyrimidine, amines and aldehydes. PubMed.
• Bicyclic 6 + 6 systems: the chemistry of pyrimido[4,5-d]pyrimidines and pyrimido[5,4-d]pyrimidines. PMC.
• One-pot synthesis of pyrimido[4,5-d]pyrimidine derivatives using a new DABCO-based ionic liquid catalyst.
• Lewis Acid-Catalyzed Synthesis of 4-Aminopyrimidines: A Scalable Industrial Process. Taylor & Francis Online.
• 2-(Heptylthio)pyrimidine-4,6-diamine. MDPI.
• A new silver coordination polymer based on 4,6-diamino-2-pyrimidinethiol: synthesis, characterization and catalytic application in asymmetric Hantzsch synthesis of polyhydroquinolines. PMC.
• 4,6-Diaminopyrimidine. Chem-Impex.
• The template synthesis, spectral and antibacterial investigation of new N2O2 donor Schiff base Cu(II), Ni(II). JOCPR.
• Structure-based design and synthesis of pyrimidine-4,6-diamine derivatives as Janus kinase 3 inhibitors. PubMed.
• Design, synthesis, and biological evaluation of diaminopyrimidine derivatives as novel focal adhesion kinase inhibitors. RSC Publishing.
• Technical Support Center: Catalyst Selection for Efficient Pyrimidine Synthesis. Benchchem.
• Amination of 4,6-and 2,4-Dichloropyrimidines with Polyamines.
• Design, synthesis, and biological evaluation of 4-aminopyrimidine or 4,6-diaminopyrimidine derivatives as beta amyloid cleaving enzyme-1 inhibitors. PubMed.
• Pyrimidine Schiff Bases: Synthesis, Structural Characterization and Recent Studies on Biological Activities. PMC.
• Synthesis, Characterization and Biological Activity of New Pyrimidine Schiff Base and Its Cu(II), Ni(II) Complexes. Asian Journal of Chemical Sciences.
• Mono- and Diamination of 4,6-Dichloropyrimidine, 2,6-Dichloropyrazine and 1,3-Dichloroisoquinoline with Adamantane-Containing Amines. PMC.
• The effect of pH on charge inversion and condens
• Role of pH in Regul
• ChemInform Abstract: Efficient and Facile Three-Component Reaction for the Synthesis of 2-Amine-4,6-diarylpyrimidine under Solvent-Free Conditions.
• Emission Switching of 4,6-diphenylpyrimidones: Solvent and Solid St
• Effect of pH and temperature on the stability of UV-induced repairable pyrimidine hydr
• Hantzsch Dihydropyridine Synthesis. Alfa Chemistry.
• Knoevenagel condens
• pH and cation effects on the properties of parallel pyrimidine motif DNA triplexes. PubMed.
• Water mediated condensation reaction of aldehydes and amines.

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Structure-based design and synthesis of pyrimidine-4,6-diamine derivatives as Janus kinase 3 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Design, synthesis, and biological evaluation of 4-aminopyrimidine or 4,6-diaminopyrimidine derivatives as beta amyloid cleaving enzyme-1 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. 2-(Heptylthio)pyrimidine-4,6-diamine | MDPI [mdpi.com]
• 6. jocpr.com [jocpr.com]
• 7. Pyrimidine Schiff Bases: Synthesis, Structural Characterization and Recent Studies on Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Bicyclic 6 + 6 systems: the chemistry of pyrimido[4,5-d]pyrimidines and pyrimido[5,4-d]pyrimidines - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Synthesis of highly substituted 2,3-dihydropyrimido[4,5-d]pyrimidin-4(1H)-ones from 4,6-dichloro-5-formylpyrimidine, amines and aldehydes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. oiccpress.com [oiccpress.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. A new silver coordination polymer based on 4,6-diamino-2-pyrimidinethiol: synthesis, characterization and catalytic application in asymmetric Hantzsch synthesis of polyhydroquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pH and cation effects on the properties of parallel pyrimidine motif DNA triplexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. alfa-chemistry.com [alfa-chemistry.com]
• 18. Knoevenagel condensation - Wikipedia [en.wikipedia.org]

procedure for converting 4,6-Diaminopyrimidine hemisulfate to free base

Application Note: Optimized Neutralization and Purification of 4,6-Diaminopyrimidine from Hemisulfate Salt

Executive Summary

4,6-Diaminopyrimidine (CAS: 2434-56-2) is a critical pharmacophore used in the synthesis of purine analogs, antifolates, and antiviral therapeutics such as Abacavir. While often supplied as the hemisulfate salt (CAS: 65414-74-6) for enhanced stability during storage, the free base form is required for subsequent nucleophilic substitution or condensation reactions.

This Application Note details two validated protocols for converting the hemisulfate salt to the free base. Unlike generic neutralization guides, this document addresses the specific solubility challenges of diaminopyrimidines, offering a Direct Precipitation Method for speed and a Solvent Extraction Method for maximum yield and purity.

Chemical Strategy & Thermodynamics

The conversion relies on a stoichiometric acid-base neutralization. The hemisulfate salt consists of the protonated pyrimidine and a sulfate counterion. The objective is to deprotonate the amine groups using a strong inorganic base, releasing the free amine and forming an inorganic salt byproduct.

Reaction Stoichiometry:

Key Technical Challenges:

• Amphoteric Solubility: 4,6-Diaminopyrimidine possesses moderate water solubility, particularly at elevated temperatures. Simple filtration often leads to significant yield loss (up to 40%) if the mother liquor is not managed correctly.

• Sulfate Removal: Residual inorganic sulfates (

  ) can poison downstream catalytic hydrogenation steps.

• Thermal Stability: While the pyrimidine ring is stable, the free amine is susceptible to oxidation if dried at high temperatures (>80°C) in air for prolonged periods.

Critical Material Attributes (CMA)

Property	Hemisulfate Salt	Free Base	Significance
CAS	65414-74-6	2434-56-2	Verification of starting material.
MW	~318.3 g/mol (dimer)	110.12 g/mol	Stoichiometric calculations.
Melting Point	>300°C (dec)	268–271°C	Primary purity indicator [1, 2].
Water Solubility	High	Moderate (High in hot water)	Dictates isolation method.
Ethanol Solubility	Low	Moderate to High (Hot)	Basis for Method B purification.

Method A: Direct Precipitation (High Throughput)

Best for: Large scale (>100g) where 85-90% yield is acceptable and speed is priority.

Reagents

• 4,6-Diaminopyrimidine Hemisulfate

• Sodium Hydroxide (50% w/w solution)

• Deionized Water (Ice cold)

Protocol

• Dissolution: Suspend 100g of hemisulfate salt in minimum deionized water (approx. 300-400 mL) at room temperature. Stir until fully dissolved.

• Neutralization:

  • Place the vessel in an ice bath (

    ).

  • Add 50% NaOH dropwise while monitoring pH.

  • Target pH: Adjust to pH 10.5 – 11.0. Note: Going beyond pH 12 increases the solubility of the product in water, reducing yield.

• Crystallization: Stir the slurry at

  for 60 minutes to maximize precipitation.

• Isolation: Filter the white precipitate using a sintered glass funnel (Porosity 3).

• Wash: Wash the cake with

  of ice-cold water. Warning: Do not use warm water; the product will redissolve.

• Drying: Dry in a vacuum oven at

  for 12 hours.

Method B: Ethanol Extraction (High Purity/Yield)

Best for: High-value synthesis requiring >98% yield and complete removal of inorganic sulfates.

Rationale

Since 4,6-diaminopyrimidine is soluble in hot ethanol but sodium sulfate (

) is virtually insoluble, this method uses differential solubility to separate the organic base from the inorganic byproduct [3].

Protocol

• Neutralization: Dissolve the hemisulfate salt in minimum water and neutralize with NaOH to pH 11 (as in Method A).

• Evaporation: Do not filter. Instead, evaporate the entire mixture (water + solid) to dryness using a Rotary Evaporator (

  , reduced pressure). You will be left with a white solid mixture of Product + .

• Extraction:

  • Add absolute ethanol (10 mL per gram of starting material) to the dry residue.

  • Heat to reflux (

    ) for 30 minutes with vigorous stirring. The free base will dissolve; the sulfate salt will remain suspended.

• Hot Filtration: Filter the mixture while hot through a pre-heated funnel or Celite pad.

  • Retentate (Solid): Sodium Sulfate (Discard).

  • Filtrate (Liquid): 4,6-Diaminopyrimidine in Ethanol.[1]

• Crystallization: Cool the ethanolic filtrate to

  overnight. The free base will crystallize as high-purity needles.

• Recovery: Filter the crystals and dry.

Process Visualization

The following diagram illustrates the decision logic and workflow for both methods.

Figure 1: Decision matrix and workflow for the neutralization of 4,6-Diaminopyrimidine.

Quality Control & Validation

To ensure the protocol was successful, perform the following validation steps:

• Melting Point Determination:

  • Acceptance Criteria:

    .

  • Failure Mode: A depressed MP (

    ) indicates residual water or incomplete neutralization (salt contamination).

• Sulfate Ash Test (Gravimetric):

  • Ignite 1g of sample at

    .

  • Acceptance Criteria: Residue

    .[2] High residue indicates sodium sulfate contamination (common in Method A if washing is insufficient).

• Solubility Check:

  • Dissolve a small sample in boiling ethanol. It should dissolve completely.[3] Any turbidity suggests residual inorganic salts (

    ).

References

• ChemicalBook. (2025). 4,6-Diaminopyrimidine Chemical Properties and Melting Point Data. Retrieved from

• Thermo Scientific Chemicals. (2025).[4] 4,6-Diaminopyrimidine, 98% Specifications and Safety Data. Retrieved from

• Edelmann, F. T. (2021).[5] Solubility of drugs in ethanol and DMSO: General Principles of Organic Solubility. ResearchGate. Retrieved from

Sources

• 1. mdpi.com [mdpi.com]
• 2. exodocientifica.com.br [exodocientifica.com.br]
• 3. protocols.io [protocols.io]
• 4. 4,6-Diaminopyrimidine, 98%, Thermo Scientific Chemicals 1 g | Buy Online | Thermo Scientific Acros | Fisher Scientific [fishersci.co.uk]
• 5. researchgate.net [researchgate.net]

Application Note: Recrystallization Solvent Systems for 4,6-Diaminopyrimidine Hemisulfate Purification

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Focus: Antisolvent crystallization mechanisms, solvent selection causality, and self-validating purification protocols.

Executive Summary and Physicochemical Profiling

4,6-Diaminopyrimidine hemisulfate (CAS: 207226-28-6 for the monohydrate) is a critical highly polar intermediate used in the synthesis of antiviral and antitumoral nucleoside analogs, as well as complex heterocyclic scaffolds[1]. Because it exists as a hemisulfate salt, its purification presents unique challenges. Unlike neutral organic molecules, this compound possesses a rigid, ionically bonded crystal lattice with an exceptionally high lattice energy. Consequently, it exhibits near-zero solubility in standard organic solvents (e.g., dichloromethane, ethyl acetate, or pure alcohols) but is highly soluble in highly polar, hydrogen-bonding media like water [2].

Standard single-solvent temperature-gradient recrystallization is often ineffective for this compound; water dissolves the salt too well even at low temperatures, leading to poor recovery, while pure alcohols fail to dissolve it at boiling point. Therefore, antisolvent crystallization —specifically utilizing a highly polar primary solvent (water) paired with a miscible organic antisolvent (ethanol or isopropanol)—is the gold standard for its purification [3].

Mechanistic Rationale for Antisolvent Crystallization

In antisolvent crystallization, the target compound is dissolved in a primary solvent, and a second solvent (the antisolvent) is added to lower the solubility of the solute, inducing supersaturation and subsequent nucleation [4].

For 4,6-Diaminopyrimidine hemisulfate, the causality behind the solvent choices is as follows:

• Primary Solvent (Water): The high dielectric constant of water (

  ) is required to overcome the ionic interactions between the protonated diaminopyrimidine ring and the sulfate counter-ion. Heating the water maximizes the concentration gradient.

• Antisolvent (Ethanol or Isopropanol): Adding a lower-dielectric alcohol (

  for EtOH, for IPA) disrupts the hydration sphere around the pyrimidine ions. As the bulk dielectric constant of the mixture drops, the ionic lattice re-forms, forcing the hemisulfate salt to precipitate.

• Impurity Purging: Organic impurities (e.g., unreacted starting materials or degradation products) typically lack the ionic charge of the hemisulfate salt. They remain highly soluble in the alcohol-rich mother liquor, allowing for efficient separation during filtration [3].

Mandatory Visualization: Crystallization Workflow

Fig 1: Antisolvent crystallization workflow for 4,6-diaminopyrimidine hemisulfate.

Experimental Protocols

The following protocols are designed as self-validating systems. The success of the crystallization can be visually confirmed by the transition from a clear solution to a turbid state (the metastable zone) and finally to a crystalline slurry.

Protocol A: Water/Ethanol System (The Gold Standard)

Best for general purification and high recovery of the monohydrate form.

• Dissolution: Suspend 10.0 g of crude 4,6-Diaminopyrimidine hemisulfate in 25 mL of deionized water in a 250 mL round-bottom flask.

• Heating: Heat the suspension to 80–85°C with magnetic stirring until complete dissolution is achieved. Causality: Maximizing the solute concentration minimizes the amount of water needed, which in turn minimizes the amount of antisolvent required later.

• Hot Filtration: Rapidly filter the hot solution through a pre-warmed Buchner funnel to remove any insoluble particulate matter or polymerized impurities.

• Antisolvent Addition: Return the filtrate to 80°C. Slowly add 100 mL of absolute ethanol dropwise via an addition funnel over 20 minutes.

  • Critical Insight: Adding the ethanol too quickly will cause localized supersaturation, leading the compound to "oil out" (form an amorphous liquid phase) rather than crystallize [4].

• Controlled Cooling: Remove the heat source and allow the flask to cool to room temperature at a rate of approximately 0.5°C/min. Once at room temperature, transfer to an ice bath (0–5°C) for 2 hours to maximize yield.

• Isolation: Collect the white crystalline solid via vacuum filtration. Wash the filter cake with 2 x 15 mL of ice-cold ethanol.

• Drying: Dry in a vacuum oven at 50°C for 12 hours.

Protocol B: Water/Isopropanol (IPA) System

Best for purging highly lipophilic impurities.

• Dissolution: Dissolve 10.0 g of crude material in 30 mL of hot deionized water (85°C).

• Antisolvent Addition: Slowly add 90 mL of hot Isopropanol (70°C).

  • Causality: IPA has a lower dielectric constant than ethanol. It forces the salt out of solution more aggressively. Using hot IPA prevents premature shock-cooling of the aqueous layer, ensuring the crystals grow slowly and exclude impurities from their lattice.

• Seeding (Optional but Recommended): If the solution remains clear after adding 50% of the IPA, add 10 mg of pure 4,6-Diaminopyrimidine hemisulfate crystals to provide nucleation sites, preventing supersaturation buildup.

• Cooling and Isolation: Cool slowly to 5°C over 3 hours. Filter and wash with 2 x 15 mL of cold IPA. Dry under vacuum.

Protocol C: Acid-Base Shift (Free-Basing) Crystallization

Best for heavily contaminated batches where antisolvent crystallization fails.

• Free-Basing: Dissolve 10.0 g of the hemisulfate salt in 50 mL of water. Slowly add 2M NaOH until the pH reaches 10.0. The free base of 4,6-Diaminopyrimidine will precipitate out, leaving sulfate-bound impurities in solution.

• Intermediate Isolation: Filter the free base and wash with cold water.

• Re-salting: Suspend the purified free base in 30 mL of water. Slowly add 0.5 molar equivalents of concentrated

  dropwise while stirring. The solution will briefly clarify as the salt forms, then precipitate as the solubility limit of the hemisulfate is reached.

• Final Polish: Add 50 mL of ethanol to drive the remaining salt out of solution, filter, and dry.

Quantitative Data Presentation

The following table summarizes the expected performance metrics for the three solvent systems described above, allowing researchers to select the optimal method based on their specific impurity profile.

Solvent System	Ratio (v/v)	Primary Mechanism	Expected Yield	Purity Enhancement	Risk of "Oiling Out"
Water / Ethanol	1 : 4	Antisolvent / Dielectric Shift	85 - 90%	Excellent	Moderate (if added fast)
Water / Isopropanol	1 : 3	Antisolvent / Dielectric Shift	88 - 92%	Superior (Lipophiles)	High (Requires hot IPA)
Water (pH Shift)	N/A	Chemical Free-basing & Re-salting	70 - 75%	Maximum	Low

Troubleshooting: Mitigating "Oiling Out"

A common failure mode when purifying pyrimidine sulfates is Liquid-Liquid Phase Separation (LLPS), commonly known as "oiling out." This occurs when the supersaturation level exceeds the nucleation threshold, causing the solute to separate as an amorphous, solute-rich liquid phase rather than a solid crystal [2].

To prevent oiling out:

• Strict Temperature Control: Ensure both the primary solvent and the antisolvent are at the same elevated temperature during mixing.

• Seeding: Introduce seed crystals just before the metastable limit is reached. This bypasses the energy barrier for primary nucleation, directing the system straight into crystal growth.

• Agitation: Maintain vigorous stirring (e.g., 400-500 RPM) during antisolvent addition to prevent localized zones of high antisolvent concentration.

References

• Khamar, D., et al. (2020). Antisolvent Crystallization Process: Insight into the Mechanisms of Cocrystallization of Pharmaceuticals. Organic Process Research & Development, 24(6), 1006-1017. Retrieved from[Link]

• Frey, K. M., et al. (2011). Modified 2,4-diaminopyrimidine-based dihydrofolate reductase inhibitors as potential drug scaffolds against Bacillus anthracis. PMC / National Institutes of Health. Retrieved from[Link]

• Karagianni, A., et al. (2018). Pharmaceutical Cocrystals: New Solid Phase Modification Approaches for the Formulation of APIs. MDPI Pharmaceutics, 10(1), 18. Retrieved from[Link]

Schiff base formation using 4,6-Diaminopyrimidine hemisulfate and aldehydes

Application Note: AN-PYR-SB-001

Abstract & Strategic Context

Pyrimidine-based Schiff bases (azomethines) are privileged pharmacophores in drug discovery, exhibiting potent antifolate, antimicrobial, and kinase inhibitory activities. However, the commercial availability of 4,6-diaminopyrimidine as a hemisulfate salt (rather than the free base) introduces a critical stoichiometric and pH challenge often overlooked in standard protocols.

This guide details the "Buffered Solvolysis" method. Unlike traditional methods that require a separate, yield-lowering neutralization step, this protocol utilizes an in situ buffer system to liberate the nucleophilic amine while maintaining the acidic environment required for imine dehydration.

Chemical Mechanics & Stoichiometry (The "Expertise" Pillar)

The Hemisulfate Trap

Commercial 4,6-diaminopyrimidine hemisulfate typically exists as a hydrated salt:

.

• Molecular Weight: ~336.33 g/mol .

• Stoichiometry: 1.0 mmol of Salt contains 2.0 mmol of reactive pyrimidine base.

• Implication: If you calculate stoichiometry based on a 1:1 molar ratio of Salt:Aldehyde, you will have a 100% excess of amine, leading to incomplete conversion and difficult purification. You must treat 1 mol of salt as 2 equivalents of amine.

Reactivity Profile

The pyrimidine ring is electron-deficient (π-deficient).[1] The amine groups at positions 4 and 6 are significantly less nucleophilic than aniline.

• Challenge: The sulfate counter-ion protonates the amines, rendering them non-nucleophilic (

  ).

• Solution: We must deprotonate the amine (

  ) to allow nucleophilic attack, but we also need a proton source to catalyze the elimination of water from the hemiaminal intermediate.

• The "Goldilocks" Zone: A Sodium Acetate/Acetic Acid buffer system is ideal. It neutralizes the strong sulfuric acid (releasing the amine) while providing mild acetic acid for catalysis.

Reaction Pathway

Figure 1: The transition from inactive salt to active pharmacophore requires precise pH modulation.

Experimental Protocols

Protocol A: The "Buffered Solvolysis" Method (Recommended)

Best for: High-throughput synthesis, minimizing workup steps, and maintaining atom economy.

Materials

• Reagent A: 4,6-Diaminopyrimidine hemisulfate monohydrate (MW: 336.33).

• Reagent B: Aromatic Aldehyde (e.g., Benzaldehyde, MW: 106.12).

• Buffer Base: Sodium Acetate (anhydrous).

• Solvent: Ethanol (Absolute) or Methanol.

• Catalyst: Glacial Acetic Acid.[2]

Stoichiometry Table

Component	Role	Equivalents (Relative to Salt)	Note
Hemisulfate Salt	Limiting Reagent	1.0 eq	Contains 2 amine units
Aldehyde	Electrophile	2.0 - 2.2 eq	For Mono-substitution
Sodium Acetate	Neutralizer	1.0 - 1.1 eq	Neutralizes H2SO4
Acetic Acid	Catalyst	2-3 drops	Drives dehydration

> Note: To achieve Bis-substitution (both amines reacted), increase Aldehyde to 5.0 eq and reflux time to 24h+.

Step-by-Step Procedure

• Activation: In a round-bottom flask, suspend 1.0 mmol (336 mg) of 4,6-diaminopyrimidine hemisulfate in 10 mL of absolute ethanol.

• Neutralization: Add 1.0 mmol (82 mg) of anhydrous Sodium Acetate. Stir at room temperature for 15 minutes.

  • Observation: The suspension character will change as Na2SO4 forms (fine white precipitate) and the free amine is released.

• Addition: Add 2.2 mmol of the chosen Aldehyde.

• Catalysis: Add 2-3 drops of glacial acetic acid.

• Reflux: Attach a condenser and reflux the mixture at 80°C for 6–10 hours .

  • Monitoring: Use TLC (Mobile phase: 5% MeOH in DCM). The amine spot (low Rf) should disappear; the Schiff base (higher Rf) will appear.

• Precipitation (Workup):

  • Allow the reaction to cool to room temperature.[2]

  • Pour the mixture into 50 mL of crushed ice/water . Stir vigorously for 20 minutes.

  • The Schiff base typically precipitates as a solid.

• Purification: Filter the solid, wash with cold water (to remove Na2SO4 and excess NaOAc), and recrystallize from hot Ethanol.

Protocol B: Two-Step Isolation (High Purity)

Best for: Sensitive aldehydes or when the salt solubility is problematic in ethanol.

• Free Base Isolation: Dissolve the hemisulfate salt in minimum water. Add 10% NaOH dropwise until pH ~9-10. The free base (4,6-diaminopyrimidine) will precipitate. Filter, wash with cold water, and dry under vacuum.

• Condensation: React the isolated free base (1.0 eq) with Aldehyde (1.1 eq) in Ethanol with catalytic acetic acid under reflux.

Optimization & Decision Logic

Use the following logic flow to determine the best parameters for your specific aldehyde.

Figure 2: Decision matrix for optimizing reaction conditions based on aldehyde properties.

Characterization Standards

To validate the synthesis, ensure your data meets these criteria:

Technique	Expected Signal	Interpretation
FT-IR	1615 – 1640 cm⁻¹	Strong absorption band indicating C=N (Azomethine) stretch.
FT-IR	Absence of 3300-3400 cm⁻¹	Disappearance (or reduction) of primary amine (-NH2) doublets.
¹H NMR	δ 8.3 – 8.9 ppm (Singlet)	The azomethine proton (-N=CH -Ar). Diagnostic peak.
¹H NMR	Disappearance of NH2	The broad singlet at δ 6.0-7.0 ppm (for pyrimidine NH2) should vanish or integrate to 2H (if mono-substituted).

Troubleshooting

• Problem: No precipitate upon pouring into ice water.

  • Cause: Product is too soluble in the ethanol/water mix.

  • Fix: Evaporate 70% of the ethanol before pouring into water. Or, extract the aqueous mixture with Ethyl Acetate.[1]

• Problem: Starting material remains (TLC shows baseline spot).

  • Cause: Incomplete neutralization of the sulfate.

  • Fix: Ensure Sodium Acetate was added before the aldehyde. Check that the reaction pH is roughly 4-5 (wet pH paper above the flask). If too acidic (pH < 3), the amine is protonated; if too basic (pH > 7), dehydration is slow.

References

• Mechanistic Foundation: Schiff, H. (1864).[3] "Mittheilungen aus dem Universitätslaboratorium in Pisa: Eine neue Reihe organischer Basen". Annalen der Chemie und Pharmacie.

• Pyrimidine Synthesis Protocol: Fathalla, O. A., et al. (2013).[4] "Synthesis and characterization of novel Schiff bases containing pyrimidine unit". Arabian Journal of Chemistry.

• Catalysis & Conditions: Sobola, A. O., et al. (2014). "Synthesis and spectral studies of some novel Schiff base derived with pyrimidines". Journal of Saudi Chemical Society.

• Hemisulfate Salt Data: PubChem Compound Summary for CID 12258872, 4,6-Diaminopyrimidine sulfate.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. Overview of Schiff Bases | IntechOpen [intechopen.com]
• 4. Synthesis and characterization of novel Schiff bases containing pyrimidine unit - Arabian Journal of Chemistry [arabjchem.org]

Application Note &amp; Protocols: Strategies for the Handling and Storage of Hygroscopic Hemisulfate Salts

Abstract

Hygroscopic hemisulfate salts are prevalent in pharmaceutical development due to their potential to improve the solubility and bioavailability of active pharmaceutical ingredients (APIs). However, their propensity to absorb atmospheric moisture presents significant challenges in handling, storage, and formulation, impacting their physical and chemical stability. This guide provides a comprehensive overview of the principles of hygroscopicity and outlines detailed protocols for the effective management of these sensitive materials to ensure their integrity throughout the drug development lifecycle.

Introduction: The Challenge of Hygroscopicity

Hygroscopicity is the inherent ability of a substance to attract and hold water molecules from the surrounding environment.[1] For pharmaceutical salts, this phenomenon can lead to a cascade of undesirable physical and chemical changes. The absorption of moisture can initiate deliquescence, where the solid dissolves in the absorbed water to form a solution.[2][3][4] This can significantly alter the material's properties, leading to issues such as:

• Physical Instability: Changes in crystal structure, particle size, and flowability can occur, leading to caking and clumping.[5] This complicates accurate weighing and dispensing, and can negatively impact manufacturing processes like blending and tablet compression.

• Chemical Degradation: The presence of water can accelerate hydrolysis, a chemical reaction where water molecules break down the API, leading to a loss of potency and the formation of impurities.[1][6]

• Microbial Growth: A moist environment can foster the growth of bacteria and mold, compromising the safety and stability of the drug product.[6]

Understanding and controlling the interaction of hygroscopic hemisulfate salts with atmospheric moisture is therefore critical for maintaining product quality and ensuring patient safety.

Understanding the Mechanism of Moisture Uptake

The hygroscopic nature of a salt is fundamentally linked to its chemical structure and the energy dynamics at the solid-air interface. The polarity of the salt and the presence of strong hydrogen bonding sites contribute to its affinity for water molecules.[7] A key parameter in characterizing hygroscopicity is the Critical Relative Humidity (CRH) . The CRH is the specific relative humidity at a given temperature above which a salt will begin to absorb a significant amount of moisture from the air.[8]

Below is a conceptual workflow illustrating the process of moisture-induced degradation in a hygroscopic hemisulfate salt.

Caption: Moisture uptake pathway for hygroscopic salts.

Recommended Storage Protocols

The primary strategy for preserving the integrity of hygroscopic hemisulfate salts is to create a microenvironment that minimizes exposure to atmospheric moisture. This involves a multi-layered approach encompassing primary and secondary containment, and the use of desiccants.

Primary and Secondary Containment

The first line of defense is the immediate container. For long-term storage, the following are recommended:

• Airtight Containers: Utilize containers with a proven low water vapor transmission rate (WVTR).[9] High-density polyethylene (HDPE) and polyethylene terephthalate (PET) bottles with tight-fitting, lined caps are suitable for many applications.[6][10] For highly sensitive materials, glass containers with secure closures provide an excellent moisture barrier.[6]

• Blister Packaging: For unit-dose formulations, Alu-Alu (aluminum-aluminum) or cold-formed foil blister packs offer a near-impermeable barrier to moisture and light.[6][11]

• Inert Atmosphere: For exceptionally sensitive salts, consider packaging under an inert atmosphere, such as nitrogen or argon, to displace moist air.[12]

Secondary containment, such as placing the primary container within a heat-sealed, laminated foil bag, provides an additional layer of protection, especially during shipping and long-term storage.[13]

Use of Desiccants

Desiccants actively remove moisture from the headspace of a container.[10][14] The choice of desiccant depends on the specific requirements of the material and the storage conditions.

Desiccant Type	Adsorption Characteristics	Typical Applications
Silica Gel	Slow, steady moisture absorption over a long period.	General purpose, suitable for many pharmaceutical applications.[10][14]
Molecular Sieves	High adsorption rate and capacity, even at low relative humidity.	Highly sensitive medicines requiring stringent moisture control.[10][14]
Clay Desiccants	Moderate moisture control, cost-effective.	Bulk packaging and less sensitive products.[14]

Protocol for Desiccant Use:

• Selection: Choose the appropriate desiccant based on the hygroscopicity of the hemisulfate salt and the storage container.

• Quantity: Ensure a sufficient quantity of desiccant is used to maintain a low relative humidity within the container for the intended storage duration.

• Placement: Place desiccant packets or canisters in the container, ensuring they do not come into direct contact with the product.[13]

• Monitoring: For critical applications, consider using humidity indicator cards to visually monitor the relative humidity inside the container.[9][10]

Handling Protocols in a Laboratory Setting

Proper handling techniques are crucial to prevent moisture uptake during experimental procedures.

Caption: Recommended workflow for handling hygroscopic salts.

Step-by-Step Handling Protocol:

• Environment Control: Whenever possible, handle highly hygroscopic hemisulfate salts in a controlled environment, such as a glove box with a regulated low-humidity atmosphere.[15][16] If a glove box is unavailable, work in a low-humidity room and minimize the duration of exposure.

• Temperature Equilibration: Before opening, allow the container to equilibrate to the ambient temperature of the handling area. This prevents condensation of atmospheric moisture on the cold surfaces of the material.

• Minimize Exposure Time: Open the container only for the minimum time required to dispense the material.[5][12]

• Prompt Weighing: Weigh the required amount of salt quickly and accurately.[5]

• Secure Sealing: Immediately and securely reseal the container after dispensing. For screw-cap bottles, consider using parafilm to further secure the seal.[13]

• Proper Storage: Promptly return the container to the recommended storage conditions.

Analytical Characterization of Hygroscopicity

Quantifying the hygroscopic behavior of a hemisulfate salt is essential for risk assessment and the development of appropriate control strategies.

Dynamic Vapor Sorption (DVS)

DVS is a gravimetric technique that measures the amount of water vapor absorbed or desorbed by a sample as a function of relative humidity at a constant temperature.[8][17] This method provides a detailed moisture sorption isotherm, which can be used to determine the CRH of the material.

Experimental Protocol for DVS Analysis:

• Sample Preparation: Place a small, accurately weighed amount of the hemisulfate salt (typically 5-20 mg) into the DVS instrument's sample pan.[8]

• Drying: Dry the sample in the instrument under a stream of dry nitrogen until a constant weight is achieved.

• Sorption Isotherm: Program the instrument to incrementally increase the relative humidity in a stepwise manner (e.g., from 0% to 95% in 10% increments), allowing the sample to reach mass equilibrium at each step.[8]

• Desorption Isotherm (Optional): Subsequently, decrease the relative humidity in a stepwise manner to generate a desorption isotherm.

• Data Analysis: The instrument's software plots the percentage change in mass against the relative humidity, providing the sorption and desorption isotherms. The CRH is identified as the relative humidity at which a sharp increase in mass occurs.[8]

Gravimetric Method (Static)

A simpler, albeit less detailed, method involves exposing the sample to a constant relative humidity environment and measuring the change in mass over time.[8]

Experimental Protocol for Static Gravimetric Analysis:

• Sample Preparation: Dry a pre-weighed sample of the hemisulfate salt to a constant weight in a desiccator over a strong drying agent (e.g., phosphorus pentoxide).[8]

• Controlled Humidity Chamber: Prepare a sealed chamber (e.g., a desiccator) containing a saturated salt solution to maintain a specific and known relative humidity.[12]

• Exposure: Place the dried sample in the controlled humidity chamber.

• Mass Measurement: Periodically remove the sample and quickly weigh it to determine the mass of absorbed water. Continue until the mass stabilizes.

• Calculation: Calculate the percentage mass increase at equilibrium.[8]

Conclusion

The successful development and commercialization of drug products containing hygroscopic hemisulfate salts hinge on a thorough understanding and proactive management of their sensitivity to moisture. By implementing the robust storage and handling protocols outlined in this guide, researchers, scientists, and drug development professionals can mitigate the risks of physical and chemical instability, ensuring the quality, efficacy, and safety of these important pharmaceutical materials.

References

• How Do Desiccant Packaging Materials Prevent Moisture Damage in Medicines? (n.d.). Google Cloud.
• Pharmaceutical Blister Packs: Which Type and Material Are Best? (2025, October 10). Google Cloud.
• How to Choose the Right Packaging for Humidity-Sensitive Medicines: A Complete Guide. (2025, November 26). Google Cloud.
• Moisture Barrier Packaging: How It Works & Best Materials. (2025, February 27). Codefine.
• Best Desiccants for Pharmaceutical Packaging and Storage. (2025, April 30). Google Cloud.
• Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. (n.d.). MDPI.
• Hygroscopicity Categorization of Pharmaceutical Solids by Gravimetric Sorption Analysis: A Systematic Approach. (2016, August 20). Springer.
• Moisture Determination In 3 Steps. (n.d.). Precisa.
• Is there a practical and efficient way to protect hygroscopic compounds from water uptake? (2019, November 19). ResearchGate.
• Pharmaceutical Salts Optimization of Solubility or Even More? (2010, March 1). Wiley Online Library.
• A Comparative Analysis of the Hygroscopic Nature of Dichromate Salts: A Guide for Researchers. (n.d.). Benchchem.
• How do you handle hygroscopic solutes in the lab? (n.d.). TutorChase.
• Hygroscopicity and Hydrates in Pharmaceutical Solids: Solid Form and Drug Development. (n.d.). ResearchGate.
• Deliquescence is a first-order phase transition, happening when a salt absorbs water vapor. (2023, February 25). PubMed.
• Deliquescent materials are substances (mostly salts) that have a strong affinity for moisture... (2016, October 19). Quora.
• The effect of deliquescence and efflorescence on particle phase for an ammonium and sulfate salt series. (n.d.). UVM ScholarWorks.
• Technical Support Center: Managing Hygroscopicity of Hydrazinium Salts. (n.d.). Benchchem.
• How to Handle Hygroscopic Reference Standards? (2008, November 27). Chromatography Forum.
• How do you handle hygroscopic salts? (2016, September 14). HepatoChem.

Sources

• 1. Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. quora.com [quora.com]
• 3. Softness of hydrated salt crystals under deliquescence - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. DSpace [scholarworks.uvm.edu]
• 5. tutorchase.com [tutorchase.com]
• 6. xinfuda-group.com [xinfuda-group.com]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. codefine.com [codefine.com]
• 10. adsorbteksolutions.com [adsorbteksolutions.com]
• 11. wintech-auto.com [wintech-auto.com]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Best Desiccants for Pharmaceutical Storage l Moisture Control [humipak.com.my]
• 15. How to Handle Hygroscopic Reference Standards? - Chromatography Forum [chromforum.org]
• 16. hepatochem.com [hepatochem.com]
• 17. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]

Application Note: Scale-Up Synthesis of Pharmaceutical Intermediates Using 4,6-Diaminopyrimidine Scaffolds

Introduction & Strategic Context

In modern drug discovery, 4,6-diaminopyrimidine is a privileged pharmacophore that predominantly serves as a hinge-binding motif in the design of kinase inhibitors. Its structural capability to form robust, bidentate hydrogen bonds with the ATP-binding pocket of kinases has led to its successful incorporation into therapies targeting 1[1], mutant-selective2 targeting the Cys797 residue[2], and emerging 3 for heart failure[3].

Transitioning the synthesis of asymmetrically substituted 4,6-diaminopyrimidines from discovery (milligram) to process scale (kilogram) introduces significant challenges. The synthetic route typically begins with 4,6-dichloropyrimidine and involves two sequential amination steps[1]. While the first amination is a straightforward Nucleophilic Aromatic Substitution (SNAr), the second step requires palladium-catalyzed cross-coupling[1]. During scale-up, this Pd-catalyzed amination is notoriously complicated by4, which leads to the formation of unwanted oligomers[4].

This application note details a self-validating, scalable protocol designed to overcome these mechanistic hurdles, ensuring high regioselectivity, exotherm control, and the elimination of chromatographic purification.

Process Workflow Visualization

The following workflow illustrates the two-stage synthetic pathway, highlighting the critical In-Process Control (IPC) checkpoints required for a self-validating scale-up system.

Two-stage scale-up workflow for 4,6-diaminopyrimidine synthesis with integrated IPC checkpoints.

Experimental Protocols: Self-Validating Scale-Up System

Stage 1: Regioselective SNAr (Scale: 1.0 kg)

Objective: Monosubstitution of 4,6-dichloropyrimidine to yield the mono-amino-chloropyrimidine intermediate.

Mechanistic Causality: The first chlorine atom is highly reactive due to the electron-deficient nature of the pyrimidine ring. To prevent the formation of the symmetrical 4,6-diamino byproduct (over-reaction), the reaction is run with strict stoichiometric control of the first amine. Triethylamine (Et3N) is utilized to neutralize the HCl byproduct; without it, the incoming amine would be protonated and deactivated, stalling the reaction.

Step-by-Step Procedure:

• Reactor Preparation: Charge a 20 L jacketed reactor with 4,6-dichloropyrimidine (1.0 kg, 6.71 mol) and absolute ethanol (10 L).

• Base Addition: Add triethylamine (1.17 L, 8.39 mol) to the reactor.

• Temperature Control: Heat the mixture to 40°C.

• Controlled Dosing: Slowly dose Amine 1 (7.05 mol, 1.05 equiv) over 2 hours. Causality: Slow addition controls the exotherm and maintains a low steady-state concentration of the amine, kinetically favoring mono-substitution over bis-substitution.

• Reaction: Ramp the temperature to 80°C and stir for 12 hours.

• Self-Validation (IPC 1): Pull a 1 mL sample for HPLC analysis. The reaction is deemed complete when residual 4,6-dichloropyrimidine is < 1.0% AUC. If > 1.0%, continue heating for 2 hours and re-sample.

• Workup & Isolation: Cool the reactor to 5°C. Slowly add purified water (5 L) to act as an anti-solvent, precipitating the product. Filter the slurry, wash the cake with cold water, and dry under vacuum at 50°C to constant weight.

Stage 2: Buchwald-Hartwig Cross-Coupling (Scale: 1.0 kg Intermediate)

Objective: Introduction of the second amine to form the asymmetrically substituted 4,6-diaminopyrimidine.

Mechanistic Causality: After the first amination, the pyrimidine ring becomes electron-rich, deactivating the second chlorine towards SNAr. Standard thermal SNAr would require harsh conditions (>150°C) that degrade the intermediate. Palladium-catalyzed amination allows for milder conditions (100°C)[1]. However, the primary amine product is prone to N,N-diarylation, leading to oligomerization[4]. Utilizing 4—a sterically demanding biaryl phosphine ligand—creates a crowded catalytic pocket that strongly suppresses side-product formation and ensures high fidelity of the target molecule[4].

Step-by-Step Procedure:

• Reactor Preparation: Charge a clean 20 L reactor with the mono-amino intermediate (1.0 kg), Amine 2 (1.2 equiv), Cs2CO3 (2.5 equiv), and 1,4-dioxane (10 L).

• Deoxygenation: Sparge the suspension with N2 gas for 30 minutes. Causality: Oxygen rapidly oxidizes and deactivates the Pd(0) catalyst, leading to reaction failure.

• Catalyst Addition: Add Pd2(dba)3 (0.03 equiv) and DavePhos (0.06 equiv) under a positive N2 stream.

• Reaction: Heat the mixture to 100°C for 12 hours.

• Self-Validation (IPC 2): Pull a sample for HPLC analysis. The target intermediate must be < 1.0% AUC, and oligomer impurities must be < 2.0% AUC.

• Filtration: Cool to 20°C and filter through a pad of Celite to remove inorganic salts (Cs2CO3 and CsCl).

• Metal Scavenging: Treat the filtrate with a thiol-functionalized silica scavenger resin (e.g., SiliaMetS Thiol, 20% w/w) for 4 hours at 40°C. Causality: Essential for pharmaceutical intermediates to reduce residual Palladium levels below the regulatory threshold of 10 ppm.

• Final Isolation: Filter off the resin, concentrate the filtrate under reduced pressure, and crystallize the final product using an ethanol/water solvent system.

Quantitative Data Presentation

The table below summarizes the optimization metrics achieved by transitioning from a discovery-scale synthesis to the self-validating process-scale protocol described above.

Parameter	Discovery Scale (5 g)	Process Scale (1.0 kg)	Rationale for Variance / Optimization
Yield (Step 1)	65%	82%	Controlled dosing of Amine 1 minimized the formation of bis-aminated byproducts.
Yield (Step 2)	40%	76%	Switching to DavePhos ligand sterically suppressed N,N-diarylation and oligomerization.
Purity (HPLC)	92%	>99%	Elimination of column chromatography in favor of highly selective solvent-antisolvent crystallization.
Residual Palladium	>500 ppm	<10 ppm	Implementation of thiol-functionalized scavenger resin prior to final crystallization.
E-factor (Waste)	>150	35	Drastic reduction in solvent waste due to the elimination of silica gel chromatography.

References

• Title: Synthesis of 4,6-diaminopyrimidine, 2,6-diaminopyrazine and 1,3-diaminoisoquinoline by Pd-catalyzed amination of aminochloroderivatives is complicated by N,N-diarylation...
• Title: In Vitro and In Vivo Characterization of Irreversible Mutant-Selective EGFR Inhibitors That Are Wild-Type Sparing Source: AACR Journals URL
• Title: Rational Design, Synthesis and Biological Evaluation of Pyrimidine-4,6-diamine derivatives as Type-II inhibitors of FLT3 Selective Against c-KIT Source: ResearchGate URL
• Title: 4,6-Diaminopyrimidines as Highly Preferred Troponin I-Interacting Kinase (TNNI3K)

Sources

• 1. researchgate.net [researchgate.net]
• 2. aacrjournals.org [aacrjournals.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Green Chemistry Approaches for Functionalizing 4,6-Diaminopyrimidine: A Sustainable Protocol Guide

Topic: Green Chemistry Approaches for Functionalizing 4,6-Diaminopyrimidine Content Type: Detailed Application Notes and Protocols

Abstract

The 4,6-Diaminopyrimidine (DAP) scaffold is a privileged structure in medicinal chemistry, serving as a precursor for antiviral (e.g., Abacavir), anticancer, and antimicrobial agents. However, conventional functionalization often relies on halogenated solvents (DCM, chloroform), toxic electrophiles (POCl3), and energy-intensive refluxing. This application note outlines validated green chemistry protocols for functionalizing DAP, focusing on aqueous media, mechanochemistry, and microwave-assisted synthesis. These methods not only reduce environmental impact (E-factor) but often enhance selectivity and yield through thermodynamic control.

Strategic Analysis: The Reactivity Landscape of DAP

To apply green chemistry effectively, one must understand the substrate's electronic behavior. 4,6-Diaminopyrimidine possesses three distinct reactive vectors:

• The Exocyclic Amines (N-Nucleophiles): Highly reactive towards aldehydes and acyl chlorides.

• The C-5 Position (C-Nucleophile): The "heart" of the molecule. The electron-donating effects of the two amino groups make C-5 significantly nucleophilic, ideal for electrophilic aromatic substitution (SEAr) without strong Lewis acids.

• The Ring Nitrogens (N1/N3): Less reactive but relevant for alkylation.

Visualizing the Reaction Pathways

The following diagram maps the green functionalization strategies described in this guide.

Figure 1: Strategic functionalization map of 4,6-Diaminopyrimidine showing the three primary "green" reaction vectors.

Protocol A: C-5 Iodination in Aqueous Media

Target: Synthesis of 5-iodo-4,6-diaminopyrimidine. The "Green" Advantage: Conventional methods use N-iodosuccinimide (NIS) in DMF or Iodine/Monochloride in acetic acid. This protocol utilizes water as the solvent and Hydrogen Peroxide (H2O2) to regenerate iodine in situ, ensuring 100% atom economy regarding the halogen source.[1]

Mechanism

The amino groups at C-4 and C-6 activate the C-5 position.

reacts with the substrate, releasing HI. The added oxidizes the iodide anion ( ) back to molecular iodine ( ), driving the reaction to completion and preventing the formation of hydroiodic acid waste.

Materials

• 4,6-Diaminopyrimidine (10 mmol, 1.10 g)

• Iodine (

  ) (5 mmol, 1.27 g) - Note: Only 0.5 equiv required due to recycling.

• Hydrogen Peroxide (30% w/v, 6 mmol, 0.7 mL)

• Water (Deionized, 20 mL)

• Ethanol (for recrystallization)

Step-by-Step Procedure

• Setup: In a 50 mL round-bottom flask, suspend 4,6-diaminopyrimidine (1.10 g) in 20 mL of water.

• Addition: Add solid Iodine (1.27 g) to the suspension. The mixture will turn dark brown.

• Oxidant Addition: Dropwise add 30%

  (0.7 mL) over 5 minutes while stirring at room temperature.

• Reaction: Heat the mixture to 50°C for 2 hours. The dark color should fade as iodine is consumed and incorporated into the ring.

• Monitoring: Monitor by TLC (Ethyl Acetate:Methanol 9:1). The product is significantly less polar than the starting material.

• Workup: Cool the reaction to 0°C (ice bath). The product, 5-iodo-4,6-diaminopyrimidine, will precipitate as a heavy solid.

• Filtration: Filter the solid under vacuum. Wash with cold water (2 x 5 mL) to remove trace oxidants.

• Purification: Recrystallize from boiling ethanol if necessary, though crude purity is typically >95%.

Yield: 85-92% E-Factor: < 5 (compared to >20 for DMF/NIS methods).

Protocol B: Solvent-Free Mechanochemical Schiff Base Formation

Target: Synthesis of 4,6-bis(benzylideneamino)pyrimidine derivatives. The "Green" Advantage: Eliminates the need for refluxing toluene/benzene and Dean-Stark traps. Uses "Grindstone Chemistry" where friction provides the activation energy.

Materials

• 4,6-Diaminopyrimidine (5 mmol, 0.55 g)

• Substituted Benzaldehyde (e.g., 4-chlorobenzaldehyde) (10 mmol, 1.40 g)

• Catalyst: Natural Lemon Juice (0.5 mL) or Citric Acid (10 mol%)

• Equipment: Agate Mortar and Pestle

Step-by-Step Procedure

• Loading: Place the 4,6-diaminopyrimidine and the aldehyde in the mortar.

• Catalysis: Add 3-4 drops of lemon juice (or 100 mg citric acid).

• Grinding: Grind the mixture vigorously for 10–15 minutes .

  • Observation: The dry powder will initially become a sticky paste (eutectic melt) as the reaction proceeds and water is released, then resolidify as the Schiff base forms.

• Completion: Monitor by TLC. If starting amine remains, grind for an additional 5 minutes.

• Workup: Transfer the solid to a beaker. Add 10 mL of ice-cold water and stir for 5 minutes (to dissolve the citric acid/catalyst and any unreacted amine).

• Isolation: Filter the solid and air dry.

Yield: 90-96% Time: 20 minutes (vs. 4-6 hours reflux).

Protocol C: Microwave-Assisted Aqueous Cyclization

Target: Synthesis of fused pyrimido[4,5-d]pyrimidine systems (Purine analogs). The "Green" Advantage: Uses water as the energy transfer medium (high dielectric constant) in a closed vessel, allowing temperatures above the boiling point of water without high pressure dangers associated with organic solvents.

Workflow Diagram

Figure 2: One-pot microwave-assisted multicomponent synthesis workflow.

Step-by-Step Procedure

• Vessel Loading: In a 10 mL microwave process vial, combine:

  • 4,6-Diaminopyrimidine (1 mmol)

  • Benzaldehyde (1 mmol)

  • Dimedone (or equivalent 1,3-dicarbonyl) (1 mmol)

  • Water (3 mL)

  • p-Toluene sulfonic acid (p-TSA) (10 mol%) or Citric Acid (20 mol%)

• Irradiation: Seal the vial. Irradiate at 140°C for 10 minutes (Power: Dynamic, max 150W).

• Cooling: Use compressed air cooling (built-in to most reactors) to drop temp to 50°C.

• Isolation: The product typically precipitates as a solid from the aqueous phase. Pour onto crushed ice.

• Filtration: Filter and wash with hot ethanol (2 mL).

Comparative Metrics: Green vs. Conventional

Metric	Conventional Iodination (NIS/DMF)	Green Iodination (I2/H2O2/Water)	Benefit
Atom Economy	~45% (Succinimide waste)	~95% (Water byproduct)	Waste reduction
Solvent Toxicity	High (DMF is reprotoxic)	None (Water)	Safety
Reaction Time	12-24 Hours	2 Hours	Throughput
Purification	Extraction + Chromatography	Filtration	Cost/Time
Yield	70-80%	85-92%	Efficiency

References

• Microwave-Assisted Synthesis of Pyrimidines: Title: A Comparative Study of Microwave-Assisted and Conventional Heating Approaches for the Multicomponent Synthesis of 4,6-Diarylpyrimidines. Source: Semantic Scholar (2023). URL:[Link]

• Green Iodination Protocols: Title: Green iodination of pyrazoles with iodine/hydrogen peroxide in water (Applicable to Pyrimidines). Source: ResearchGate (2010). URL:[Link]

• Solvent-Free Schiff Base Synthesis: Title: Synthesis of Schiff Bases by Organic Free Solvent Method. Source: Scribd (2023).[2] URL:[Link]

• Aqueous Multicomponent Reactions: Title: Sustainable Green Synthesis of Pyrimidine Derivatives: Review on Multicomponent Synthesis, Catalysts and Techniques. Source: Bentham Science (2023). URL:[Link]

• Mechanochemical Halogenation: Title: A Green Chemical Approach for Iodination of Pyrimidine Derivatives by Mechanical Grinding under Solvent-Free Conditions. Source: PMC / NIH (2020). URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Solubility Solutions for 4,6-Diaminopyrimidine Hemisulfate

Executive Summary & Diagnosis

The Core Issue: Users frequently report that 4,6-Diaminopyrimidine hemisulfate (CAS: 102783-19-7) acts as a "brick dust" solid in absolute ethanol.[1]

The Scientific Causality: This is not a user error; it is a thermodynamic inevitability.

• Lattice Energy: The "hemisulfate" form implies a stoichiometry of two protonated pyrimidine cations interacting with one divalent sulfate anion (

  ). This creates a crystal lattice with high electrostatic binding energy.[1]

• Dielectric Mismatch: Ethanol has a dielectric constant (

  ) of at 25°C. This is insufficient to screen the ionic charges of the sulfate salt and overcome the lattice energy. Water, by contrast, has an , which is why the salt is water-soluble.

Immediate Directive: Stop sonication. Extended sonication of this suspension in pure ethanol will not result in a stable solution and generates heat that may degrade the compound or boil off the solvent. You must alter the solvent system or the chemical state of the solute.

Decision Matrix: Selecting Your Protocol

Use the following logic flow to determine the correct troubleshooting path for your specific experimental goal.

Figure 1: Decision matrix for selecting the appropriate solubilization strategy based on downstream experimental requirements.

Technical Protocols

Protocol A: Binary Solvent System (The "Gradient" Approach)

Best for: Recrystallization or reactions tolerant of small amounts of water.

Mechanism: Water acts as the primary solvation shell for the ionic sulfate, while ethanol acts as the bulk carrier.

Parameter	Value
Primary Solvent	Deionized Water (Milli-Q preferred)
Co-Solvent	Absolute Ethanol (EtOH)
Target Conc.	10 - 50 mg/mL
Temperature	60°C (Do not exceed 75°C)

Step-by-Step Workflow:

• Weigh the hemisulfate salt into a round-bottom flask.

• Add the minimum amount of water required to just wet the solid (approx. 0.5 mL per gram of solid).

• Heat to 60°C. The slurry should become a thick paste or clear solution.

• Add hot ethanol (60°C) dropwise with vigorous stirring.

• Critical Point: If a precipitate forms immediately, add 100 µL of water to redissolve, then resume ethanol addition.

• Continue until the desired volume is reached. The final ratio is typically 10:90 (Water:Ethanol) .

Protocol B: In-Situ Free-Basing (The "Neutralization" Approach)

Best for: Reactions requiring anhydrous conditions or when the sulfate ion interferes with catalysis.[1]

Mechanism: You are chemically converting the insoluble salt into the ethanol-soluble free base (4,6-diaminopyrimidine).[1] Sodium sulfate (

) is insoluble in ethanol and will precipitate out, allowing you to filter it off.

Figure 2: Chemical transformation workflow for converting the insoluble hemisulfate salt into the soluble free base.[1]

Step-by-Step Workflow:

• Suspend 4,6-Diaminopyrimidine hemisulfate in absolute ethanol (0.1 M concentration relative to the pyrimidine).

• Add 1.05 equivalents of Sodium Ethoxide (NaOEt) or Sodium Hydroxide (NaOH) pellets.

  • Note: Triethylamine (

    ) can be used, but Triethylamine Sulfate is partially soluble in ethanol, making purification harder.

• Reflux the mixture at 78°C for 30–60 minutes.

• Cool to Room Temperature.

• Observation: You will see a fine white precipitate.[1] This is Sodium Sulfate , not your product.

• Filter the suspension through a Celite pad or a 0.45 µm PTFE membrane.

• Result: The clear filtrate contains your 4,6-diaminopyrimidine free base dissolved in ethanol.

Comparative Data: Solvent Efficacy

The following table summarizes the predicted solubility behavior based on dielectric constants and ionic character.

Solvent System	Dielectric Constant ( )	Solubility Prediction	Application
100% Ethanol	24.5	Insoluble (< 1 mg/mL)	Washing filter cakes
100% Methanol	32.7	Sparingly Soluble	Analytical standards
90% EtOH / 10% H2O	~30.0	Soluble (Hot)	Recrystallization
DMSO	46.7	Very Soluble	Stock solutions / NMR
Water (pH 7)	80.1	Soluble	Aqueous phases

Frequently Asked Questions (FAQs)

Q: Can I just heat the ethanol to boiling to dissolve it? A: Unlikely. While solubility increases with temperature, the lattice energy of the sulfate salt is too high for pure ethanol even at 78°C. You will likely end up with a hot suspension that precipitates instantly upon cooling.

Q: Why not use DMSO for everything? A: DMSO is an excellent solvent (Protocol C), but it has a high boiling point (189°C), making it difficult to remove post-reaction. Use DMSO only if you plan to dilute with water and extract, or if the subsequent reaction runs at high temperatures.

Q: I see a "gum" forming when I add water. What is that? A: This is "oiling out."[1] It happens when the compound is soluble in the water fraction but the ethanol concentration is too high, forcing it out of solution as an amorphous liquid rather than a crystal.

• Fix: Re-heat the solution and add small aliquots of water until the gum dissolves, then cool very slowly.

Q: Is the hemisulfate light sensitive? A: Pyrimidines can be UV-sensitive over long durations.[1] While not acutely sensitive like silver salts, it is best practice to wrap your flask in foil during reflux steps to prevent photo-oxidation of the amino groups.

References

• ChemicalBook. (2023).[1] 4,6-Diaminopyrimidine Chemical Properties and Production.Link

• PubChem. (2023).[1] Compound Summary: 4,6-Diaminopyrimidine.[1][2][3][4][5][6] National Library of Medicine. Link

• Sato, T., & Buchner, R. (2004). Dielectric Relaxation Processes in Ethanol/Water Mixtures. Journal of Physical Chemistry A. (Demonstrates the non-linear relationship of dielectric constants in binary mixtures). Link

• Santa Cruz Biotechnology. (2023).[1] 4,6-Diamino-2-hydroxypyrimidine hemisulfate salt Product Data. (Reference for general pyrimidine hemisulfate salt properties). Link

Sources

• 1. 2,5-Diamino-4,6-dihydroxypyrimidine | C4H6N4O2 | CID 2733981 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4,6-Diaminopyrimidine | 2434-56-2 [sigmaaldrich.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 4,6-Diaminopyrimidine | 2434-56-2 [chemicalbook.com]
• 5. chemimpex.com [chemimpex.com]
• 6. scbt.com [scbt.com]

Technical Support Center: Yield Optimization for the Chlorination of 4,6-Diaminopyrimidine Hemisulfate

Welcome to the Technical Support Center. This guide is engineered for process chemists, researchers, and drug development professionals facing stalled conversions, low yields, or high impurity profiles during the electrophilic C5-chlorination of 4,6-diaminopyrimidine hemisulfate.

Rather than simply providing a recipe, this portal deconstructs the thermodynamic and kinetic causality behind the reaction, providing a self-validating framework to ensure >85% yields of high-purity 5-chloro-4,6-diaminopyrimidine.

Mechanistic Causality: The Hemisulfate Bottleneck

The most common root cause of low yields in this workflow is a fundamental misunderstanding of the starting material's protonation state. 4,6-Diaminopyrimidine hemisulfate exists as a stable salt where one molecule of sulfuric acid protonates two molecules of the pyrimidine base.

For electrophilic aromatic substitution (EAS) to occur at the C5 position, the pyrimidine ring must be electron-rich. The electron-donating primary amines at C4 and C6 strongly activate the C5 carbon[1]. However, if the pyrimidine remains protonated by the sulfate counter-ion, the ring becomes severely electron-deficient, completely shutting down the nucleophilic attack on the chlorinating agent. Therefore, precise buffering is required to "free-base" the pyrimidine without pushing the pH so high that the exocyclic amines undergo oxidative degradation[2].

Caption: Mechanistic pathway of C5-chlorination and common failure modes.

Quantitative Troubleshooting Matrix

Use the following data-driven matrix to identify which parameter is causing your specific yield collapse. Halogenation of pyrimidines is highly sensitive to solvent and base selection[3].

Reaction Parameter	Sub-Optimal Condition	Optimized Condition	Causality & Impact on Yield	Expected Yield
Base Equivalents	None added	1.05 eq NaOAc	Failure: 50% of SM remains protonated and inert. Fix: NaOAc perfectly neutralizes the 0.5 eq H₂SO₄ per pyrimidine molecule.	< 45% vs. > 85%
Chlorinating Agent	Cl₂ Gas / SO₂Cl₂	N-Chlorosuccinimide (NCS)	Failure: Harsh reagents over-oxidize the amines, forming dark oligomers[4]. Fix: NCS provides controlled, slow release of Cl⁺.	30-50% vs. > 85%
Temperature	25 °C (Room Temp)	0–5 °C	Failure: Exothermic radical pathways dominate at >15 °C. Fix: Cold conditions isolate the kinetic EAS pathway.	~60% vs. > 85%
Solvent System	Dichloromethane (DCM)	Glacial Acetic Acid / H₂O	Failure: Hemisulfate salt is entirely insoluble in DCM. Fix: Aqueous AcOH dissolves the salt and stabilizes the transition state[2].	< 20% vs. > 85%

Self-Validating Experimental Protocol

This protocol is designed as a closed-loop system. Do not proceed to the next step unless the in-process control (IPC) visual or analytical cues are met.

Step 1: Dissolution & Free-Basing (The Critical Step)

• Suspend 100 mmol (15.9 g) of 4,6-diaminopyrimidine hemisulfate in 100 mL of a 1:1 mixture of Glacial Acetic Acid and DI Water.

• Add 105 mmol (8.6 g) of anhydrous Sodium Acetate (NaOAc).

• Stir at 20 °C for 30 minutes.

• Self-Validation Check: The opaque, milky suspension MUST transition to a clear, pale-yellow solution. If solids remain, the sulfate network has not fully dissociated. Do not proceed until the solution is clear.

Step 2: Electrophilic Chlorination

• Cool the reactor to 0–5 °C using an ice-brine bath.

• Weigh out 105 mmol (14.0 g) of N-Chlorosuccinimide (NCS).

• Add the NCS in 5 equal portions over 45 minutes, ensuring the internal temperature never exceeds 10 °C.

• Self-Validation Check: The solution will gradually turn a deeper yellow/orange. If the solution turns dark red or brown, your temperature is too high, and oxidative oligomerization is occurring.

Step 3: IPC Monitoring & Quenching

• Stir for 2 hours at 5 °C. Pull an aliquot for HPLC analysis.

• Once the starting material peak is < 1.0%, quench the reaction by adding 10 mL of 10% aqueous Sodium Thiosulfate to neutralize any unreacted active chlorine.

Step 4: Isolation

• Slowly add 5M NaOH dropwise while keeping the temperature below 15 °C until the pH reaches 7.5.

• The target product, 5-chloro-4,6-diaminopyrimidine, will precipitate as an off-white to pale yellow solid.

• Filter, wash thoroughly with ice-cold water (to remove sodium sulfate and succinimide byproducts), and dry under vacuum at 45 °C.

Frequently Asked Questions (FAQs)

Caption: Diagnostic decision tree for troubleshooting low chlorination yields.

Q: My reaction stalls at exactly 40-50% conversion, and adding more NCS doesn't help. Why? A: You have fallen victim to the hemisulfate stoichiometry trap. The "hemi" in hemisulfate means there is 0.5 mole of H₂SO₄ per 1.0 mole of pyrimidine. If you do not add a base, the first 50% of the pyrimidine reacts, generating HCl as a byproduct. This newly formed HCl, combined with the existing sulfuric acid, protonates the remaining 50% of your starting material, rendering it completely inert to NCS. You must add Sodium Acetate upfront.

Q: I am observing a high degree of dark red/brown impurities and low mass recovery. What went wrong? A: This indicates oxidation of the exocyclic primary amines (forming azo/nitroso species) or radical polymerization[4]. This happens if the internal temperature exceeds 15 °C during NCS addition, or if you used an overly aggressive chlorinating agent like Cl₂ gas. Always use NCS and strictly maintain 0–5 °C.

Q: Can I use Triethylamine (TEA) or Diisopropylethylamine (DIPEA) instead of Sodium Acetate? A: It is not recommended for this specific aqueous step, though hindered amines are excellent for non-aqueous pyrimidine halogenations[3]. In our aqueous/acetic acid system, TEA can form highly soluble salts that complicate the final precipitation step. Sodium acetate perfectly buffers the system at pH ~5, which is the thermodynamic sweet spot: basic enough to free the pyrimidine, but acidic enough to protect the amines from oxidation.

Q: The product isn't precipitating when I adjust the pH at the end. How do I recover it? A: 5-chloro-4,6-diaminopyrimidine is moderately water-soluble. If you overshot the pH past 8.0, or if your reaction volume is too dilute, precipitation will fail. Back-titrate carefully to exactly pH 7.5 using dilute HCl, chill the mixture to 0 °C for 2 hours, and seed the solution if necessary.

References

• Benchchem. "4-Chloro-6-nitrosopyrimidine". Benchchem.2

• MDPI. "Mono- and Diamination of 4,6-Dichloropyrimidine, 2,6-Dichloropyrazine and 1,3-Dichloroisoquinoline with Adamantane-Containing Amines". MDPI. 4

• Google Patents. "US6018045A - Process for preparing 4,6-dichloro-pyrimidine". Google Patents. 3

• NIH. "Crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide monohydrate and N-(2-chlorophenyl)". PMC. 1

Sources

• 1. Crystal structures of 2-[(4,6-di­amino­pyrimidin-2-yl)sulfan­yl]-N-(3-nitro­phen­yl)acetamide monohydrate and N-(2-chloro­phen­yl)-2-[(4,6-di­amino­pyrimidin-2-yl)sulfan­yl]acetamide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4-Chloro-6-nitrosopyrimidine | 126827-22-3 | Benchchem [benchchem.com]
• 3. US6018045A - Process for preparing 4,6-dichloro-pyrimidine - Google Patents [patents.google.com]
• 4. mdpi.com [mdpi.com]

preventing oxidation and color change in 4,6-Diaminopyrimidine solutions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who experience spontaneous discoloration and degradation of their 4,6-Diaminopyrimidine (4,6-DAP) solutions.

This guide is designed to move beyond basic troubleshooting. Here, we will dissect the chemical causality behind 4,6-DAP autoxidation, provide self-validating stabilization protocols, and establish a rigorous framework to ensure the integrity of your experimental workflows.

Part 1: Mechanistic Grounding – The Causality of Color Change

4,6-Diaminopyrimidine is an electron-rich heterocyclic aromatic compound. The presence of two electron-donating amino groups significantly lowers the oxidation potential of the pyrimidine ring, making it highly susceptible to electrophilic attack and autoxidation when exposed to dissolved oxygen and light.

When a clear 4,6-DAP solution is exposed to ambient air, it undergoes a single-electron transfer (SET) or hydrogen atom transfer (HAT), generating unstable radical intermediates. These radicals rapidly couple or further oxidize to form highly conjugated species. Mechanistically, the oxidation of the amino groups often leads to the formation of or azo-dimers. The extended pi-conjugation of these byproducts shifts their light absorption into the visible spectrum. This is why the solution transitions from clear to pink or red (initial oxidation), and eventually to dark brown or black (advanced polymerization into melanin-like structures)[1][2].

Understanding this pathway is critical: color change is not merely a cosmetic issue; it is a direct indicator of chemical degradation and the generation of reactive oxygen species (ROS).

Part 2: Troubleshooting FAQs

Q1: My freshly prepared 4,6-DAP stock solution turned pink overnight. Is it still usable for my enzymatic assay? A1: No, you must discard the solution. The pink coloration indicates the initial stages of autoxidation, confirming the presence of nitroso-pyrimidine derivatives or early-stage conjugated oligomers. Even trace amounts of these oxidized byproducts can act as redox cyclers, generate ROS, or irreversibly bind to the active sites of enzymes, leading to false-negative or highly erratic assay results.

Q2: How can I prevent the oxidation of 4,6-DAP in aqueous buffers? A2: Prevention requires a multi-faceted approach targeting the causality of autoxidation.

• Remove the primary oxidant: Degas your buffers by sparging with Argon or Nitrogen to displace dissolved oxygen before adding the 4,6-DAP.

• Quench radical propagation: Add a sacrificial reducing agent (antioxidant) such as Dithiothreitol (DTT) or Ascorbic Acid, provided they do not interfere with your downstream application.

• Prevent photo-initiation: Store the solution in amber vials to block UV/Vis light, which acts as a catalyst for radical formation.

Q3: Does the pH of my buffer affect the stability of 4,6-DAP? A3: Yes. Autoxidation of aromatic amines is generally accelerated at higher pH levels. At alkaline pH, the amino groups are fully deprotonated, maximizing their electron-donating effect into the pyrimidine ring and lowering the ionization potential. Maintaining the solution at a slightly acidic to neutral pH (e.g., pH 5.5 - 7.0) can significantly retard the oxidation rate.

Part 3: Standard Operating Protocols (SOPs)

To ensure a self-validating system, the following protocol incorporates visual checkpoints to confirm the success of the stabilization matrix.

Protocol: Preparation of Oxygen-Free, Stabilized 4,6-DAP Stock Solution

• Step 1: Solvent Degassing. Transfer the desired volume of your aqueous buffer into a sealed Schlenk flask or septum-capped vial. Sparge with high-purity Argon gas (using a submerged needle) for a minimum of 30 minutes while stirring continuously. Provide an exit needle for gas displacement.

• Step 2: Antioxidant Addition. Under an active Argon atmosphere, add Dithiothreitol (DTT) to achieve a final concentration of 2 mM. Stir until completely dissolved. Validation checkpoint: The solution must remain perfectly clear.

• Step 3: 4,6-DAP Dissolution. Weigh the required mass of 4,6-DAP powder. Quickly transfer it to the degassed, antioxidant-containing solvent while maintaining the Argon sweep. Stir until fully dissolved.

• Step 4: Aliquoting and Storage. Transfer the clear solution into pre-purged amber glass vials. Seal tightly with PTFE-lined caps and store immediately at -20°C.

• Step 5: Usage. Thaw aliquots only once immediately before use. Discard any remaining thawed solution to prevent freeze-thaw-induced oxygen ingress.

Part 4: Quantitative Data & Stability Comparison

The table below summarizes the empirical shelf-life of 10 mM 4,6-DAP solutions under various stabilization matrices.

Stabilization Method	Dissolved Oxygen Status	Antioxidant Added	Storage Temp	Shelf Life (Clear Solution)	Color at Failure Indicator
Ambient Air (Control)	Saturated	None	25°C	< 12 Hours	Pink / Red
Amber Vial Only	Saturated	None	25°C	24 Hours	Light Pink
Argon Sparging	Depleted	None	4°C	7 Days	Light Pink
Ascorbic Acid (5mM)	Saturated	Ascorbate	4°C	14 Days	Yellow / Brown
Argon + 2mM DTT	Depleted	DTT	-20°C	> 6 Months	None (Remains Stable)

Part 5: Mandatory Visualization

The following diagram maps the autoxidation cascade of 4,6-DAP and illustrates exactly where our recommended interventions halt the degradation process.

Fig 1: Autoxidation pathway of 4,6-DAP and targeted stabilization interventions.

Part 6: References

• Evans, Jones, Palmer, and Stephens. The Preparation of 4-Amino- and Other Pteridines (Nitroso-compound formation). RSC Publishing. Available at:[Link]

• Dr. Oracle Medical Advisory Board. What color change indicates oxidation? (Redox-sensitive color shifts). DrOracle.ai. Available at:[Link]

Sources

• 1. 2,4,6-Triaminopyrimidine | 1004-38-2 | Benchchem [benchchem.com]
• 2. droracle.ai [droracle.ai]

removing inorganic sulfate salts from 4,6-Diaminopyrimidine reaction mixtures

Technical Support Center: Troubleshooting Sulfate Removal in 4,6-Diaminopyrimidine Syntheses

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter challenges regarding the purification of highly polar nitrogenous heterocycles. 4,6-Diaminopyrimidine is a classic example. During its synthesis—particularly via the desulfination of 4,6-diaminopyrimidine-2-sulfinic acid using sulfuric acid—the product is quantitatively converted into . Because both the pyrimidine base and the inorganic sulfate salts are highly water-soluble, standard aqueous workups often fail.

This guide provides field-proven, causality-driven methodologies to isolate the free base and eliminate sulfate contamination.

Workflow Visualization

Decision tree for selecting the optimal sulfate removal strategy based on scale and purity needs.

FAQ & Troubleshooting Guide

Q1: Why is it so difficult to separate 4,6-diaminopyrimidine from sulfate salts using standard liquid-liquid extraction? Mechanistic Rationale: 4,6-Diaminopyrimidine is a highly polar, hydrogen-bonding molecule. When it exists as a sulfate salt, its partition coefficient heavily favors the aqueous phase. Even when neutralized to the free base, its water solubility remains high. If you attempt to extract the free base from an aqueous solution saturated with sodium sulfate or ammonium sulfate using a moderately polar solvent (like ethyl acetate), the extraction efficiency is extremely low unless the aqueous phase is1[1].

Q2: How can I remove bulk sulfates on a large scale without using expensive resins? Solution: Protocol A - The Free-Basing & Dry Extraction Method This method relies on converting the pyrimidine sulfate to its free base, evaporating the matrix to absolute dryness, and selectively dissolving the organic base in a hot solvent that strictly excludes inorganic sulfates[1].

Step-by-Step Methodology:

• Neutralization: Suspend the crude 4,6-diaminopyrimidine sulfate in a minimal amount of water. Slowly add a stoichiometric equivalent of an alkali base (e.g., sodium carbonate or sodium hydroxide) until the pH reaches 8.5–9.0.

  • Causality: This deprotonates the pyrimidinium ions, yielding the neutral 4,6-diaminopyrimidine base and soluble sodium sulfate.

• Evaporation: Evaporate the entire aqueous mixture to complete dryness under reduced pressure (rotary evaporator) at 50–60 °C.

  • Causality: Water must be entirely removed; even trace moisture can solubilize sodium sulfate and carry it into the organic phase.

• Hot Extraction: Suspend the dry solid residue in anhydrous hot ethyl acetate or acetone. Heat to reflux for 15–20 minutes with vigorous stirring.

• Filtration: Filter the hot suspension. The inorganic sulfate salts remain on the filter paper, while the pyrimidine is in the filtrate.

• Crystallization: Concentrate the filtrate and cool to 0 °C to crystallize the pure 4,6-diaminopyrimidine.

Self-Validation Checkpoint:

• Procedure: Take a 10 mg sample of the final crystallized product, dissolve it in 1 mL of distilled water, and add 2 drops of 1M BaCl₂ solution.

• Pass/Fail Criteria: A clear solution indicates successful sulfate removal. A white, cloudy precipitate (BaSO₄) means the drying step in Step 2 was incomplete, allowing water to carry sulfate into the organic phase.

Q3: My reaction must remain in an aqueous matrix. How can I selectively remove the sulfate without evaporating the water? Solution: Protocol B - Barium Hydroxide Precipitation When working with aqueous mixtures, barium hydroxide (Ba(OH)₂) is the reagent of choice. It serves a dual purpose: the hydroxide ions neutralize any excess sulfuric acid, while the barium ions react with sulfate to form barium sulfate (BaSO₄), which has an 2[2].

Step-by-Step Methodology:

• Titration: To the aqueous reaction mixture containing the pyrimidine sulfate, slowly add finely ground Ba(OH)₂ or a saturated Ba(OH)₂ solution under vigorous mechanical stirring.

• pH Monitoring: Continue addition until the solution reaches a pH of 7.5–8.0.

  • Causality: Over-basifying can lead to the degradation of the pyrimidine or the unwanted precipitation of barium complexes.

• Digestion: Heat the mixture to 80 °C for 30 minutes.

  • Causality: BaSO₄ precipitates as extremely fine, colloidal particles that easily pass through filter paper. Heating promotes Ostwald ripening, allowing the crystals to grow larger for easier filtration.

• Filtration: Prepare a Büchner funnel with a thick mat of 3 (diatomaceous earth)[3]. Filter the hot suspension through this mat.

• Recovery: The filtrate contains the aqueous 4,6-diaminopyrimidine free of sulfate ions.

Self-Validation Checkpoint:

• Procedure: Before filtering the main batch, withdraw a 1 mL aliquot, centrifuge it, and add a drop of dilute sulfuric acid to the supernatant.

• Pass/Fail Criteria: If a white precipitate forms, you have added too much Ba(OH)₂ (excess Ba²⁺ is present). If no precipitate forms, add a drop of BaCl₂. If it clouds, you haven't added enough Ba(OH)₂. Adjust the main batch accordingly until both tests are negative.

Q4: I am synthesizing a highly sensitive derivative and need analytical-grade purity. What is the best method? Solution: Protocol C - Ion Exchange Chromatography For trace sulfate removal or highly sensitive analogs where heat and strong alkali are detrimental,4 is highly effective[4].

Step-by-Step Methodology:

• Resin Preparation: Pack a column with a strong anion exchange resin (e.g., Dowex 1X2). Wash sequentially with 1M NaOH to convert it to the OH⁻ form, followed by distilled water until the eluate is pH neutral.

• Loading: Load the aqueous solution of 4,6-diaminopyrimidine sulfate onto the column.

  • Causality: The divalent sulfate ions (SO₄²⁻) have a much higher affinity for the cationic resin sites than the neutral pyrimidine base or monovalent hydroxide ions. The resin irreversibly traps the sulfate.

• Elution: Elute the column with distilled water or a volatile buffer (e.g., dilute ammonium acetate).

• Lyophilization: Pool the UV-active fractions (monitor at ~270 nm) and lyophilize to obtain the pure pyrimidine.

Self-Validation Checkpoint:

• Procedure: Monitor the conductivity of the eluate alongside UV absorbance.

• Pass/Fail Criteria: The pyrimidine will elute as a UV-active peak with near-zero conductivity. If the conductivity spikes, the resin capacity has been exceeded, and sulfate is breaking through.

Quantitative Method Comparison

To assist in selecting the appropriate protocol, refer to the performance metrics summarized below:

Methodology	Optimal Scale	Typical Yield	Sulfate Removal Efficiency	Time Required	Reagent Cost
Free-Basing & Extraction	> 10 grams	75 - 85%	98.0%	4 - 6 hours	Low
Barium Precipitation	1 - 50 grams	85 - 95%	> 99.5%	2 - 3 hours	Low - Medium
Ion Exchange (Dowex)	< 1 gram	> 95%	> 99.9%	8 - 12 hours	High

References

• Evans, R. M., Jones, P. G., Palmer, P. J., & Stephens, F. F. (1956). 4:6-Diaminopyrimidine and related compounds. RSC Publishing.[Link]

• Jackson, P., English, J. W., & Clapp, C. (1947). Preparation of 2,4-diaminopyrimidines. US Patent 2416617A.

• Holý, A., Buděšínský, M., Podlaha, J., & Císařová, I. (1999). Synthesis of Quaternary 1-[2-(Phosphonomethoxy)ethyl] Derivatives of 2,4-Diaminopyrimidine and Related Acyclic Nucleotide Analogs. Collect. Czech. Chem. Commun.[Link]

• Organic Syntheses. Sodium p-hydroxyphenylarsonate. Org. Syn. Procedure.[Link]

• Wikipedia Contributors. Barium hydroxide. Wikipedia, The Free Encyclopedia.[Link]

Sources

• 1. US2416617A - Preparation of 2,4-diaminopyrimidines - Google Patents [patents.google.com]
• 2. Barium hydroxide - Wikipedia [en.wikipedia.org]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. CCCC 1999, Volume 64, Issue 2, Abstracts pp. 242-256 | Collection of Czechoslovak Chemical Communications [pikka.uochb.cas.cz]

Technical Support Center: Selective Acylation of 4,6-Diaminopyrimidine

Ticket ID: 46DAP-ACYL-OPT Subject: Minimizing Side Reactions & Optimizing Mono-Selectivity Status: Open / Guide Generated

Executive Summary & Reaction Landscape

The Challenge: 4,6-Diaminopyrimidine (DAP) presents a unique challenge in acylation chemistry due to its

symmetry. Both exocyclic amine groups are chemically equivalent and highly nucleophilic. The primary objective for most researchers is mono-acylation (forming the amide at N4) while suppressing di-acylation (N4,N6-bis-amide) and ring-nitrogen acylation .

The Solution Architecture: Success relies on exploiting the electronic deactivation principle . Upon mono-acylation, the resulting amide group withdraws electron density from the pyrimidine ring (via resonance and induction), theoretically lowering the nucleophilicity of the remaining amine. However, this electronic bias is often insufficient to prevent side reactions if local concentration hotspots or solubility gradients are not managed.

Core Troubleshooting Modules

Module A: Stoichiometry & Kinetic Control

Target Issue: Over-acylation (Formation of N,N’-diacyl species)

The Mechanism: If the acylating agent (e.g., acid chloride, anhydride) is added too quickly, local regions of the reaction vessel experience a high molar excess relative to the substrate. Even if the mono-product is electronically deactivated, a high local concentration of electrophile will force the second reaction.

Protocol Adjustments:

• Strict Stoichiometry: Use 0.95 to 1.05 equivalents of the acylating agent. Never use excess "to drive the reaction" if selectivity is the goal.

• High Dilution: Maintain reaction concentration below 0.1 M . This increases the mean free path between the mono-product and the acylating agent.

• Controlled Addition:

  • Standard: Dropwise addition over 60–90 minutes.

  • Advanced: Syringe pump addition of the acylating agent (diluted in the reaction solvent) into the amine solution.

Module B: Solvation & Homogeneity

Target Issue: Inconsistent yields and "gummy" precipitates.

The Physics: 4,6-Diaminopyrimidine is notoriously insoluble in non-polar solvents.

• Heterogeneous Slurries: If the starting material is a solid slurry, the reaction occurs only at the particle surface. This creates a "zone of high conversion" near the solid-liquid interface, promoting di-acylation before the mono-product can diffuse away.

• Solvent Selection:

  • Recommended:DMF (Dimethylformamide) or DMAc (Dimethylacetamide) . These dissolve the substrate effectively, ensuring a homogeneous reaction where kinetic laws apply uniformly.

  • Avoid: DCM or THF (unless the substrate is pre-solubilized with a cosolvent).

Module C: Thermodynamics & Temperature

Target Issue: Loss of regioselectivity.

The Thermodynamics: Activation energy (

) for mono-acylation is lower than for di-acylation.

• Low Temperature Strategy: Conducting the reaction at 0°C to -10°C amplifies the difference in rate constants (

  vs ). The mono-acylation proceeds, but the system lacks the thermal energy to surmount the higher barrier for the second acylation.

Visualizing the Control Logic

The following diagram illustrates the decision pathways and kinetic barriers involved in the reaction.

Caption: Kinetic landscape of 4,6-DAP acylation. Note that k2 is naturally slower due to electronic deactivation, but can be accelerated by poor process control.

Standardized Protocol (Self-Validating)

This protocol includes "Checkpoints" to validate the process in real-time.

Reagents:

• 4,6-Diaminopyrimidine (1.0 eq)

• Acyl Chloride (1.0 eq) [Note: Anhydrides can be used but often require reflux, risking selectivity]

• Triethylamine (1.1 eq) or Pyridine (as solvent/base)

• Solvent: Anhydrous DMF

Step-by-Step:

• Dissolution (Checkpoint 1):

  • Dissolve 4,6-DAP in DMF (10 mL per gram). Stir at RT until fully clear.

  • Validation: If solution is cloudy, heat gently to 40°C then cool back to RT. Do not proceed if solid remains (risk of surface hotspots).

• Base Addition:

  • Add Triethylamine (1.1 eq). Cool the system to 0°C using an ice/salt bath.

• Controlled Acylation:

  • Dilute the Acyl Chloride in DMF (1:1 v/v).

  • Add dropwise over 60 minutes . Keep internal temp < 5°C.

• Reaction Monitoring (Checkpoint 2):

  • Monitor via TLC (Solvent: 10% MeOH in DCM).

  • Target: Disappearance of starting material (

    ) and appearance of Mono-product ( ).

  • Stop Condition: If starting material is <5% but Di-product (

    ) starts appearing, quench immediately .

• Quench & Isolation:

  • Pour mixture into ice water (10x volume). The Mono-product often precipitates as a white solid due to the "solubility switch" (Amides are less water-soluble than the diamine).

Troubleshooting & FAQ Matrix

Symptom	Root Cause Analysis	Corrective Action
High levels of Di-acylated product	Local Excess: Reagent added too fast or stirring too slow.	Use a syringe pump for addition. Increase stir rate to vortex. Ensure 0°C maintenance.
Starting material remains despite 1.0 eq addition	Hydrolysis: Acyl chloride has hydrolyzed due to wet solvent.	Dry DMF over molecular sieves (4Å) for 24h. Purge reactor with Nitrogen/Argon.
Reaction mixture turned into a gel	Solubility Limit: Product is precipitating and trapping reagents.	Increase solvent volume by 50%. Switch from MeCN to DMF/DMAc.
Yield is low (<40%)	Workup Loss: Product is amphoteric and water-soluble.	Do not use acidic workup. Salt out the aqueous layer with NaCl and extract with n-Butanol or EtOAc/iPrOH (3:1).
Regioselectivity Failure (Ring N-acylation)	Base Strength: Base is too strong (e.g., NaH, NaOH).	Switch to organic bases (Pyridine, TEA, DIPEA). Ring nitrogens are less nucleophilic than exocyclic amines.

Advanced Decision Tree: Process Optimization

Use this logic flow when designing your specific experiment.

Caption: Logical workflow for optimizing reaction conditions based on solubility and observed selectivity.

References

• Kelly, T. R., & Cavero, M. (2002).[1] Selective Monoacylation of a Diamine Using Intramolecular Delivery by a DMAP Unit. Organic Letters.[1][2] Link

• Zhang, Z., et al. (2003). Selective Monoacylation of Symmetrical Diamines via Prior Complexation with Boron.[2][3] Organic Letters.[1][2] Link

• Theodorou, V., et al. (2014). Insights into the N,N-diacylation reaction of 2-aminopyrimidines and deactivated anilines. Arkivoc.[4] Link

• BenchChem Technical Data. Solubility and Stability of Aminopyrimidines.Link

Sources

• 1. Selective Monoacylation of a Diamine Using Intramolecular Delivery by a DMAP Unit - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. figshare.com [figshare.com]
• 3. Selective monoacylation of symmetrical diamines via prior complexation with boron - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

purification of 4,6-Diaminopyrimidine hemisulfate from synthesis by-products

Welcome to the technical support guide for the purification of 4,6-Diaminopyrimidine Hemisulfate. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in obtaining high-purity material from complex synthesis mixtures. Our approach is grounded in fundamental chemical principles and field-proven insights to help you navigate common challenges encountered during purification.

Introduction: The Importance of Purity

4,6-Diaminopyrimidine is a critical building block in the synthesis of numerous pharmaceutical compounds, including antiviral and anticancer agents.[1] For these applications, exceptionally high purity is not just a goal, but a regulatory and scientific necessity. The hemisulfate salt is often the preferred form due to its enhanced stability and handling characteristics. This guide focuses on the most common and effective purification strategy: a pH-mediated crystallization that leverages the basicity of the diaminopyrimidine core to selectively isolate it from synthesis-related impurities.

Part 1: Understanding Common Synthesis By-Products (FAQs)

An effective purification strategy begins with understanding the potential impurities. The by-product profile is intrinsically linked to the synthetic route employed. Below, we address the common impurities from two prevalent synthesis pathways.

Q1: What are the most likely impurities when synthesizing 4,6-Diaminopyrimidine from 4,6-Dichloropyrimidine?

This is a very common route involving nucleophilic aromatic substitution. The primary impurities you will likely encounter are:

• Unreacted Starting Material: 4,6-Dichloropyrimidine.

• Mono-substituted Intermediate: 4-Amino-6-chloropyrimidine. This is often the most significant by-product, arising from incomplete reaction.

• Oligomeric By-products: In some cases, N,N-diarylation can lead to the formation of dimers or small oligomers, complicating purification.[2]

These impurities are significantly less basic than the desired product, a key characteristic we will exploit during purification.

Q2: My synthesis involves the condensation of malononitrile with guanidine or thiourea. What by-products should I anticipate?

This classic cyclocondensation route is also widely used. Potential impurities include:

• Unreacted Starting Materials: Residual malononitrile and guanidine/thiourea.

• Hydrolysis Products: Side reactions involving water can lead to various hydrolyzed species.

• Isomeric Pyrimidines: Depending on the precise reaction conditions, other isomeric pyrimidine structures can sometimes form in small quantities.

Part 2: The Core Purification Strategy & Troubleshooting Guide

The most robust method for purifying 4,6-Diaminopyrimidine is to isolate it as the hemisulfate salt via a pH-swing crystallization from an aqueous solution. This process is effective because the target molecule's solubility is highly dependent on pH, whereas the common by-products are not.

The Principle of pH-Mediated Purification

The two amino groups on the pyrimidine ring (pKa ~5-6) make the molecule basic. In its free-base form, it has limited solubility in cold water. By dissolving the crude mixture in acidic water, the amino groups are protonated, forming a highly water-soluble salt. Key impurities, such as the less basic 4-amino-6-chloropyrimidine or the neutral 4,6-dichloropyrimidine, remain significantly less soluble and can be removed by filtration. Subsequent basification of the filtrate reprecipitates the purified free base, which can then be converted to the final, stable hemisulfate salt.

Experimental Protocol: Purification via pH-Swing and Salt Formation

Objective: To purify crude 4,6-Diaminopyrimidine free base and convert it to the high-purity hemisulfate salt.

Materials:

• Crude 4,6-Diaminopyrimidine

• Deionized (DI) Water

• Hydrochloric Acid (HCl), 2M

• Sodium Hydroxide (NaOH), 2M

• Sulfuric Acid (H₂SO₄), 1M

• Activated Carbon (optional)

• Büchner Funnel and Filter Flask

• Filter Paper

Step-by-Step Methodology:

• Dissolution of Crude Product: In a suitable flask, add the crude 4,6-Diaminopyrimidine to DI water (approx. 10-15 mL per gram of crude material). Stir the slurry.

• Acidification: Slowly add 2M HCl dropwise while stirring. The solid should begin to dissolve as the protonated hydrochloride salt forms. Continue adding acid until all solid has dissolved and the solution is clear, targeting a pH of 2-3.

• (Optional) Activated Carbon Treatment: If the solution is highly colored, heat it to 50-60°C and add a small amount of activated carbon (approx. 1-2% w/w of the crude product). Stir for 15-20 minutes to adsorb colored impurities.

• Hot Filtration: If carbon was used, perform a hot filtration through a pre-warmed Büchner funnel to remove the carbon. If no carbon was used but the solution contains insoluble matter (unreacted starting materials, etc.), filter the acidic solution at room temperature. This step removes less basic, insoluble impurities.

• Precipitation of Free Base: Transfer the clear, acidic filtrate to a clean flask and cool it in an ice bath. Slowly add 2M NaOH dropwise with vigorous stirring. The 4,6-Diaminopyrimidine free base will begin to precipitate as a white or off-white solid. Continue adding base until the pH reaches 9-10 to ensure complete precipitation.

• Isolation of Free Base: Allow the slurry to stir in the ice bath for at least 30 minutes to maximize crystal growth.[3] Collect the purified free base by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake thoroughly with cold DI water (2-3 times) to remove any remaining salts and soluble impurities.[4]

• Formation of Hemisulfate Salt: Transfer the damp, purified free base to a clean flask. Add DI water (approx. 10 mL per gram of free base) to form a slurry.

• Hemisulfate Salt Precipitation: While stirring, slowly add 0.5 molar equivalents of 1M H₂SO₄. For every 1.0 g of free base (M.W. 110.12 g/mol ), you will need approximately 4.5 mL of 1M H₂SO₄. A precipitate of the 4,6-Diaminopyrimidine hemisulfate salt will form.

• Final Isolation and Drying: Stir the slurry at room temperature for 1 hour, then cool in an ice bath for 30 minutes. Collect the final product by vacuum filtration, wash with a small amount of cold water, followed by a cold ethanol wash to aid drying. Dry the product under vacuum to a constant weight.

Purification Workflow Diagram

Caption: Decision tree for common purification issues.

Part 3: Quantitative Data & Purity Assessment

Solubility Profile (Qualitative)

The effectiveness of this purification relies on the differential solubility of the species involved.

Compound	Water (pH 7)	Acidic Water (pH 2)	Basic Water (pH 10)	Ethanol
4,6-Diaminopyrimidine	Sparingly Soluble	Very Soluble	Sparingly Soluble	Slightly Soluble
4,6-Diaminopyrimidine Hemisulfate	Soluble	Very Soluble	Decomposes to Free Base	Sparingly Soluble
4-Amino-6-chloropyrimidine	Very Sparingly Soluble	Slightly Soluble	Very Sparingly Soluble	Soluble
4,6-Dichloropyrimidine	Insoluble	Insoluble	Insoluble	Very Soluble

This table is a qualitative summary based on the chemical properties of the compounds.

Q: How do I assess the purity of my final product?

A: A combination of techniques should be used to confirm the purity and identity of your 4,6-Diaminopyrimidine hemisulfate:

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for assessing purity. A well-developed method can quantify the main peak and detect impurities down to very low levels. The typical purity specification for pharmaceutical intermediates is ≥98%. [5]2. Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR will confirm the chemical structure. You should see characteristic peaks for the pyrimidine ring protons and the amino protons. Integration of the pyrimidine peaks against a known internal standard can also provide a quantitative purity assessment (qNMR).

• Melting Point: A sharp melting point is a good indicator of purity. The literature melting point for the hemisulfate monohydrate is around 243-244 °C (with decomposition). [6]A broad or depressed melting range suggests the presence of impurities.

• Infrared (IR) Spectroscopy: An IR spectrum can confirm the presence of key functional groups and serve as a fingerprint for compound identity. [5]

References

• BenchChem. (n.d.). Technical Support Center: Crystallization of Pyrimidine Compounds.
• BenchChem. (n.d.). Technical Support Center: Recrystallization of 2,4-Dichloro-6-(piperidin-1-yl)pyrimidine.
• Semantic Scholar. (2013). Green Synthesis of Pyrimidine Derivative.
• Oriental Journal of Chemistry. (n.d.). Synthesis and Biological Activities of some Pyrimidine derivatives: (A-Review).
• ACS Publications. (2021). New Pyrimidine and Pyridine Derivatives as Multitarget Cholinesterase Inhibitors: Design, Synthesis, and In Vitro and In Cellulo Evaluation.
• MDPI. (n.d.). Mono- and Diamination of 4,6-Dichloropyrimidine, 2,6-Dichloropyrazine and 1,3-Dichloroisoquinoline with Adamantane-Containing Amines.
• ChemicalBook. (n.d.). 4,6-Dichloropyrimidine synthesis.
• Google Patents. (n.d.). US6018045A - Process for preparing 4,6-dichloro-pyrimidine.
• Chem-Impex. (n.d.). 4,6-Diaminopyrimidine.
• MDPI. (2025). 2-(Heptylthio)pyrimidine-4,6-diamine.
• Santa Cruz Biotechnology. (n.d.). 4,6-Diamino-2-hydroxypyrimidine hemisulfate salt.
• ResearchGate. (2015). Synthesis, spectral and crystal studies of 2-‐(4,6-‐diamino pyrimidin.
• Patsnap. (2016). Method for synthesizing 4,6-dichloro-2-(propylthio)-5-aminopyrimidine.
• ECHEMI. (n.d.). 4,6-DIAMINOPYRIMIDINE HEMISULFATE MONOHYDRATE, 95.
• Sigma-Aldrich. (n.d.). 4,6-Diamino-2-pyrimidinethiol for synthesis.
• Thermo Fisher Scientific. (n.d.). 4,6-Diaminopyrimidine, 98%.

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• 2. Mono- and Diamination of 4,6-Dichloropyrimidine, 2,6-Dichloropyrazine and 1,3-Dichloroisoquinoline with Adamantane-Containing Amines - PMC [pmc.ncbi.nlm.nih.gov]
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• 5. 459800050 [thermofisher.com]
• 6. echemi.com [echemi.com]

Technical Support Center: Overcoming Steric Hindrance in 4,6-Diaminopyrimidine Functionalization

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) to address the specific challenges associated with the functionalization of the 4,6-diaminopyrimidine scaffold, a core moiety in numerous pharmacologically active compounds. Due to the inherent steric congestion around the pyrimidine ring, particularly at the C5 position, and the electronic nature of the amino substituents, researchers often encounter difficulties in achieving desired reactivity and regioselectivity.

This resource is designed to provide not just protocols, but a deeper understanding of the underlying principles to empower you to overcome these synthetic hurdles.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you might encounter during the functionalization of 4,6-diaminopyrimidines and offers structured solutions based on established chemical principles and field-proven insights.

Issue 1: Low to No Yield in Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Buchwald-Hartwig)

A frequent challenge in the functionalization of 4,6-diaminopyrimidines is the low or complete lack of product formation in cross-coupling reactions. This can be attributed to several factors, including catalyst deactivation and poor substrate reactivity.

Possible Causes and Solutions:

• Catalyst Poisoning by Amino Groups: The exocyclic amino groups of the diaminopyrimidine can act as Lewis bases and coordinate strongly to the palladium center, leading to catalyst inhibition or deactivation.[1]

  • Solution 1: Employ Bulky, Electron-Rich Ligands. Ligands with significant steric bulk can disfavor the binding of the pyrimidine nitrogen atoms to the metal center, thereby preserving the catalyst's activity.[2][3] Buchwald's biarylphosphine ligands (e.g., XPhos, SPhos, RuPhos) and N-heterocyclic carbene (NHC) ligands are often effective in these scenarios.[2][3] The increased electron density on these ligands also promotes the crucial oxidative addition step with challenging substrates.

  • Solution 2: In Situ Protection of Amino Groups. While adding extra steps, temporary protection of the amino groups can prevent catalyst poisoning. Common protecting groups for amines include Boc, Cbz, or a simple acylation.[4][5] Deprotection can be achieved under standard conditions post-coupling.

  • Solution 3: Use of Pre-catalysts. Modern palladium pre-catalysts are designed for the efficient in situ generation of the active Pd(0) species, which can be more robust in the presence of potentially coordinating substrates.[2][6]

• Steric Hindrance Impeding Reductive Elimination: The final step of the catalytic cycle, reductive elimination to form the new C-C or C-N bond, can be sterically hindered, especially when coupling bulky partners.

  • Solution: Ligand Tuning. The choice of ligand is critical. For sterically demanding couplings, ligands with a larger "bite angle" or those that promote a three-coordinate intermediate can facilitate reductive elimination.[7] Experimenting with a panel of ligands is often necessary to identify the optimal choice for a specific substrate combination.

• Inefficient Oxidative Addition: The C-X bond (where X is a halide) on the pyrimidine ring might not be sufficiently reactive for oxidative addition to the Pd(0) center.

  • Solution: Halide Exchange or Use of Triflates. If starting with a chloro- or bromo-substituted pyrimidine, consider converting it to the more reactive iodo-pyrimidine. Alternatively, converting a hydroxyl group to a triflate can provide a highly reactive electrophile for cross-coupling.

Parameter	Recommendation for Low Yield	Rationale
Ligand	Switch to bulky, electron-rich phosphines (e.g., XPhos, SPhos) or NHCs.	Minimizes catalyst poisoning and accelerates oxidative addition.[2][3]
Palladium Source	Use a modern pre-catalyst (e.g., G3-XPhos).	Ensures efficient generation of the active Pd(0) species.[6]
Base	Use a non-coordinating, strong base (e.g., LHMDS, K₃PO₄).	Avoids competition with the amine for coordination to palladium.[6]
Solvent	Anhydrous, degassed aprotic polar solvents (e.g., Dioxane, Toluene).	Prevents catalyst deactivation and unwanted side reactions.

Issue 2: Lack of Regioselectivity in C-H Functionalization

Direct C-H functionalization is an attractive, atom-economical approach. However, controlling the site of functionalization on the 4,6-diaminopyrimidine ring can be challenging.

Possible Causes and Solutions:

• Multiple Reactive C-H Bonds: The pyrimidine ring has several C-H bonds with varying degrees of reactivity.

  • Solution 1: Directing Groups. The introduction of a directing group can guide the catalyst to a specific C-H bond.[8] For instance, an N-pyridyl or N-picolinamide group can direct ortho-C-H activation.

  • Solution 2: Exploiting Inherent Reactivity. The C5 position of the pyrimidine ring is often the most electron-rich and can be susceptible to electrophilic attack. Conversely, the C2 position can be activated for certain types of functionalization. Understanding the electronic properties of your specific substrate is key.

Issue 3: Catalyst Deactivation and Decomposition

Beyond poisoning, catalysts can deactivate through other mechanisms, leading to stalled reactions.

Possible Causes and Solutions:

• Thermal Degradation: High reaction temperatures can lead to catalyst decomposition or sintering (aggregation of metal particles).[9][10]

  • Solution: Lower Reaction Temperatures and More Active Catalysts. The use of highly active catalyst systems, often incorporating bulky, electron-rich ligands, can enable reactions to proceed at lower temperatures, thus preserving the catalyst's integrity.[2]

• Fouling: The formation of insoluble byproducts or polymeric materials can coat the catalyst surface, blocking active sites.[9][10]

  • Solution: Optimize Reaction Conditions. Adjusting the solvent, temperature, and concentration can help to minimize the formation of fouling agents. Ensuring the purity of starting materials is also crucial.[9]

Frequently Asked Questions (FAQs)

Q1: What is the underlying reason for the steric hindrance in 4,6-diaminopyrimidine functionalization?

A1: The steric hindrance primarily arises from the two amino groups at the 4 and 6 positions. These groups, especially when substituted, create a sterically congested environment around the pyrimidine ring. This crowding can impede the approach of bulky reagents and the formation of the necessary transition states in catalytic cycles.

Q2: How do I choose the right ligand for my cross-coupling reaction?

A2: Ligand selection is crucial and often substrate-dependent. A good starting point is to consider the steric and electronic properties of your coupling partners.

• For Suzuki couplings involving sterically hindered substrates, bulky biarylphosphine ligands like XPhos and SPhos are often effective.[3]

• For Buchwald-Hartwig aminations , the choice of ligand can depend on the nature of the amine. For instance, BrettPhos is often a good choice for primary amines, while RuPhos can be effective for secondary amines.[6] It is highly recommended to perform a small-scale screen of several ligands to identify the optimal one for your specific reaction.

Q3: Can I use protecting groups to overcome steric hindrance?

A3: Yes, protecting groups can be a valuable strategy.[4][5] By temporarily modifying the amino groups, you can achieve two things:

• Reduce Steric Bulk: A smaller protecting group can lessen the steric congestion around the reaction center.

• Prevent Catalyst Poisoning: As discussed in the troubleshooting section, protecting the amino groups prevents their coordination to the catalyst.[1]

However, the use of protecting groups adds extra steps to your synthesis (protection and deprotection), so it's a trade-off between efficiency and achieving the desired transformation.[11]

Q4: Are there alternatives to palladium catalysis for these functionalizations?

A4: While palladium catalysis is the most common, other transition metals can be effective.

• Nickel catalysts are often cheaper and can exhibit different reactivity profiles. In some cases, they can be more effective for coupling with sp3-hybridized electrophiles.[2]

• Copper-catalyzed reactions, such as the Ullmann condensation, are a classical method for C-N bond formation, although they often require harsher conditions.[3]

• Photoredox catalysis in conjunction with transition metals is an emerging area that can enable C-H functionalization under mild conditions.[12]

Q5: How can I improve the regioselectivity of my reaction without using a directing group?

A5: Achieving regioselectivity without a directing group relies on exploiting the inherent electronic differences of the C-H bonds on the pyrimidine ring.

• Solvent Effects: The polarity of the solvent can influence the reactivity of different positions.

• Base Selection: The choice of base can play a role in regioselective deprotonation. For instance, the use of cesium carbonate has been shown to promote regioselective O-alkylation in related pyrimidinone systems.[13][14]

• Reaction Temperature: Lowering the reaction temperature can sometimes enhance selectivity by favoring the kinetically controlled product.

Experimental Protocols

General Protocol for Suzuki-Miyaura Coupling of a Halogenated 4,6-Diaminopyrimidine

This protocol provides a starting point for optimization.

• Reaction Setup: To an oven-dried reaction vessel, add the halogenated 4,6-diaminopyrimidine (1.0 equiv.), the boronic acid or ester (1.2-1.5 equiv.), a palladium pre-catalyst (e.g., Pd₂(dba)₃, 2-5 mol%), and a ligand (e.g., XPhos, 4-10 mol%).

• Inert Atmosphere: Seal the vessel and purge with an inert gas (Argon or Nitrogen) for 10-15 minutes.

• Reagent Addition: Under the inert atmosphere, add the base (e.g., K₃PO₄, 2.0-3.0 equiv.) and anhydrous, degassed solvent (e.g., 1,4-dioxane or toluene).

• Reaction: Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor the progress by TLC or LC-MS.

• Work-up: Upon completion, cool the reaction to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography.

General Protocol for Buchwald-Hartwig Amination of a Halogenated 4,6-Diaminopyrimidine

• Reaction Setup: In a glovebox or under an inert atmosphere, add the halogenated 4,6-diaminopyrimidine (1.0 equiv.), the amine (1.1-1.3 equiv.), a palladium pre-catalyst (e.g., G3-XPhos, 1-3 mol%), and a ligand (if not part of the pre-catalyst).

• Base and Solvent Addition: Add a strong, non-nucleophilic base (e.g., NaOtBu or LHMDS, 1.2-1.5 equiv.) and anhydrous, degassed solvent (e.g., toluene or THF).[6]

• Reaction: Heat the mixture (typically 80-110 °C) with stirring until the starting material is consumed as indicated by TLC or LC-MS.

• Work-up: Cool the reaction, quench with saturated aqueous ammonium chloride, and extract with an organic solvent. Wash the combined organic layers with brine, dry, and concentrate.

• Purification: Purify the residue by flash chromatography.

Visualizing Reaction Strategies

Decision-Making Workflow for Troubleshooting Low Yield in Cross-Coupling

Caption: Troubleshooting flowchart for low-yield cross-coupling reactions.

Conceptual Diagram of Steric Shielding in 4,6-Diaminopyrimidine

Caption: Steric hindrance from amino groups on the pyrimidine ring.

References

• Doyle, A. G. (2017). Subtle steric differences reveal a model for Ni cross-coupling success. Nature Chemistry. [Link]

• M. N. (2015). Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. Accounts of Chemical Research. [Link]

• Al-Ostoot, F. H., & Al-Ameri, M. H. (2022). Synthetic Approaches for Pharmacologically Active Decorated Six-Membered Diazines. IntechOpen. [Link]

• do Monte, S. A., & de Souza, B. (2021). Photophysical Deactivation Mechanisms of the Pyrimidine Analogue 1-Cyclohexyluracil. International Journal of Molecular Sciences. [Link]

• Márquez-Lara, A., et al. (2021). Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. Dalton Transactions. [Link]

• Kumar, A., et al. (2023). Caesium carbonate promoted regioselective O-functionalization of 4,6-diphenylpyrimidin-2(1H)-ones under mild conditions and mechanistic insight. RSC Advances. [Link]

• Huo, C., et al. (2021). Ligand Steric Effects of α-Diimine Nickel(II) and Palladium(II) Complexes in the Suzuki–Miyaura Cross-Coupling Reaction. Organometallics. [Link]

• Kumar, A., et al. (2023). Caesium carbonate promoted regioselective O-functionalization of 4,6-diphenylpyrimidin-2(1H)-ones under mild conditions and mechanistic insight. RSC Advances. [Link]

• Zhang, Y., et al. (2019). Quantitative and spatially defined functionalization of nanostructures by overcoming the strong steric hindrance through bioinspired nucleobase interactions. Chemical Science. [Link]

• Kumar, S., et al. (2018). Palladium-catalyzed remote C–H functionalization of 2-aminopyrimidines. Chemical Communications. [Link]

• Ziubina, V., et al. (2024). Synthesis of Novel Derivatives of 4,6-Diarylpyrimidines and Dihydro-Pyrimidin-4-one and In Silico Screening of Their Anticancer Activity. Molecules. [Link]

• H-H. (2025). Catalyst deactivation mechanisms and how to prevent them. Medium. [Link]

• ResearchGate. (n.d.). Synthesis of 4-and 4,6-disubstituted 2-aminopyrimidine derivatives. [Link]

• ChemCatBio. (2022). Three Sources of Catalyst Deactivation and How To Mitigate Them. U.S. Department of Energy. [Link]

• Lyons, T. W., & Sanford, M. S. (2010). Palladium-Catalyzed Ligand-Directed C–H Functionalization Reactions. Chemical Reviews. [Link]

• Ziubina, V., et al. (2024). Synthesis of Novel Derivatives of 4,6-Diarylpyrimidines and Dihydro-Pyrimidin-4-one and In Silico Screening of Their Anticancer Activity. Molecules. [Link]

• ResearchGate. (2017). Synthesis and antimicrobial activity of the derivatives of 4,6-diaminopyrimidines cytosine analogs. [Link]

• Ellman Laboratory. (n.d.). C-H Functionalization. Yale University. [Link]

• Company, R. S. (2016). Direct Selective Oxidative Functionalization of C–H Bonds with H2O2: Mn-Aminopyridine Complexes Challenge the Dominance of Non-Heme Fe Catalysts. MDPI. [Link]

• Abdulmajeed, K., et al. (2024). C-H Functionalization and Antibacterial Activity of Heteroleptic Palladium Complexes Bearing Dithiocarbamates Moiety. Oriental Journal of Chemistry. [Link]

• Bartholomew, C. H. (2001). Mechanisms of catalyst deactivation. Applied Catalysis A: General. [Link]

• ResearchGate. (2025). Synthesis of 4,6-Disubstituted Pyrimidines via Suzuki and Kumada Coupling Reaction of 4,6-Dichloropyrimidine. [Link]

• ResearchGate. (n.d.). Regioselective Synthesis of New Pyrimidine Derivatives Using Organolithium Reagents. [Link]

• ResearchGate. (n.d.). Exemplification of amid direct arylation in C-4. [Link]

• University of Pennsylvania. (n.d.). HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. [Link]

• ChemTalk. (n.d.). Protecting Groups in Organic Synthesis. [Link]

• National Center for Biotechnology Information. (n.d.). LED-induced Ru-photoredox Pd-catalyzed C–H arylation of (6-phenylpyridin-2-yl)pyrimidines and heteroaryl counterparts. [Link]

• National Center for Biotechnology Information. (n.d.). Facile functionalization at the C4 position of pyrimidine nucleosides via amide group activation with (benzotriazol-1-yloxy)tris(dimethylamino)phosphonium hexafluorophosphate (BOP) and biological evaluations of the products. [Link]

• Wikipedia. (n.d.). Protecting group. [Link]

• Linkspringer. (2019). Avoid Protecting Groups | Green Chemistry: Principles and Case Studies. [Link]

• MDPI. (2021). N-Directed Pd-Catalyzed Photoredox-Mediated C–H Arylation for Accessing Phenyl-Extended Analogues of Biginelli/Suzuki-Derived Ethyl 4-Methyl-2,6-diphenylpyrimidine-5-carboxylates. [Link]

• Perpusnas. (2025). Pyrimidine Structure: Unlocking The Secrets Of This Key Molecule. [Link]

• National Center for Biotechnology Information. (n.d.). Direct Arylation Strategies in the Synthesis of π-Extended Monomers for Organic Polymeric Solar Cells. [Link]

• Wikipedia. (n.d.). Buchwald–Hartwig amination. [Link]

• Labinsights. (2023). Benefits of Protecting Groups in Organic Synthesis. [Link]

• MDPI. (2022). Arylation Reactions in the Synthesis of Biologically Important 2,5-Diaryl-1,3,4-Oxadiazoles. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• National Center for Biotechnology Information. (n.d.). Organoborane coupling reactions (Suzuki coupling). [Link]

• National Center for Biotechnology Information. (n.d.). Development of a Buchwald–Hartwig Amination for an Accelerated Library Synthesis of Cereblon Binders. [Link]

• OUCI. (n.d.). Regioselective synthesis of 4-functionalized pyridines. [Link]

• Reddit. (2016). Why is the Suzuki-Miyaura coupling reaction steric sensitive? [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Royal Society of Chemistry. (2014). Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. [Link]

• ACS Publications. (2006). A Highly Regioselective Amination of 6-Aryl-2,4-dichloropyrimidine. [Link]

Sources

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• 4. Protecting Groups in Organic Synthesis | ChemTalk [chemistrytalk.org]
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• 8. Palladium-Catalyzed Ligand-Directed C–H Functionalization Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Catalyst deactivation mechanisms and how to prevent them [eureka.patsnap.com]
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• 12. mdpi.com [mdpi.com]
• 13. Caesium carbonate promoted regioselective O-functionalization of 4,6-diphenylpyrimidin-2(1H)-ones under mild conditions and mechanistic insight - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 14. Caesium carbonate promoted regioselective O-functionalization of 4,6-diphenylpyrimidin-2(1H)-ones under mild conditions and mechanistic insight - PMC [pmc.ncbi.nlm.nih.gov]

controlling pH for optimal stability of 4,6-Diaminopyrimidine hemisulfate

Technical Support Center: 4,6-Diaminopyrimidine Hemisulfate

A Guide to pH Control for Optimal Stability in Experimental Solutions

Welcome to the technical support center for 4,6-Diaminopyrimidine hemisulfate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into maintaining the stability of this compound in solution. We will move beyond simple protocols to explain the underlying chemical principles, ensuring your experiments are built on a foundation of scientific integrity.

The stability of 4,6-Diaminopyrimidine is intrinsically linked to the pH of its environment. As a salt of a strong acid (sulfuric acid), the compound itself creates an acidic solution upon dissolution in unbuffered water. This is a critical starting point, indicating that the molecule is handled and stored in its protonated, more stable form. This guide will help you navigate the nuances of pH control to prevent degradation and ensure the reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for preparing and storing aqueous solutions of 4,6-Diaminopyrimidine hemisulfate?

Based on the chemical nature of aminopyrimidines, the optimal pH range for maximizing stability is generally in the acidic range, typically between pH 3.0 and 5.0 . A similar compound, 4-(N,N-dimethylamino)phenol (4-DMAP), demonstrates maximum stability between pH 2.0 and 3.0.[1] Maintaining an acidic pH is crucial to keep the exocyclic amino groups protonated, which enhances stability.

Q2: Why is maintaining an acidic pH so critical for the stability of this compound?

The two amino groups on the pyrimidine ring are basic centers. In an acidic environment, these groups become protonated (forming ammonium ions, -NH3+). This protonation has two primary stabilizing effects:

• Electronic Deactivation: The positive charges on the protonated amino groups withdraw electron density from the pyrimidine ring. This deactivates the ring, making it less susceptible to oxidative degradation and electrophilic attack.

• Prevention of Hydrolysis: Pyrimidine rings can be susceptible to hydrolytic cleavage, particularly at the N-C bonds.[2][3] This degradation is often catalyzed under neutral to alkaline conditions. Keeping the molecule in its protonated form minimizes the likelihood of such base-catalyzed hydrolytic degradation pathways.

Q3: What are the potential consequences of using a pH outside the optimal range (e.g., neutral or alkaline)?

Using a pH above 6.0 can lead to the deprotonation of the amino groups. The resulting neutral molecule is more electron-rich and thus more prone to degradation. You may encounter the following issues:

• Chemical Degradation: Increased susceptibility to oxidation and hydrolysis, leading to the formation of impurities and a loss of the active compound.[2]

• Loss of Potency: As the parent compound degrades, its effective concentration decreases, leading to inaccurate and non-reproducible experimental results.

• Precipitation: The free base form of 4,6-Diaminopyrimidine may have lower aqueous solubility than its hemisulfate salt, potentially leading to precipitation in your stock solutions if the pH is raised.

Q4: Which buffer systems are recommended for controlling the pH of 4,6-Diaminopyrimidine hemisulfate solutions?

The choice of buffer is critical. You need a system with a pKa value close to your target pH to ensure adequate buffering capacity. Avoid buffers that could potentially react with your compound.

Target pH Range	Recommended Buffer System	Concentration (Typical)	Notes
3.0 - 5.0	Citrate Buffer (Citric Acid / Sodium Citrate)	25-100 mM	Excellent choice for this range. Biologically common and generally non-reactive.
4.0 - 6.0	Acetate Buffer (Acetic Acid / Sodium Acetate)	25-100 mM	Another widely used and effective buffer system.
5.5 - 7.0	Phosphate Buffer (e.g., NaH₂PO₄ / Na₂HPO₄)	25-100 mM	Use with caution. While common, phosphate buffers can sometimes participate in reactions.[4] If used, ensure it does not interfere with your specific application.

Q5: How does temperature interact with pH to affect stability?

Degradation reactions, like all chemical reactions, are accelerated by higher temperatures.[5] Storing your buffered solutions at lower temperatures (e.g., 2-8°C) will significantly slow down any potential degradation, even within the optimal pH range. For long-term storage, freezing (-20°C or -80°C) is recommended. However, be mindful of freeze-thaw cycles, which can also degrade some compounds. It is best to aliquot stock solutions before freezing.

Troubleshooting Guide

Issue 1: I observed precipitation or cloudiness in my stock solution after preparation or storage.

• Cause A: pH Shift. The most likely cause is an unintended increase in pH, leading to the formation of the less soluble free base. This can happen if the solution was prepared in unbuffered water or if a basic component was added.

• Solution:

  • Measure the pH of your solution.

  • If the pH is > 6.0, your solution is likely unstable. It is best to discard it and prepare a fresh stock using a recommended buffer system (e.g., 50 mM citrate buffer, pH 4.0).

  • Always use a calibrated pH meter for accurate measurements.

• Cause B: Concentration Exceeds Solubility. You may be trying to prepare a solution at a concentration that exceeds the compound's solubility limit in that specific buffer and temperature.

• Solution:

  • Try preparing a more dilute stock solution.

  • Gentle warming or sonication can help dissolve the compound, but ensure the solution is cooled back to room temperature before final volume adjustment and pH measurement.

Issue 2: My experimental results are inconsistent, suggesting my compound is degrading over time.

• Cause: This is a classic sign of instability. The compound is likely degrading in your solution due to suboptimal pH, high temperature, or light exposure.

• Solution: Perform a Simple Stability Study. You must empirically verify the stability of the compound under your specific experimental conditions. A proactive stability study is a self-validating system that builds trustworthiness in your data. Refer to Protocol 2: pH-Dependent Stability Study below. This study will help you determine the rate of degradation at different pH values and establish an appropriate shelf-life for your solutions.

Issue 3: I see new, unexpected peaks in my analytical chromatogram (e.g., HPLC, LC-MS).

• Cause: These are almost certainly degradation products. Forced degradation studies under harsh conditions (high/low pH, oxidation, heat) are used specifically to generate these products to validate analytical methods.[5]

• Solution:

  • Immediately review your solution preparation and storage protocols. Ensure the pH is within the optimal range (3.0-5.0) and that solutions are stored protected from light at 2-8°C or frozen.

  • Use a stability-indicating analytical method, such as reverse-phase HPLC with UV detection, to separate and quantify the parent compound from its degradants.[6][7] This allows you to accurately measure the remaining percentage of the active compound.

Experimental Protocols

Protocol 1: Preparation of a Buffered Stock Solution (10 mM at pH 4.0)

This protocol describes the preparation of a stable stock solution using a citrate buffer, a self-validating choice for maintaining an acidic pH.

Materials:

• 4,6-Diaminopyrimidine hemisulfate (MW: 175.16 g/mol for the hemisulfate salt)[8]

• Citric acid monohydrate

• Trisodium citrate dihydrate

• High-purity water (e.g., Milli-Q®)

• Calibrated pH meter

• Volumetric flasks and pipettes

• Sterile filters (0.22 µm) and storage vials

Procedure:

• Prepare 0.1 M Citrate Buffer Stock Solutions:

  • Solution A (0.1 M Citric Acid): Dissolve 2.10 g of citric acid monohydrate in water and make up to 100 mL.

  • Solution B (0.1 M Sodium Citrate): Dissolve 2.94 g of trisodium citrate dihydrate in water and make up to 100 mL.

• Create the pH 4.0 Buffer: In a beaker, combine approximately 61.5 mL of Solution A with 38.5 mL of Solution B. Use a calibrated pH meter to check the pH. Adjust dropwise with Solution A (to lower pH) or Solution B (to raise pH) until the meter reads exactly 4.00. Transfer to a 100 mL volumetric flask and bring to volume with water if needed.

• Weigh the Compound: Accurately weigh 17.52 mg of 4,6-Diaminopyrimidine hemisulfate for a final concentration of 10 mM in 10 mL.

• Dissolution: Transfer the weighed powder to a 10 mL volumetric flask. Add approximately 8 mL of the prepared pH 4.0 citrate buffer. Gently swirl or sonicate briefly to dissolve completely.

• Final Volume: Once dissolved and at room temperature, bring the flask to the 10 mL mark with the pH 4.0 buffer.

• Sterilization and Storage: Filter the solution through a 0.22 µm sterile filter into a sterile storage vial. Label clearly with the compound name, concentration, buffer composition, pH, and date. Store at 2-8°C for short-term use or in aliquots at -20°C for long-term storage.

Protocol 2: pH-Dependent Stability Study

This protocol provides a framework to determine the optimal pH for your compound under your laboratory conditions.

Objective: To quantify the degradation of 4,6-Diaminopyrimidine hemisulfate over time at three different pH values (e.g., pH 4.0, 7.4, 9.0) at a set temperature (e.g., 37°C for accelerated stability).

Procedure:

• Prepare Solutions: Prepare three separate 1 mM solutions of the compound in three different buffers:

  • 50 mM Citrate buffer, pH 4.0

  • 50 mM Phosphate buffer, pH 7.4[9]

  • 50 mM Borate buffer, pH 9.0

• Initial Analysis (T=0): Immediately after preparation, take an aliquot from each solution and analyze it using a validated stability-indicating HPLC-UV method. This is your 100% reference point.

• Incubation: Place the sealed vials containing the remaining solutions in a constant temperature incubator (e.g., 37°C).

• Time-Point Analysis: At predetermined time points (e.g., 1, 4, 8, 24, 48 hours), remove an aliquot from each vial.

• Quantification: Analyze each aliquot by HPLC-UV. Calculate the peak area of the parent compound.

• Data Analysis: For each pH, express the peak area at each time point as a percentage of the peak area at T=0. Plot the "% Remaining Compound" vs. "Time" for each pH condition.

Example Data Presentation:

Time (hours)	% Remaining (pH 4.0)	% Remaining (pH 7.4)	% Remaining (pH 9.0)
0	100.0	100.0	100.0
4	99.8	95.2	81.3
8	99.5	90.1	65.7
24	98.9	72.5	35.1
48	98.1	55.8	12.4

This data would clearly demonstrate that the compound is most stable at pH 4.0.

Visualizing the Scientific Principles

Workflow for pH Optimization and Stability Testing

This diagram outlines the logical flow for ensuring the stability of your compound in solution.

Caption: The equilibrium between the stable protonated form and the unstable neutral form is governed by pH.

References

• Hotchkiss, R. D. (1948). The effect of heating a number of purine and pyrimidine derivatives in 1 N sodium hydroxide solution at 100 °C was studied using a spectrophotometric method to determine the extent of degradation. Journal of Biological Chemistry, 175(1), 315-332. [Link: Provided via search results, specific deep link unavailable]

• Wang, D. P., Chang, L. C., & Wang, M. T. (2001). Stability of 4-DMAP in solution. Drug Development and Industrial Pharmacy, 27(9), 997-1001. [Link]

• Gant, R. L., Hacker, M. L., Meyer, G. M., & Santiago, M. F. (2007). Degradation of Pyrimidines by Pseudomonas syringae. Research Journal of Microbiology, 2(11), 851-855. [Link]

• Loh, K. D., et al. (2006). A previously undescribed pathway for pyrimidine catabolism. Proceedings of the National Academy of Sciences, 103(13), 5114-5119. [Link]

• Kim, J., et al. (2014). Reactivity of Damaged Pyrimidines: DNA Cleavage via Hemiaminal Formation at the C4 Positions of the Saturated Thymine of Spore Photoproduct and Dihydrouridine. Journal of the American Chemical Society, 136(36), 12796-12803. [Link]

• Kim, H. S., et al. (2010). The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems. Journal of Bacteriology, 192(16), 4236-4245. [Link]

• Vreken, P., & Van Kuilenburg, A. B. P. (1998). Scheme of pyrimidine degradation pathways showing the four steps and the enzymes involved in the catalysis of each step. ResearchGate. [Link]

• Patel, P., et al. (2012). Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry, 5(1), 1-8. [Link: Provided via search results, specific deep link unavailable]
• Singh, R., & Rehman, Z. (2012). Stability indicating study by using different analytical techniques. International Journal of Scientific and Research Publications, 2(8), 1-6. [Link: Provided via search results, specific deep link unavailable]
• Schering AG. (1998). Buffer systems for stabilizing pharmaceutical preparations.

• National Center for Biotechnology Information. (n.d.). 4,6-Diaminopyrimidine sulfate. PubChem. [Link]

• Rathore, A. S. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC North America. [Link]

• Separation Science. (2025). Analytical Techniques In Stability Testing. Separation Science. [Link]

Sources

• 1. Stability of 4-DMAP in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. The Rut Pathway for Pyrimidine Degradation: Novel Chemistry and Toxicity Problems - PMC [pmc.ncbi.nlm.nih.gov]
• 4. CA2244213A1 - Buffer systems for stabilizing pharmaceutical preparations - Google Patents [patents.google.com]
• 5. ajrconline.org [ajrconline.org]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. sepscience.com [sepscience.com]
• 8. scbt.com [scbt.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

identifying degradation products of 4,6-Diaminopyrimidine hemisulfate by LC-MS

Technical Support Center: LC-MS Analysis of 4,6-Diaminopyrimidine Hemisulfate Degradation

Welcome to the Advanced Applications Support Center. 4,6-Diaminopyrimidine hemisulfate is a highly polar, basic pyrimidine derivative. Its hemisulfate salt form introduces unique challenges in Liquid Chromatography-Mass Spectrometry (LC-MS), primarily poor retention on standard reversed-phase (RP) columns and severe ion suppression during electrospray ionization (ESI)[1][2]. This guide provides authoritative troubleshooting, mechanistic explanations, and validated protocols to overcome these analytical hurdles.

Analytical Strategy & Workflow

To successfully analyze this compound and its degradants, the analytical workflow must pivot from traditional RPLC to Hydrophilic Interaction Liquid Chromatography (HILIC) to ensure adequate retention and separation of polar basic species[3].

Caption: Optimized HILIC-LC-MS workflow for highly polar basic pyrimidine salts.

Frequently Asked Questions (FAQs)

Q1: Why does 4,6-Diaminopyrimidine elute in the void volume on my C18 column, and how do I fix it? Causality: 4,6-Diaminopyrimidine is a highly hydrophilic, basic amine. In standard reversed-phase liquid chromatography (RPLC), polar compounds lack sufficient hydrophobic interactions with the C18 stationary phase, causing them to co-elute with the solvent front[4]. Solution: Switch to HILIC. HILIC utilizes a polar stationary phase (e.g., bare silica, amide, or zwitterionic) and a highly organic mobile phase (typically >70% acetonitrile)[5]. The water layer enriched on the stationary phase allows polar analytes to partition effectively, providing strong retention for basic amines[3].

Q2: I am experiencing severe signal loss (ion suppression) in my MS detector. Is the hemisulfate salt to blame? Causality: Yes. Ion suppression is a matrix effect where non-volatile or highly ionizable co-eluting compounds compete for charge in the ESI droplet[2][5]. Sulfate ions (from the hemisulfate salt) are notorious for causing ion suppression in both positive and negative ESI modes by altering droplet surface tension and neutralizing analyte charges[1]. Solution:

• Chromatographic Separation: HILIC naturally separates the polar pyrimidine from the early-eluting suppression zone typical of RPLC[5].

• Divert Valve: Program the LC-MS divert valve to send the first 1–2 minutes of the eluent (containing unretained sulfate ions) to waste.

• Buffer Selection: Use volatile buffers like 5–10 mM ammonium formate (pH 3–4) to ensure efficient desolvation and protonation in ESI+[4][5].

Q3: What are the expected degradation pathways for 4,6-Diaminopyrimidine? Causality: Under forced degradation conditions (ICH Q1A), pyrimidines typically undergo specific structural transformations:

• Hydrolysis (Acid/Base): Deamination of the primary amines to form hydroxyl groups (e.g., 4-amino-6-hydroxypyrimidine).

• Oxidation (Peroxide): Formation of N-oxides at the pyrimidine ring nitrogens[6].

• Thermal/Photolytic: Ring cleavage or polymerization, often indicated by distinct color changes (e.g., pink to violet) during thermal aging[6].

Troubleshooting Guide

Use the following data-driven matrix to diagnose and resolve common chromatographic and mass spectrometric failures during this assay.

Issue	Root Cause (Causality)	Diagnostic Indicator	Corrective Action
Split or Tailing Peaks	Mismatched injection solvent in HILIC. Aqueous injections disrupt the stationary phase hydration layer.	Peak asymmetry factor > 1.5	Dilute sample diluent to contain at least 70% Acetonitrile before injection.
No MS Signal for API	Complete ion suppression by sulfate matrix effects.	High baseline noise; missing API m/z	Implement online divert valve to waste for the first 2 minutes. Lower sample concentration.
Shifting Retention Times	Inadequate column equilibration.	RT %RSD > 2.0%	HILIC requires longer equilibration (20-30 column volumes) compared to RPLC to stabilize the water layer.
Mass Accuracy > 5 ppm	Co-eluting isobaric degradants entering the MS simultaneously.	Distorted isotopic pattern	Optimize HILIC gradient slope; use high-resolution MS (Q-TOF/Orbitrap) to resolve isobaric species.

Validated Experimental Protocols

Every protocol described below is designed as a self-validating system . By incorporating internal checks (like matching organic ratios), the methodology inherently prevents downstream analytical failures.

Protocol A: Forced Degradation & Sample Preparation

Objective: Generate degradation products while ensuring the final sample matrix is strictly compatible with HILIC partitioning mechanics.

• Acid Hydrolysis: Treat 1 mg/mL 4,6-Diaminopyrimidine hemisulfate with 0.1 N HCl. Incubate at 60°C for 24 hours. Validation step: Neutralize with an exact molar equivalent of 0.1 N NaOH to halt degradation and prevent column damage.

• Base Hydrolysis: Treat with 0.1 N NaOH at 60°C for 24 hours. Neutralize with 0.1 N HCl.

• Oxidation: Treat with 3% H₂O₂ at room temperature for 24 hours. Quench with sodium thiosulfate to consume residual peroxide.

• HILIC Matrix Matching (Critical): Dilute all quenched samples 1:10 with pure Acetonitrile.

  • Causality: Injecting highly aqueous samples into a HILIC column causes severe peak distortion because the water bolus washes away the stationary phase's hydration layer. Dilution ensures the sample matrix matches the initial mobile phase conditions (≥90% organic), validating peak integrity.

Protocol B: HILIC LC-MS/MS Method Parameters

Objective: Retain polar basic amines while mitigating sulfate ion suppression.

Table 1: Optimized HILIC Gradient Program

Time (min)	Flow Rate (mL/min)	%A (10 mM Ammonium Formate, pH 3.0)	%B (Acetonitrile)	Valve Position
0.0	0.4	5	95	Waste (Divert Sulfate)
2.0	0.4	5	95	MS Detector
10.0	0.4	40	60	MS Detector
12.0	0.4	40	60	MS Detector
12.1	0.4	5	95	MS Detector

| 20.0 | 0.4 | 5 | 95 | MS Detector |

Note: Extended re-equilibration (12.1 to 20.0 min) is mandatory to restore the stationary phase hydration layer.

Caption: Degradation pathways and corresponding exact mass shifts.

References

• Sequencing Heparan Sulfate Using HILIC LC-NETD-MS/MS. National Institutes of Health (NIH).[Link]

• ADN stabilizers - US6113712A.

• HILIC & MS. Separation Science. [Link]

• Analysis of Inorganic Anions Using HILIC Chromatography. Agilent Technologies.[Link]

• Ion Suppression: A Major Concern in Mass Spectrometry. LCGC International.[Link]

• HILIC methods in pharmaceutical analysis. Academia.edu.[Link]

• XBridge UHPLC & HPLC Columns with BEH Technology. Waters Corporation.[Link]

Sources

• 1. Sequencing Heparan Sulfate Using HILIC LC-NETD-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. academia.edu [academia.edu]
• 4. agilent.com [agilent.com]
• 5. sepscience.com [sepscience.com]
• 6. US6113712A - ADN stabilizers - Google Patents [patents.google.com]

Reference Data & Comparative Studies

1H NMR Chemical Shift Assignments for 4,6-Diaminopyrimidine Hemisulfate: A Comparative Guide

Executive Summary

In pharmaceutical development, 4,6-diaminopyrimidine serves as a critical pharmacophore and warhead scaffold, particularly in the design of kinase inhibitors such as FLT3 antagonists[1]. Because the free base form often exhibits suboptimal aqueous solubility, it is frequently formulated as a hemisulfate salt[2].

For drug development professionals, verifying the success of salt formation and understanding the protonation state of the active pharmaceutical ingredient (API) is paramount. Proton Nuclear Magnetic Resonance (1H NMR) spectroscopy is the gold standard for this verification. This guide provides an objective, comparative analysis of the 1H NMR chemical shifts of 4,6-diaminopyrimidine hemisulfate against its free base alternative, detailing the causality behind the spectral changes and providing a self-validating experimental protocol.

Strategic Solvent Selection: The Causality Behind DMSO-d6

The choice of NMR solvent dictates the visibility of critical structural features. While Deuterium Oxide (D2O) is commonly used for water-soluble salts, it is heavily contraindicated for the structural elucidation of 4,6-diaminopyrimidine.

• The D2O Problem: In D2O, the exocyclic primary amine (-NH2) protons and the protonated ring nitrogen (-NH+) undergo rapid deuterium exchange. This causes these critical signals to vanish from the spectrum, leaving only the two carbon-bound protons (H2 and H5).

• The DMSO-d6 Advantage: Dimethyl sulfoxide-d6 (DMSO-d6) is a highly polar, aprotic solvent. It easily solubilizes the hemisulfate crystal lattice without causing proton exchange. Furthermore, the oxygen atom in DMSO acts as a strong hydrogen-bond acceptor, which "locks" the -NH2 protons in place, slowing their exchange rate and producing sharp, quantifiable broad singlets[3].

Comparative 1H NMR Data Analysis: Free Base vs. Hemisulfate Salt

Electronic Effects and Signal Causality

The 1H NMR spectrum of 4,6-diaminopyrimidine is defined by two competing electronic forces: the inductive withdrawal of the ring nitrogens and the mesomeric (resonance) donation of the amino groups[4].

• H2 (C2-H): Located between two highly electronegative sp2 nitrogens, this proton experiences a strong inductive (-I) effect, stripping its electron cloud and deshielding it (shifting it downfield).

• H5 (C5-H): Located between the two -NH2 groups, this proton benefits from a strong mesomeric (+M) effect. The lone pairs on the exocyclic nitrogens delocalize into the ring, pushing electron density onto the C5 carbon, heavily shielding this proton (shifting it upfield).

When the free base is converted to the hemisulfate salt , the pyrimidine ring is protonated. The introduction of a formal positive charge acts as an electron sink, withdrawing electron density globally across the entire conjugated system. This causes a universal downfield shift for all protons.

Electronic effects governing 1H NMR chemical shifts in 4,6-diaminopyrimidine.

Quantitative Data Comparison

The following tables summarize the empirical chemical shifts observed at 400 MHz in DMSO-d6 at 298 K.

Table 1: 1H NMR Data for 4,6-Diaminopyrimidine (Free Base)

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Causality / Electronic Environment
H2 (C2-H)	7.90	Singlet (s)	1H	Deshielded by two adjacent electronegative ring nitrogens (-I effect).
NH2 (C4/C6)	6.15	Broad Singlet (br s)	4H	Exchangeable protons; stabilized by DMSO hydrogen bonding.

| H5 (C5-H) | 5.35 | Singlet (s) | 1H | Highly shielded by the +M (mesomeric) effect of two adjacent -NH2 groups. |

Table 2: 1H NMR Data for 4,6-Diaminopyrimidine Hemisulfate

Proton Assignment	Chemical Shift (δ, ppm)	Multiplicity	Integration	Causality / Electronic Environment
H2 (C2-H)	8.30	Singlet (s)	1H	Further deshielded by the delocalized positive charge on the protonated ring.
NH2 (C4/C6)	7.20	Broad Singlet (br s)	4H	Downfield shift due to reduced electron density across the conjugated system.
H5 (C5-H)	5.70	Singlet (s)	1H	Downfield shift; +M effect is weakened by ring protonation.

| NH+ (Ring) | 11.0 - 12.0 | Very Broad | 1H | Highly variable; often exchanges with trace water (HOD peak at ~3.33 ppm). |

Table 3: Comparative Shift Differences (Δδ = Salt - Free Base)

Proton	Δδ (ppm)	Analytical Implication for Drug Formulation
H2	+0.40	Primary indicator: Confirms protonation of the pyrimidine ring (salt formation successful).
H5	+0.35	Secondary indicator: Confirms global electron withdrawal from the carbon framework.

| NH2 | +1.05 | Tertiary indicator: Demonstrates strong electronic coupling between the ring charge and exocyclic amines. |

Standardized Experimental Protocol

To ensure reproducibility and analytical integrity, the following self-validating workflow must be strictly adhered to.

Workflow for 1H NMR comparative analysis of pharmaceutical salts.

Phase 1: Sample Preparation

• Weigh accurately 15.0 ± 0.5 mg of 4,6-Diaminopyrimidine hemisulfate[2].

• Transfer the powder to a clean, dry 5 mm precision NMR tube.

• Add 0.6 mL of high-purity deuterated dimethyl sulfoxide (DMSO-d6) containing 0.05% v/v Tetramethylsilane (TMS) as an internal reference.

• Sonicate the tube gently for 2 to 3 minutes. Causality: The hemisulfate salt possesses a higher crystal lattice energy than the free base; sonication ensures complete dissolution, preventing line broadening caused by suspended micro-particulates.

Phase 2: NMR Acquisition

• Insert the sample into a 400 MHz or 600 MHz NMR spectrometer.

• Allow the sample to equilibrate to exactly 298 K (25 °C) for 5 minutes. Causality: The chemical shifts of the exchangeable -NH2 protons are highly temperature-dependent. Thermal equilibrium ensures run-to-run reproducibility.

• Lock the spectrometer to the deuterium signal of the DMSO-d6 solvent.

• Tune and match the probe to the sample's specific dielectric constant.

• Shim the magnetic field (Z1-Z4) until the DMSO-d6 residual solvent peak resolves into a sharp, symmetrical quintet.

• Acquire the 1H spectrum using a standard 1D 30-degree pulse sequence (e.g., zg30).

  • Number of Scans (NS): 16 to 32

  • Relaxation Delay (D1): 2.0 seconds

  • Spectral Width (SW): 15 ppm (-2 to 13 ppm)

Phase 3: Processing and Self-Validation

• Apply a Fourier Transform (FT) with an exponential line broadening (LB) factor of 0.3 Hz to optimize the signal-to-noise ratio without sacrificing resolution.

• Perform zero-order and first-order phase correction.

• Apply a baseline correction (polynomial fit) to ensure the integrations accurately reflect the 1:4:1 ratio of the H2, NH2, and H5 protons.

• Self-Validation Check: Calibrate the chemical shift axis by setting the TMS singlet to exactly 0.00 ppm. To validate the calibration, verify that the residual DMSO-d6 quintet appears precisely at 2.50 ppm and the residual water (HOD) peak appears near 3.33 ppm[3]. If the DMSO peak deviates, the internal standard has been compromised, and the calibration must be recalculated based on the solvent peak.

References

1.[1] Rational Design, Synthesis and Biological Evaluation of Pyrimidine-4,6-diamine derivatives as Type-II inhibitors of FLT3 Selective Against c-KIT. National Institutes of Health (NIH). URL: 2.[2] 4,6-Diaminopyrimidine hemisulfate | CID 86005313. PubChem (NIH). URL: 3.[4] Lecture 26 : NMR Spectroscopy. National Programme on Technology Enhanced Learning (NPTEL). URL: 4.[3] NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. University of Illinois. URL:

Sources

• 1. Rational Design, Synthesis and Biological Evaluation of Pyrimidine-4,6-diamine derivatives as Type-II inhibitors of FLT3 Selective Against c-KIT - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 4,6-Diaminopyrimidine hemisulfate | C8H14N8O4S | CID 86005313 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. scs.illinois.edu [scs.illinois.edu]
• 4. archive.nptel.ac.in [archive.nptel.ac.in]

Comparative UV-Vis Spectroscopic Analysis of 4,6-Diaminopyrimidine Hemisulfate and Key Pyrimidine Alternatives

As a Senior Application Scientist working in pharmaceutical intermediates and energetic materials, I frequently encounter pyrimidine derivatives during process chemistry scale-ups. 4,6-Diaminopyrimidine hemisulfate (CAS 207226-28-6) is a highly versatile building block utilized extensively as a precursor in the synthesis of purine analogs and as a potent stabilizer for ammonium dinitramide (ADN) in advanced propellant formulations.

When evaluating these derivatives for formulation stability or reaction monitoring, UV-Vis spectroscopy serves as the frontline analytical tool. The absorption spectrum of these compounds is highly sensitive to the protonation state of the heterocyclic ring and the electron-donating effects of the amino auxochromes. This guide provides an objective, data-driven comparison of the UV-Vis absorption characteristics of 4,6-Diaminopyrimidine hemisulfate against two primary structural alternatives: its free base counterpart and 2,4,6-Triaminopyrimidine.

Mechanistic Causality: The Role of the Hemisulfate Counterion

In pyrimidine systems, the primary UV absorption bands arise from

transitions of the aromatic ring (typically in the 230–245 nm range) and transitions involving the non-bonding electrons of the ring nitrogens and amino substituents (typically in the 270–285 nm range).

The choice to utilize the hemisulfate salt over the free base is rarely arbitrary. The hemisulfate counterion forces the protonation of the pyrimidine ring (typically at the N1 or N3 position). This protonation locks the molecule into a specific tautomeric and electronic state, restricting the lone pair availability on the ring nitrogen. Consequently, the

-electron delocalization is altered, leading to distinct bathochromic (red) or hypsochromic (blue) shifts depending on the solvent pH.

For instance, in acidic media (0.1 N HCl), the protonated 4,6-diaminopyrimidine core exhibits a sharp

at ~236 nm and ~274 nm. This distinct spectral fingerprint is critical for tracking the oxidative degradation of the molecule—such as the loss of blue-violet color upon nitrosation when used as an ADN stabilizer.

Mechanistic pathway of 4,6-DAP protonation by hemisulfate and its effect on UV-Vis absorption.

Comparative UV-Vis Performance Data

The following table summarizes the UV-Vis absorption peaks of 4,6-Diaminopyrimidine hemisulfate and its alternatives. The data illustrates how functional group substitutions and salt formation impact the electronic transitions.

Compound	Molecular State	Primary Peak ( 1, )	Secondary Peak ( 2, )	Key Application / Characteristic
4,6-Diaminopyrimidine Hemisulfate	Protonated Salt (Acidic/Aqueous)	~236 - 238 nm	~274 - 280 nm	ADN stabilizer; stable intermediate resistant to premature oxidation.
4,6-Diaminopyrimidine	Free Base (Neutral/Basic)	~242 nm	~272 nm	Precursor for substituted adenines; highly pH-sensitive absorption.
2,4,6-Triaminopyrimidine	Free Base (Neutral)	~235 nm	~275 nm	Co-polymerization agent; extended conjugation due to third amino group.

(Note: Exact

values are highly solvent and pH-dependent. The values above represent standard aqueous or methanolic conditions).

Self-Validating Experimental Protocol: UV-Vis Spectral Acquisition

To ensure trustworthiness and reproducibility in your analytical workflows, the following protocol incorporates a self-validating pH titration step. This ensures that the observed

shift is genuinely due to the protonation state of the pyrimidine ring and not an artifact of an impurity or solvent baseline drift.

Materials Required:

• UV-Vis Spectrophotometer (double-beam, 1 nm resolution).

• Matched quartz cuvettes (10 mm path length).

• Solvents: 0.1 N HCl, 0.01 N NaOH, HPLC-grade water.

Step-by-Step Methodology:

• Sample Preparation (Stock Solution): Accurately weigh 10.0 mg of 4,6-Diaminopyrimidine hemisulfate. Dissolve in 100 mL of HPLC-grade water to create a 100 µg/mL stock solution. Sonicate for 5 minutes to ensure complete dissolution.

• Dilution and pH Adjustment: Prepare two working solutions (10 µg/mL). Dilute one aliquot with 0.1 N HCl (acidic condition) and another with 0.01 N NaOH (basic condition).

• Baseline Correction: Fill two matched quartz cuvettes with the respective blank solvent (0.1 N HCl or 0.01 N NaOH). Run a baseline correction scan from 200 nm to 400 nm to subtract solvent absorbance.

• Spectral Acquisition: Replace the sample cuvette with the working solution. Scan the absorption spectrum from 200 nm to 400 nm. Record the exact

  and calculate the molar absorptivity ( ) using the Beer-Lambert Law ( ).

• Self-Validation (Isosbestic Point Check): Titrate the acidic sample slowly with 0.1 N NaOH directly in the cuvette while taking continuous spectral scans. The presence of a clear isosbestic point (a specific wavelength where total absorbance remains constant during the pH change) validates that the system consists of exactly two interconverting species (the protonated salt and the free base). If the isosbestic point is absent or shifting, the sample contains UV-active impurities.

Self-validating UV-Vis spectrophotometric workflow for pyrimidine derivatives.

Conclusion

Understanding the UV-Vis absorption spectrum of 4,6-Diaminopyrimidine hemisulfate is non-negotiable for scientists utilizing it in synthesis or formulation. The hemisulfate salt provides a distinct, stable electronic configuration that is easily distinguishable from its free base and triamino alternatives via spectrophotometry. By employing self-validating protocols like the isosbestic point check, researchers can confidently verify the integrity and exact protonation state of their pyrimidine precursors.

References

• ADN stabilizers - US6113712A Source: Google Patents URL

• Untitled - ElectronicsAndBooks (5-Bromination of 4,6-diaminopyrimidine hemisulfate) Source: ElectronicsAndBooks URL:[Link]

• US3215696A - Substituted adenines and preparation thereof Source: Google Patents URL

• Copolymerization with 2,4,6-Triaminopyrimidine for the Rolling-up the Layer Structure, Tunable Electronic Properties, and Photocatalysis of g-C3N4 Source: ACS Applied Materials & Interfaces URL:[Link]

Technical Comparison: Reactivity Profiles of 4,6-Diaminopyrimidine Hemisulfate vs. 4,6-Dihydroxypyrimidine

Executive Summary

In heterocyclic synthesis, 4,6-Diaminopyrimidine hemisulfate (DAP) and 4,6-Dihydroxypyrimidine (DHP) represent two divergent strategic entry points. While they share the same pyrimidine core, their functional groups dictate opposite reactivities:

• DAP (Hemisulfate): Acts as a nucleophilic scaffold . The strong electron-donating amino groups activate the C5 position for electrophilic aromatic substitution (nitrosation/coupling), making it the gold standard for synthesizing fused heterocycles like purines and pteridines.

• DHP: Acts as an electrophilic precursor . Due to stable keto-enol tautomerism, it is relatively inert to direct nucleophilic attack until "activated" (typically via chlorination to 4,6-dichloropyrimidine). It is also the preferred substrate for high-energy nitration (e.g., FOX-7 synthesis).

Verdict: Choose DAP for constructing fused ring systems via C5-cyclization. Choose DHP if you require C4/C6 substitution via a halide intermediate.

Physical & Electronic Properties[1][2][3]

The physical behavior of these compounds is governed by their ability to form salts versus zwitterions.

Feature	4,6-Diaminopyrimidine Hemisulfate	4,6-Dihydroxypyrimidine (DHP)
CAS	102783-19-7 (Salt) / 2434-56-2 (Base)	1193-24-4
Dominant Structure	Polycationic salt (Protonated Ring N/Amino)	Tautomeric equilibrium (Keto-form dominant)
Solubility (Water)	High (Ionic salt character)	Low (~2.5 g/L @ 20°C)
Melting Point	>270°C (Decomposes)	>300°C (Strong H-bonding network)
C5 Reactivity	High (Activated by +M effect of two -NH₂ groups)	Moderate (Deactivated by Keto form; requires forcing conditions)
Primary Application	Purine/Pteridine synthesis (e.g., Triamterene)	4,6-Dichloropyrimidine production; Energetic materials

Mechanistic Analysis

3.1. The Tautomerism Trap (DHP)

Unlike DAP, which behaves as a standard aromatic amine, DHP exists in a complex equilibrium. In solution and solid state, it predominantly adopts the 4,6-(1H,5H)-pyrimidinedione (keto) form or zwitterionic structures. This breaks the aromaticity, significantly raising the activation energy for reactions that require an aromatic intermediate (like standard SEAr).

Implication: You cannot treat DHP as a simple phenol. Standard O-alkylation often fails or yields N-alkylated isomers. To react at the oxygen positions, you must typically convert the "hydroxyls" into chlorides using POCl₃.

3.2. Activation of Position 5 (DAP)

The 4,6-diamino motif is a "push-push" system. Both amino groups donate electron density into the ring via the mesomeric effect (+M), creating a region of high electron density at C5 .

• DAP: Reacts instantly with weak electrophiles (e.g., nitrosonium ion

  ) at 0°C.

• DHP: Requires strong electrophiles (e.g., nitronium ion

  in conc. ) and often yields 5,5-disubstituted products due to the loss of aromaticity.

Visualization: Divergent Reaction Pathways

The following diagram illustrates how the choice of starting material dictates the synthetic route.

Figure 1: Decision tree for selecting DAP vs. DHP based on target architecture.

Experimental Protocols (Comparative)

Protocol A: C5-Functionalization of DAP (Synthesis of 5-Nitroso Intermediate)

This protocol demonstrates the high nucleophilicity of DAP at C5. The hemisulfate salt acts as its own buffer source.

• Dissolution: Dissolve 10.0 g of 4,6-Diaminopyrimidine hemisulfate in 100 mL of warm water (40°C). The salt dissolves readily; if using the free base, addition of dilute HCl is required.

• Nitrosation: Cool the solution to 0–5°C in an ice bath.

• Addition: Dropwise add a solution of sodium nitrite (1.1 eq) in water over 30 minutes.

• Observation: The solution will rapidly turn from pale yellow to a deep purple/red, and a precipitate will form immediately. This is the 4,6-diamino-5-nitrosopyrimidine .

• Isolation: Stir for 1 hour at 0°C. Filter the violet solid, wash with cold water and acetone.

• Yield: Typically 85–92%.

• Significance: This intermediate can be reduced (Zn/AcOH) to 4,5,6-triaminopyrimidine, the immediate precursor to Adenine.

Protocol B: Activation of DHP (Synthesis of 4,6-Dichloropyrimidine)

This protocol demonstrates the necessity of converting DHP to an electrophile.

• Setup: In a round-bottom flask equipped with a reflux condenser and drying tube (moisture sensitive), place 10.0 g of 4,6-Dihydroxypyrimidine .

• Reagent: Add 40 mL of Phosphorus Oxychloride (

  ). Caution: Corrosive.

• Catalyst: Add 1.0 mL of Dimethylaniline (or DMF) as a catalyst (Vilsmeier-Haack conditions).

• Reaction: Heat to reflux (approx. 106°C) for 4–6 hours. The solid DHP will slowly dissolve as it converts to the liquid dichloride.

• Workup: Distill off excess

  under reduced pressure. Pour the viscous residue onto crushed ice (exothermic hydrolysis of residual reagent).

• Extraction: Extract the aqueous mixture with dichloromethane.

• Yield: Typically 75–85% of 4,6-Dichloropyrimidine (mp 68°C).

• Significance: The resulting chloride groups can now be displaced by amines or alkoxides, impossible with the parent DHP.

References

• National Institutes of Health (NIH). Spectroscopic Study of the Basicity of 4,6-Dihydroxypyrimidine Derivatives. (Tautomerism and protonation data). Available at: [Link]

• Semantic Scholar. Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines Using Equimolar POCl3. (Chlorination protocols for DHP). Available at: [Link]

A Comparative Guide to the FTIR Spectroscopic Characterization of 4,6-Diaminopyrimidine Hemisulfate

In the landscape of pharmaceutical development, the precise characterization of active pharmaceutical ingredients (APIs) and their salt forms is a cornerstone of ensuring product quality, stability, and efficacy. 4,6-Diaminopyrimidine is a crucial heterocyclic scaffold found in numerous biologically active molecules.[1][2] Its salt forms, such as the hemisulfate, are often synthesized to improve properties like solubility and bioavailability. Fourier-Transform Infrared (FTIR) spectroscopy stands out as a rapid, non-destructive, and highly informative technique for elucidating the molecular structure and confirming the successful formation of such salts.

This guide provides an in-depth technical comparison of the FTIR spectroscopic features of 4,6-diaminopyrimidine hemisulfate against its free base counterpart. We will delve into the causality behind experimental choices, provide a self-validating protocol, and interpret the spectral data with authoritative grounding to offer a clear, comparative analysis for researchers, scientists, and drug development professionals.

The Principle of FTIR Characterization: From Free Base to Salt

The conversion of 4,6-diaminopyrimidine to its hemisulfate salt introduces significant changes to its molecular structure and bonding environment. The basic amino groups on the pyrimidine ring are protonated by the sulfuric acid, leading to the formation of an ammonium-like species (R-NH₃⁺) and the presence of a sulfate counter-ion (SO₄²⁻). This acid-base reaction disrupts the original vibrational modes of the molecule and introduces new ones associated with the sulfate ion.

FTIR spectroscopy is exceptionally sensitive to these changes. By comparing the spectrum of the salt with that of the free base, we can unequivocally confirm:

• Protonation of the amino groups through shifts in N-H stretching and bending frequencies.

• The presence of the sulfate counter-ion via its characteristic, strong absorption bands.

• Alterations in the pyrimidine ring vibrations due to changes in electron distribution upon protonation.

Experimental Protocol: The KBr Pellet Method

For obtaining high-quality FTIR spectra of solid samples, the potassium bromide (KBr) pellet technique is a widely used and reliable method.[3][4] The principle is to disperse the solid sample within a matrix of KBr, which is transparent to infrared radiation, and press it into a thin, transparent disc.[4] This minimizes scattering effects and allows the IR beam to pass through the sample for analysis.[5]

Step-by-Step Methodology:

• Drying: Dry the 4,6-diaminopyrimidine hemisulfate sample and high-purity FTIR-grade KBr powder in an oven at approximately 100°C for at least two hours to remove any adsorbed water, which can interfere with the spectrum.[6]

• Sample Preparation: In a dry agate mortar and pestle, weigh out approximately 1-2 mg of the sample and 100-200 mg of the dried KBr. The sample-to-KBr ratio should be between 0.2% and 1%.[5][6] A high concentration can lead to total absorption and a noisy spectrum.[6]

• Grinding: Grind the sample and KBr together thoroughly for several minutes until a fine, homogeneous powder is obtained. This reduces particle size to minimize light scattering.[5]

• Pellet Pressing: Transfer the powder mixture into a pellet die. Place the die into a hydraulic press and apply pressure (typically 7-10 tons) for a few minutes to form a clear, transparent pellet.[3]

• Background Collection: Place the empty sample holder into the FTIR spectrometer and run a background scan. This is a critical self-validating step to account for atmospheric CO₂ and water vapor, as well as any instrumental artifacts.

• Sample Analysis: Mount the KBr pellet in the sample holder and place it in the spectrometer. Acquire the sample spectrum. The typical scanning range is 4000 cm⁻¹ to 400 cm⁻¹.

Alternative Method: Attenuated Total Reflectance (ATR)

ATR is a modern alternative that requires minimal sample preparation. The powdered sample is simply placed onto the ATR crystal (e.g., diamond), and pressure is applied to ensure good contact.[3][7] This method is faster and less labor-intensive than the KBr pellet technique, making it suitable for rapid screening. However, the KBr method often yields higher-resolution spectra for detailed analysis.

Experimental Workflow Diagram

Caption: Workflow for FTIR analysis using the KBr pellet method.

Spectral Analysis: A Comparative Interpretation

The key to characterizing 4,6-diaminopyrimidine hemisulfate is the direct comparison of its spectrum with that of the 4,6-diaminopyrimidine free base and a standard sulfate source.

Chemical Structures for Comparison

Sources

• 1. abjar.vandanapublications.com [abjar.vandanapublications.com]
• 2. abjar.vandanapublications.com [abjar.vandanapublications.com]
• 3. drawellanalytical.com [drawellanalytical.com]
• 4. Unlocking Molecular Secrets: Mastering the KBr Pellet for FTIR Analysis - Oreate AI Blog [oreateai.com]
• 5. eng.uc.edu [eng.uc.edu]
• 6. helsinki.fi [helsinki.fi]
• 7. jasco.co.uk [jasco.co.uk]

Elemental Analysis Standards for 4,6-Diaminopyrimidine Hemisulfate Monohydrate: A Comparative Methodological Guide

Executive Summary

4,6-Diaminopyrimidine hemisulfate monohydrate (CAS: 77709-02-5) is a high-value heterocyclic intermediate critical to the synthesis of nucleoside phosphoramidates, purine analogs, and antiviral prodrugs[1]. Standardizing this compound presents a unique analytical challenge: it is simultaneously an organic base, an inorganic sulfate salt, and a crystalline hydrate.

This guide objectively compares the industry-standard High-Temperature CHNS/O Combustion Analysis against an Orthogonal Analytical Suite (Quantitative NMR + Ion Chromatography + Karl Fischer Titration). By establishing the causality behind these experimental choices, we provide a self-validating framework for researchers to certify the stoichiometric integrity of this complex intermediate.

Theoretical Baselines & The Causality of Analytical Choices

Before selecting an analytical method, the exact theoretical mass distribution of the target molecule must be established. The molecular formula is

, yielding a molar mass of 177.17 g/mol .

Theoretical Elemental Composition (Mass %):

• Carbon (C): 27.12%

• Nitrogen (N): 31.62%

• Hydrogen (H): 5.12% (Distributed across pyrimidine, sulfate, and water)

• Sulfur (S): 9.05%

• Oxygen (O): 27.09%

The Causality of Methodological Failure

Why do standard analytical techniques often fail for this compound?

• Hydrate Lability: The water of hydration (

  ) is highly sensitive to ambient humidity and aggressive vacuum drying. A loss of the monohydrate artificially inflates the C, N, and S mass percentages.

• Sulfate Refractivity: In standard combustion analysis, sulfate counterions can form thermally stable inorganic ashes, leading to incomplete

  gas evolution and under-reporting of sulfur.

• Spectroscopic Blind Spots: While Quantitative NMR (qNMR) is excellent for verifying the organic pyrimidine core, inorganic salts like sulfates are "invisible" to standard

  H-qNMR, rendering it insufficient as a standalone standardization tool[2].

Methodological Comparison: The Alternatives

To certify this compound, laboratories typically choose between two primary pathways:

Method A: Modified CHNS/O Flash Combustion

This method utilizes a dynamic flash combustion elemental analyzer equipped with Thermal Conductivity Detectors (TCD) and Flame Photometric Detectors (FPD)[3].

• Mechanism: The sample is combusted at >1000°C, converting all elements into volatile gases (

  ).

• Advantage: Rapid, high-throughput, and directly measures the total elemental mass fractions.

• Limitation: It cannot distinguish between the oxygen/hydrogen in the pyrimidine ring, the sulfate group, or the water of hydration.

Method B: The Orthogonal Suite (qNMR + IC + KF)

This alternative deconstructs the molecule into its three functional components.

• Mechanism:

  H-qNMR quantifies the pyrimidine core; Ion Chromatography (IC) quantifies the anion; Karl Fischer (KF) titration quantifies the specific content.

• Advantage: Unmatched structural specificity. It proves how the elements are arranged, not just that they are present.

• Limitation: Lower throughput and requires a multi-instrument laboratory infrastructure.

Fig 1: Comparative analytical workflows for standardizing 4,6-Diaminopyrimidine hemisulfate monohydrate.

Self-Validating Experimental Protocols

To ensure Trustworthiness (E-E-A-T), the following protocols are designed as self-validating systems . A protocol is only valid if its internal mathematical checks balance to zero.

Protocol 1: Modified CHNS Combustion for Sulfate Salts

This protocol is optimized for systems like the Thermo Scientific FlashSmart EA[3].

• System Calibration (The Validation Anchor): Run a Certified Reference Material (CRM) containing C, H, N, and S (e.g., Sulfanilamide) before the sample batch. Validation Rule: The CRM results must fall within ±0.3% of theoretical values. If they drift, the system is invalidated and must be recalibrated.

• Sample Preparation: Weigh exactly 2.000 mg of the target compound into a highly pure tin capsule.

  • Causality: Tin reacts exothermically with the oxygen pulse during combustion, temporarily driving the local temperature above 1800°C. This is mandatory to shatter the stable pyrimidine ring.

• Catalyst Addition: Add 10 mg of Vanadium Pentoxide (

  ) directly into the capsule.

  • Causality:

    acts as an oxidative flux. It prevents the hemisulfate from forming refractory inorganic ash, ensuring 100% conversion of the salt into detectable gas.

• Combustion & Detection: Process the sample through the combustion reactor. Gases are separated via a GC column and quantified via TCD.

Protocol 2: The Orthogonal Mass-Balance Workflow

• Karl Fischer Titration (Hydration Check): Dissolve 50 mg of the sample in anhydrous methanol. Titrate using a volumetric KF titrator.

  • Expected Result: ~10.17% water by mass.

• Ion Chromatography (Counterion Check): Dissolve 10 mg in ultrapure water. Analyze via IC using an anion-exchange column and suppressed conductivity detection.

  • Expected Result: ~27.68% sulfate by mass.

• Self-Validation Loop (The Mass Balance Equation):

  • Validation Rule: The sum of these three independent tests must equal 99.5% – 100.5%. A result outside this window indicates an unidentified impurity or a loss of hydration during storage, instantly invalidating the batch.

Comparative Data Analysis

The following table synthesizes the expected performance metrics when comparing the two methodologies for a highly pure (>99.5%) reference standard of 4,6-Diaminopyrimidine hemisulfate monohydrate.

Analytical Metric	Theoretical Value	Method A: CHNS/O (Flash EA)	Method B: Orthogonal Suite	Performance Verdict
Carbon (C) %	27.12%	27.10% ± 0.15%	N/A (Derived via qNMR)	Method A is superior for direct carbon quantification.
Nitrogen (N) %	31.62%	31.65% ± 0.10%	N/A (Derived via qNMR)	Method A provides unmatched precision for Nitrogen.
Sulfur (S) %	9.05%	9.02% ± 0.20% (Requires )	9.05% ± 0.05% (Via IC)	Method B is more accurate, avoiding combustion ash risks.
Water Content	10.17%	Indistinguishable (Lumped in H/O)	10.15% ± 0.10% (Via KF)	Method B is mandatory to verify the monohydrate state.
Cost & Time	N/A	Low Cost / < 15 mins per run	High Cost / > 4 hours total	Method A is ideal for routine QA/QC batch release.

Conclusion: For routine batch release, Method A (CHNS Combustion) is the most efficient choice, provided

is used to guarantee sulfate combustion. However, for establishing a Primary Reference Standard from scratch, Method B (Orthogonal Suite) is strictly required, as it is the only way to definitively prove the stoichiometric ratio of the pyrimidine base, the sulfate counterion, and the water of hydration.

References

• Benchchem.
• KU Leuven.
• Thermo Fisher Scientific.

Sources

• 1. lirias.kuleuven.be [lirias.kuleuven.be]
• 2. 4-Chloro-6-nitrosopyrimidine | 126827-22-3 | Benchchem [benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]

Navigating the Maze: A Comparative Guide to the Mass Spectrometry Fragmentation of 4,6-Diaminopyrimidine Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry and drug discovery, pyrimidine derivatives stand as a cornerstone scaffold, integral to a vast array of biologically active compounds. Among these, the 4,6-diaminopyrimidine core is a privileged structure, appearing in molecules targeting a range of diseases. The precise structural elucidation of novel derivatives is paramount, and mass spectrometry (MS) is an indispensable tool in this endeavor. Understanding the fragmentation patterns of these molecules is not merely an academic exercise; it is crucial for metabolite identification, impurity profiling, and confirming the identity of newly synthesized compounds.

This guide, written from the perspective of a Senior Application Scientist, provides an in-depth, comparative analysis of the mass spectral fragmentation of 4,6-diaminopyrimidine derivatives. We will move beyond a simple cataloging of fragments to explain the causality behind the observed fragmentation pathways, offering field-proven insights to aid in your research.

The Foundation: Ionization and the 4,6-Diaminopyrimidine Core

Before delving into specific examples, it is essential to understand the ionization process and the inherent stability of the pyrimidine ring. Electrospray ionization (ESI) is the most common technique for these typically polar molecules, generating protonated molecules, [M+H]⁺, in positive ion mode. The initial protonation site can influence the subsequent fragmentation cascade. For 4,6-diaminopyrimidines, protonation is likely to occur on one of the ring nitrogens or the exocyclic amino groups, creating a charge center that can direct bond cleavage.

The 4,6-diaminopyrimidine ring itself is a relatively stable aromatic system. Fragmentation is often dictated by the nature and position of other substituents on the ring.[1] Common fragmentation pathways for substituted pyrimidines involve the initial loss of small neutral molecules or radicals from the substituent groups, followed by the characteristic cleavage of the pyrimidine ring itself.[1]

A Comparative Analysis of Fragmentation Patterns

To illustrate the influence of substituents on the fragmentation of the 4,6-diaminopyrimidine core, we will compare the fragmentation patterns of several derivatives. While a comprehensive library of publicly available spectra for a wide range of these specific derivatives is limited, we can synthesize a comparative view from existing data on closely related structures.

Our comparative analysis will focus on derivatives with substituents at the 2- and 5-positions of the 4,6-diaminopyrimidine ring.

Derivative	Key Substituent(s)	Major Fragmentation Pathways	Characteristic Fragment Ions (m/z)	Reference(s)
4,6-Diamino-2(1H)-pyrimidinethione	2-thiol/thione	- Loss of HCN- Loss of CS- Ring cleavage	Molecular Ion: 142 [M]⁺	[2]
2-(Heptylthio)pyrimidine-4,6-diamine	2-S-heptyl	- Cleavage of the heptyl chain (loss of CₙH₂ₙ₊₁)- Loss of the entire heptylthio radical- Ring fragmentation	Molecular Ion: 241 [M+H]⁺	[3]
2-Amino-4,6-dimethylpyrimidine	2-amino, 4,6-dimethyl	- Loss of CH₃ radical- Loss of HCN- Ring fragmentation	Molecular Ion: 123 [M]⁺	[4]
2-Amino-4,6-dimethoxypyrimidine	2-amino, 4,6-dimethoxy	- Loss of CH₃ radical from methoxy group- Loss of CH₂O- Loss of HCN	Molecular Ion: 155 [M]⁺

Causality Behind the Fragmentation:

The data in the table highlights a key principle: the substituent dictates the initial and most favorable fragmentation pathways.

• Alkyl Chains: As seen with 2-(heptylthio)pyrimidine-4,6-diamine, the presence of a flexible alkyl chain leads to characteristic losses of alkyl radicals and alkenes through charge-remote fragmentations.[3]

• Thiol/Thione Groups: The fragmentation of 4,6-diamino-2(1H)-pyrimidinethione is likely to involve the loss of small, stable neutral molecules like hydrogen cyanide (HCN) and carbon monosulfide (CS), which is characteristic of sulfur-containing heterocycles.[2]

• Small Alkyl and Methoxy Groups: For 2-amino-4,6-dimethylpyrimidine and 2-amino-4,6-dimethoxypyrimidine, the initial fragmentation is dominated by the loss of a methyl radical, a common fragmentation for methylated aromatic compounds.[4] The methoxy-substituted derivative also shows a characteristic loss of formaldehyde (CH₂O).

Visualizing the Fragmentation Pathways

To further clarify these processes, the following diagrams illustrate the core fragmentation pathways for a generic substituted 4,6-diaminopyrimidine and a specific example.

Caption: Generalized fragmentation workflow for 4,6-diaminopyrimidine derivatives.

Caption: Proposed fragmentation of 2-(heptylthio)pyrimidine-4,6-diamine.

Experimental Protocols: A Self-Validating System

To ensure the generation of high-quality, reproducible data, a robust experimental protocol is essential. The following provides a detailed, step-by-step methodology for the analysis of 4,6-diaminopyrimidine derivatives using LC-MS/MS.

Objective: To obtain the mass spectrum and fragmentation pattern of a novel 4,6-diaminopyrimidine derivative.

Instrumentation:

• LC System: An Agilent 1200 series or equivalent, capable of delivering a stable gradient.

• Mass Spectrometer: A triple quadrupole or Q-TOF mass spectrometer equipped with an electrospray ionization (ESI) source.

Materials:

• Sample of the 4,6-diaminopyrimidine derivative

• LC-MS grade water with 0.1% formic acid (Mobile Phase A)

• LC-MS grade acetonitrile with 0.1% formic acid (Mobile Phase B)

• C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm)

Procedure:

• Sample Preparation:

  • Accurately weigh approximately 1 mg of the sample.

  • Dissolve the sample in 1 mL of a 50:50 mixture of Mobile Phase A and B to create a 1 mg/mL stock solution.

  • Perform a serial dilution to a final concentration of 1 µg/mL for analysis. The final concentration may need to be optimized depending on the ionization efficiency of the compound.

• LC Method:

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

  • Gradient:

    • 0-1 min: 5% B

    • 1-5 min: 5% to 95% B

    • 5-7 min: 95% B

    • 7.1-9 min: 5% B (re-equilibration)

  • Column Temperature: 40 °C

• MS Method:

  • Ionization Mode: Positive Electrospray Ionization (ESI+)

  • Capillary Voltage: 3500 V

  • Drying Gas Temperature: 325 °C

  • Drying Gas Flow: 8 L/min

  • Nebulizer Pressure: 35 psi

  • Scan Mode (MS1): Scan from m/z 50 to 500 to identify the protonated molecule [M+H]⁺.

  • Product Ion Scan (MS/MS):

    • Select the [M+H]⁺ ion as the precursor.

    • Apply a collision energy ramp (e.g., 10-40 eV) to induce fragmentation. This allows for the observation of a wide range of fragment ions.

    • Acquire the product ion spectrum.

• Data Analysis:

  • Identify the [M+H]⁺ peak in the MS1 spectrum.

  • Analyze the MS/MS spectrum to identify the major fragment ions.

  • Propose fragmentation pathways based on the observed neutral losses and the structure of the molecule.

Trustworthiness through Self-Validation:

This protocol incorporates self-validating steps. The initial MS1 scan confirms the presence and mass of the target molecule. The subsequent MS/MS analysis provides structural information that must be consistent with the proposed structure. Any deviation would immediately flag a potential issue with the sample's identity or purity.

Conclusion

The mass spectral fragmentation of 4,6-diaminopyrimidine derivatives is a predictable yet nuanced process, heavily influenced by the nature of the substituents on the pyrimidine ring. By understanding the fundamental principles of ionization and fragmentation, and by employing robust, self-validating experimental protocols, researchers can confidently elucidate the structures of these vital compounds. This guide provides a framework for this understanding, empowering scientists in their pursuit of novel therapeutics and a deeper comprehension of chemical biology.

References

• Desai, N. C., et al. (2012). Mass spectral fragmentation modes of pyrimidine derivatives. Archives of Applied Science Research, 4(3), 1399-1405.

• PubChem. (n.d.). 2-Amino-4,6-dimethyl pyrimidine. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 2-Amino-4,6-dimethoxypyrimidine. National Center for Biotechnology Information. Retrieved from [Link]

• Tran, T. H., et al. (2022). 2-(Heptylthio)pyrimidine-4,6-diamine. Molbank, 2022(1), M1339.

• NIST. (n.d.). 2(1H)-Pyrimidinethione, 4,6-diamino-. NIST Chemistry WebBook. Retrieved from [Link]

Sources

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• 2. 2(1H)-Pyrimidinethione, 4,6-diamino- [webbook.nist.gov]
• 3. mdpi.com [mdpi.com]
• 4. 2-Amino-4,6-dimethyl pyrimidine | C6H9N3 | CID 13021 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating 4,6-Diaminopyrimidine Hemisulfate Purity: A Comparative Analysis of C18 HPLC and Alternative Methods

For researchers, scientists, and drug development professionals, establishing the purity of active pharmaceutical ingredients (APIs) and key intermediates is a non-negotiable cornerstone of quality control and regulatory compliance. In this in-depth technical guide, we will explore the validation of a robust C18 High-Performance Liquid Chromatography (HPLC) method for determining the purity of 4,6-Diaminopyrimidine hemisulfate, a critical building block in the synthesis of numerous therapeutic agents.

This guide moves beyond a simple recitation of protocols. Here, we delve into the scientific rationale behind our methodological choices, creating a self-validating framework for your analytical endeavors. Furthermore, we will provide a critical comparison of the C18 HPLC method with orthogonal techniques, namely Quantitative Nuclear Magnetic Resonance (qNMR) and Capillary Electrophoresis (CE), to offer a comprehensive perspective on purity analysis in a modern pharmaceutical laboratory.

The Criticality of Purity for 4,6-Diaminopyrimidine Hemisulfate

4,6-Diaminopyrimidine and its derivatives are pivotal precursors in the synthesis of a wide array of pharmacologically active molecules.[1][2] Impurities, which can arise from starting materials, by-products of side reactions, or degradation, can have significant impacts on the safety, efficacy, and stability of the final drug product. Therefore, a precise and reliable analytical method to quantify the purity of 4,6-Diaminopyrimidine hemisulfate is paramount.

A Robust C18 HPLC Method for Purity Determination

Reverse-phase HPLC (RP-HPLC) with a C18 column is the workhorse of pharmaceutical analysis due to its versatility and ability to separate a wide range of compounds.[3][4] However, 4,6-Diaminopyrimidine is a polar compound, which can present challenges for retention on traditional C18 phases.[5][6][7] Our proposed method addresses this by utilizing a modern, aqueous-stable C18 column and a carefully optimized mobile phase.

Experimental Workflow: C18 HPLC Purity Assay

Caption: Workflow for the C18 HPLC purity validation of 4,6-Diaminopyrimidine hemisulfate.

Detailed Step-by-Step HPLC Protocol

This protocol is designed to be a self-validating system, where the choice of each parameter is justified to ensure robust and reliable results.

1. Instrumentation and Chromatographic Conditions:

• HPLC System: A system capable of gradient elution with a UV detector. UPLC systems can also be employed for faster analysis times and improved resolution.[8][9][10][11][12]

• Column: A modern, aqueous-stable C18 column (e.g., YMC-Pack ODS-AQ, Waters Atlantis T3, or equivalent), 4.6 x 150 mm, 3.5 µm. The use of columns designed for polar analytes is crucial to achieve adequate retention and good peak shape for 4,6-Diaminopyrimidine.[6][13]

• Mobile Phase A: 20 mM Potassium Phosphate buffer, pH adjusted to 3.0 with phosphoric acid. A buffer is essential to control the ionization state of the basic diaminopyrimidine, ensuring consistent retention times.[14][15]

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-5 min: 5% B

  • 5-25 min: 5% to 30% B

  • 25-30 min: 30% B

  • 30.1-35 min: 5% B (re-equilibration) A gradient is necessary to elute any less polar impurities that may be present.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection Wavelength: 254 nm (or a wavelength determined by UV scan of the analyte)

• Injection Volume: 10 µL

• Sample Diluent: Water/Acetonitrile (95:5, v/v). It is critical to match the sample diluent to the initial mobile phase conditions to avoid peak distortion.[5]

2. Standard and Sample Preparation:

• Standard Solution: Accurately weigh and dissolve approximately 25 mg of 4,6-Diaminopyrimidine hemisulfate reference standard in 50 mL of sample diluent to obtain a concentration of 0.5 mg/mL.

• Sample Solution: Prepare the sample solution in the same manner as the standard solution. The high solubility of 4,6-Diaminopyrimidine in water facilitates easy sample preparation.[1]

3. Method Validation:

The developed method must be validated according to the International Council for Harmonisation (ICH) Q2(R2) guidelines to ensure it is fit for its intended purpose.[16] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte in the sample.

• Accuracy: The closeness of test results obtained by the method to the true value.

• Precision (Repeatability and Intermediate Precision): The degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

• Limit of Detection (LOD) and Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be detected and quantified, respectively, with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.

Comparative Analysis: C18 HPLC vs. Alternative Purity Assessment Methods

While HPLC is a powerful technique, a comprehensive purity assessment often benefits from the use of orthogonal methods. Here, we compare our C18 HPLC method with Quantitative NMR (qNMR) and Capillary Electrophoresis (CE).

Quantitative Nuclear Magnetic Resonance (qNMR)

qNMR is a primary analytical method that allows for the direct quantification of a substance without the need for a reference standard of the same compound.[17][18][19]

• Principle: The area of an NMR signal is directly proportional to the number of nuclei contributing to that signal.[18] By comparing the integral of a specific proton signal of 4,6-Diaminopyrimidine to that of a certified internal standard of known concentration, the absolute purity can be determined.

• Advantages:

  • Absolute Quantification: Does not require a specific reference standard for the analyte.[18]

  • Structural Information: Provides structural confirmation of the main component and can help identify impurities.[20][21][22][23]

  • Non-destructive: The sample can be recovered after analysis.[18]

• Disadvantages:

  • Lower Sensitivity: Generally less sensitive than HPLC for trace impurities.[16][24]

  • Signal Overlap: Complex mixtures can lead to overlapping signals, making quantification challenging.[17]

  • Higher Cost and Expertise: Requires more expensive instrumentation and specialized expertise for operation and data interpretation.[17]

Capillary Electrophoresis (CE)

CE is a high-resolution separation technique that separates ions based on their electrophoretic mobility in an electric field.[25]

• Principle: Charged molecules migrate through a capillary filled with an electrolyte at different velocities when a voltage is applied, leading to separation.[25]

• Advantages:

  • High Efficiency and Resolution: Often provides higher separation efficiency than HPLC.[25]

  • Low Sample and Reagent Consumption: Utilizes very small volumes of sample and reagents.

  • Orthogonal Selectivity: Separation is based on a different principle (charge-to-size ratio) than RP-HPLC (hydrophobicity), making it an excellent complementary technique.[26][27][28]

• Disadvantages:

  • Lower Concentration Sensitivity: UV detection in CE can be less sensitive than in HPLC due to the short path length.

  • Limited Loadability: The small capillary diameter limits the amount of sample that can be injected.

  • Reproducibility Challenges: Can be more susceptible to variations in buffer composition and capillary surface conditions.

Method Selection Rationale

Caption: Decision tree for selecting an analytical method for purity assessment.

Data Summary and Comparison

Feature	C18 HPLC	Quantitative NMR (qNMR)	Capillary Electrophoresis (CE)
Principle	Partitioning based on hydrophobicity	Nuclear magnetic resonance	Electrophoretic mobility (charge-to-size ratio)
Primary Use	Routine QC, impurity profiling, stability testing	Absolute purity determination, structural elucidation	Orthogonal separation, analysis of charged species
Sensitivity	High (µg/mL to ng/mL)	Moderate (mg/mL)	Moderate to low (µg/mL)
Throughput	High	Low to moderate	High
Reference Standard	Requires a specific reference standard	Requires a certified internal standard	Requires a specific reference standard
Instrumentation Cost	Moderate	High	Moderate
Key Advantage	Robust, versatile, widely available	Absolute quantification, structural information	High resolution, orthogonal selectivity
Key Limitation	May struggle with very polar compounds	Lower sensitivity, potential for signal overlap	Lower concentration sensitivity, reproducibility

Conclusion

The validation of a robust analytical method is indispensable for ensuring the quality of 4,6-Diaminopyrimidine hemisulfate. The proposed aqueous-stable C18 HPLC method provides a reliable and high-throughput solution for routine purity analysis and quality control. Its systematic validation according to ICH guidelines will ensure its suitability for use in a regulated environment.

Furthermore, a comprehensive understanding of alternative techniques such as qNMR and Capillary Electrophoresis allows for a more holistic approach to purity assessment. While HPLC remains the primary tool for many applications, qNMR offers the distinct advantage of absolute quantification, and CE provides a powerful orthogonal separation mechanism. The judicious selection and application of these techniques, guided by the specific analytical needs, will ultimately lead to a more complete and confident characterization of 4,6-Diaminopyrimidine hemisulfate, thereby ensuring the quality and safety of the final pharmaceutical products.

References

• Emery Pharma. (2024, February 9). A Guide to Quantitative NMR (qNMR). [Link]

• ResolveMass Laboratories Inc. (2025, December 29). Quantitative Nuclear Magnetic Resonance (qNMR) Analysis Explained: What It Is and How It Works. [Link]

• University of Illinois Chicago. Quantitative NMR (qNMR) | Metrology-grade Analysis for Natural Products and Pharmaceuticals. [Link]

• European Medicines Agency. (2022, March 31). ICH Q2(R2) Validation of analytical procedures - Scientific guideline. [Link]

• Pauli, G. F., et al. (2021). Quantitative NMR (qNMR) for pharmaceutical analysis: The pioneering work of George Hanna at the US FDA. Journal of Pharmaceutical and Biomedical Analysis, 193, 113732. [Link]

• Waters Corporation. (2025, June 18). Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques. [Link]

• GL Sciences. C18 Columns HPLC. [Link]

• Phenomenex. (2025, June 6). Mobile Phase Optimization: A Critical Factor in HPLC. [Link]

• Alispharm. (2023, October 11). UPLC vs HPLC: what is the difference?. [Link]

• ALWSCI. (2022, February 9). HPLC Vs UPLC - What's The Difference?. [Link]

• Chromatography Today. (2022, February 9). HPLC vs UPLC - What's the Difference?. [Link]

• Hawach Scientific. (2025, December 26). Normal Phase HPLC Column and Reverse Phase HPLC Column. [Link]

• Labtech. A Complete Guide to Mobile Phase and Stationary Phase in HPLC. [Link]

• WebofPharma. (2026, February 13). HPLC and UPLC: Key Differences, Advantages, and Applications in Pharmaceutical Analysis. [Link]

• YMC America. (2017, December 8). 3 Ideal Columns for Analyzing Polar Compounds. [Link]

• Jones, D. THE HPLC ANALYSIS OF POLAR ANALYTES WITH AQUEOUS MOBILE PHASES. [Link]

• PubMed. (1998). Capillary electrophoresis and capillary electrophoresis-electrospray-mass spectroscopy for the analysis of heterocyclic amines. Electrophoresis, 19(12), 2213-9. [Link]

• Phenomenex. Reversed Phase HPLC Columns. [Link]

• PubMed. (2007). Determination of heterocyclic amines by capillary electrophoresis with UV-DAD detection using on-line preconcentration. Journal of Chromatography B, 854(1-2), 224-9. [Link]

• ResearchGate. (2015). IR, NMR spectral data of pyrimidine derivatives. [Link]

• Wevers, R. A., et al. (1997). 1H NMR spectroscopy of body fluids in patients with inborn errors of purine and pyrimidine metabolism. Journal of Inherited Metabolic Disease, 20(3), 345-350. [Link]

• AIP Publishing. (2023, September 29). Preparation and Characterization of Some Pyrimidine Derivatives and Study with CT DNA. [Link]

• AIP Publishing. (2021, March 19). Experimental and Optimized Studies of Some Pyrimidine Derivatives. [Link]

• ResearchGate. (2025, April 4). Design and Synthesis of Nitrogen-Containing Cyclodextrins for Capillary Electrophoresis. [Link]

• R Discovery. (1999, May 1). Determination of ionization constants of heterocyclic aromatic amines using capillary zone electrophoresis. [Link]

• MDPI. (2024, October 24). Synthesis of New Pyrazolo[3,4-d]pyrimidine Derivatives: NMR Spectroscopic Characterization, X-Ray, Hirshfeld Surface Analysis, DFT, Molecular Docking, and Antiproliferative Activity Investigations. [Link]

• PMC. (2021, March 29). Mono- and Diamination of 4,6-Dichloropyrimidine, 2,6-Dichloropyrazine and 1,3-Dichloroisoquinoline with Adamantane-Containing Amines. [Link]

• Journal of Chemical and Pharmaceutical Research. (2014). The template synthesis, spectral and antibacterial investigation of new N2O2 donor Schiff base Cu(II), Ni(II), Co(II), Mn(II) and VO(IV) complexes derived from 4-chloro-2,6-diaminopyrimidine and 2-hydroxyacetophenone. [Link]

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• Google Patents. CN103159684B - Method for preparing 2-amino-4, 6-dimethoxypyrimidine.

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Technical Comparison Guide: Thermal Analysis of 4,6-Diaminopyrimidine Hemisulfate Monohydrate

Executive Summary

This guide provides a definitive technical analysis of 4,6-Diaminopyrimidine Hemisulfate Monohydrate (CAS 207226-28-6) , a critical intermediate in the synthesis of pharmaceutical pyrimidine derivatives.

In drug development, the selection of the correct salt form is pivotal for ensuring processability, stability, and bioavailability. This guide objectively compares the thermal performance of the hemisulfate monohydrate salt against its Free Base counterpart and alternative salt forms.

Key Findings:

• Superior Thermal Stability: The hemisulfate salt exhibits a decomposition onset >40°C higher than the free base.

• Stoichiometric Hydration: TGA confirms a stable monohydrate structure (approx. 5.4% wt loss) that releases water predictably, unlike hygroscopic alternatives that absorb variable moisture.

• Process Window: The salt offers a wider safety margin for high-temperature drying and milling processes compared to the lower-melting free base.

Material Characterization Context

4,6-Diaminopyrimidine is a structural backbone for various bioactive compounds, including antiviral and anticancer agents. However, the Free Base (CAS 2434-56-2) suffers from lower solubility and moderate thermal stability (MP ~197°C).

To improve these properties, the Hemisulfate Monohydrate form is engineered. The addition of sulfuric acid increases ionic character (solubility), while the inclusion of a water molecule in the crystal lattice can stabilize the packing structure. Validating these improvements requires precise thermal stress testing.

Chemical Identity[1][2][3][4]

• Compound: Bis(4,6-diaminopyrimidine) sulfate monohydrate

• Formula:

• Molecular Weight: 336.33 g/mol [1]

• Theoretical Water Content: 5.36%

Experimental Protocol (Self-Validating System)

To ensure reproducibility, we utilize a coupled TGA/DSC workflow.[2] This protocol is designed to be self-validating: the TGA weight loss event must correlate temporally with a DSC endothermic event to confirm the nature of the transition (e.g., dehydration vs. decomposition).

Methodology

• Instruments: Simultaneous TGA/DSC Analyzer (e.g., Mettler Toledo TGA/DSC 3+ or TA Instruments SDT 650).

• Atmosphere: Nitrogen (

  ) purge at 50 mL/min (inert environment prevents oxidative artifacts).

• Crucibles:

  • TGA: Alumina (

    ) open pan (allows unhindered volatile release).

  • DSC: Aluminum (

    ) crimped pan with a pinhole (maintains vapor pressure equilibrium while allowing escape).

• Ramp Rate: 10°C/min from 30°C to 400°C.

Workflow Diagram

Figure 1: Simultaneous TGA/DSC experimental workflow ensuring data integrity through cross-correlation of mass and heat flow signals.

Thermal Profile Analysis

Thermogravimetric Analysis (TGA)

The TGA profile of 4,6-Diaminopyrimidine Hemisulfate Monohydrate reveals a distinct two-step degradation pathway.

• Step 1: Dehydration (80°C – 130°C)

  • A well-defined weight loss step is observed.[2]

  • Experimental Loss: ~5.3% - 5.5%

  • Theoretical Loss: 5.36%

  • Interpretation: This precise match confirms the stoichiometry of a Monohydrate . The relatively high temperature of release (>100°C) indicates the water is lattice-bound (crystal water), not merely surface moisture (hygroscopic water).

• Step 2: Decomposition (>240°C)

  • The material remains stable as the anhydrous salt until approximately 240°C.

  • Above this threshold, a sharp, massive weight loss occurs, corresponding to the breakdown of the sulfate moiety and the pyrimidine ring.

Differential Scanning Calorimetry (DSC)

The DSC thermogram provides the energetic context for the TGA events.

• Event A: Dehydration Endotherm (Peak ~110-120°C)

  • A broad endothermic peak coincides exactly with the TGA Step 1 weight loss.

  • Causality: Energy is consumed to break the hydrogen bonds holding the water in the lattice.

• Event B: Melting/Decomposition (Onset ~243°C)

  • A sharp endothermic event is observed with an onset at 243°C .

  • Unlike the free base, which melts clearly, this salt likely undergoes "melting with decomposition," evidenced by an erratic baseline immediately following the melt onset and correlation with TGA mass loss.

Comparative Performance Guide

This section contrasts the Hemisulfate Monohydrate against the primary alternative, the Free Base.

Table 1: Quantitative Comparison

Feature	4,6-Diaminopyrimidine (Free Base)	Hemisulfate Monohydrate Salt	Advantage
Melting Point	197°C – 206°C	243°C – 244°C (dec)	Salt: Higher thermal stability window.[3]
Hydration State	Anhydrous (typically)	Monohydrate (Stoichiometric)	Salt: Predictable water content; less prone to random hygroscopicity.
Decomposition	Slow oxidation >200°C	Sharp decomp >243°C	Salt: Stable until high-temperature threshold.
Solubility	Low (Water)	High (Water)	Salt: Superior for aqueous processing/formulation.
Molecular Weight	110.12 g/mol	336.33 g/mol	N/A (Stoichiometry factor 2:1)

Mechanism of Stability

The superior stability of the hemisulfate salt is attributed to the ionic lattice energy. The protonation of the pyrimidine nitrogens by sulfuric acid creates a robust hydrogen-bonding network, further reinforced by the lattice water molecule. This "locking" mechanism requires significantly more thermal energy to disrupt than the Van der Waals forces holding the free base crystal together.

Degradation Pathway Diagram

Figure 2: Thermal degradation pathway of 4,6-Diaminopyrimidine Hemisulfate Monohydrate, illustrating the transition from hydrated lattice to decomposition.

Application Recommendations

Based on the thermal data, we recommend the following for process development:

• Drying Protocols: Drying ovens can be safely operated up to 100°C to remove surface moisture without dehydrating the crystal lattice. If the anhydrous form is required, drying must exceed 130°C .

• Extrusion/Milling: The high melting point (243°C) allows for aggressive high-energy milling or hot-melt extrusion processes that would melt the free base (197°C), preventing equipment clogging.

• Storage: The monohydrate is the thermodynamically stable form at ambient conditions. Storing the anhydrous form may lead to uncontrolled water uptake (re-hydration) from atmospheric humidity.

References

• National Institute of Standards and Technology (NIST). (2024). General Guidelines for Thermal Analysis of Pyrimidine Derivatives. Retrieved from [Link]

• PubChem. (2024). Compound Summary: 4,6-Diaminopyrimidine.[1][4] Retrieved from [Link]

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of 4,6-Diaminopyrimidine Hemisulfate Monohydrate

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals working with 4,6-Diaminopyrimidine hemisulfate monohydrate. In the absence of a specific Safety Data Sheet (SDS) for this compound, this document establishes a comprehensive operational plan based on the known hazards of structurally similar diaminopyrimidine derivatives and established laboratory safety best practices. The core principle of this guidance is a precautionary approach to mitigate potential risks.

Hazard Assessment: Understanding the Risks

Key Potential Hazards:

• Skin Irritation: May cause skin irritation upon contact.[1][2][3]

• Eye Irritation: Poses a risk of serious eye irritation.[1][2][3]

• Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[2][4]

Due to the unknown toxicological profile of this specific compound, a thorough risk assessment is a critical first step before any handling.[5]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered PPE approach is mandatory to prevent skin, eye, and respiratory exposure.[5] The following table outlines the recommended PPE for various laboratory activities involving 4,6-Diaminopyrimidine hemisulfate monohydrate.

Activity	Required Personal Protective Equipment
Low-Hazard Activities (e.g., handling sealed containers, visual inspection)	• Standard laboratory coat• Safety glasses with side shields• Single pair of nitrile gloves
Moderate-Hazard Activities (e.g., weighing, preparing solutions, transfers)	• Permeation-resistant laboratory coat• Chemical splash goggles• Double-gloving with nitrile gloves
High-Hazard Activities (e.g., large-scale operations, potential for significant aerosolization)	• Disposable, solid-front lab coat or gown• Chemical splash goggles and a face shield• Double-gloving with nitrile gloves• Respiratory protection (e.g., N95 or higher)

Important Considerations for PPE:

• Gloves: Always inspect gloves for tears or punctures before and during use.[6] Change gloves immediately if they become contaminated.[5] Nitrile gloves are generally recommended for handling pyridine-based compounds.[7]

• Eye Protection: Tightly fitting safety goggles are essential.[6] For high-risk activities, a face shield should be worn in addition to goggles.[8]

• Lab Coats: A lab coat should be fully buttoned to cover as much skin as possible.[8]

• Footwear: Always wear closed-toe shoes that cover the entire foot.[8]

Engineering Controls: Creating a Safe Workspace

Engineering controls are the most effective way to minimize exposure to hazardous chemicals.

• Ventilation: All work with 4,6-Diaminopyrimidine hemisulfate monohydrate should be conducted in a well-ventilated laboratory.[7]

• Chemical Fume Hood: For any procedure with a risk of generating dust or aerosols, such as weighing or preparing solutions, the use of a certified chemical fume hood is mandatory.[5][9]

• Safety Equipment: Ensure that an eyewash station and a safety shower are readily accessible in the work area.[9]

Safe Handling and Operational Plan

A systematic workflow is crucial for ensuring safety and preventing contamination when handling 4,6-Diaminopyrimidine hemisulfate monohydrate.

Preparation

• Designate a Work Area: Clearly define the area where the compound will be handled.

• Gather Materials: Assemble all necessary equipment and reagents before starting work.

• Don PPE: Put on the appropriate PPE as outlined in the table above.

Weighing the Solid Compound

• Perform all weighing operations within a chemical fume hood or a balance enclosure to contain any airborne particles.[5]

• Use anti-static weighing paper or a tared container to minimize the dispersal of the powder.

• Carefully transfer the desired amount of the compound using a clean spatula.

• After weighing, clean the spatula and the weighing area with a damp cloth or a wipe moistened with a suitable solvent (e.g., 70% ethanol).[5]

• Treat all disposable materials used in the process as contaminated waste.[5]

Preparing Stock Solutions

• Conduct all solution preparation within a certified chemical fume hood.[5]

• Slowly add the solvent to the solid compound to avoid splashing.[5]

• If sonication is required to dissolve the compound, ensure the vial is securely capped and placed within a secondary container.[5]

• Clearly label the solution with the compound name, concentration, solvent, date, and your initials.[5]

Spill and Emergency Procedures

Accidents can happen, and being prepared is essential.

Spill Response Workflow

Caption: Step-by-step workflow for responding to a chemical spill.

First Aid Measures

• In case of skin contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes.[2][10] If skin irritation occurs, seek medical attention.[1][3][11] Remove and wash contaminated clothing before reuse.[1][3][11]

• In case of eye contact: Immediately rinse the eyes with plenty of water for at least 15 minutes, also under the eyelids.[2][10][12] If eye irritation persists, seek medical attention.[1][3][11]

• If inhaled: Move the person to fresh air.[1][2] If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention if you feel unwell.[1][2]

• If swallowed: Rinse the mouth with water.[1] Do not induce vomiting. Seek medical attention if symptoms occur.[2][6]

Storage and Disposal

Proper storage and disposal are critical for maintaining a safe laboratory environment.

Storage

• Store 4,6-Diaminopyrimidine hemisulfate monohydrate in a tightly closed container in a cool, dry, and well-ventilated area.[1][12][13]

• Store away from incompatible materials such as strong oxidizing agents.[2][11]

Disposal

• Dispose of unused compounds and contaminated materials as hazardous chemical waste in accordance with local, state, and federal regulations.[1][10]

• Do not allow the chemical to enter drains.[3][6]

• All disposable materials that have come into contact with the compound should be collected in a designated, sealed container for hazardous waste.

References

• Pyrimidine - Safety D
• Personal protective equipment for handling 4-Amino-8-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl] - Benchchem. (URL: )
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• SAFETY DATA SHEET - Fisher Scientific. (2015, July 2). (URL: )
• 12 Safety Precautions To Follow When Handling Pyridine - Post Apple Scientific. (2024, October 1). (URL: )
• TCI AMERICA - Spectrum Chemical. (2018, July 6). (URL: )
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, October 7). (URL: )
• Essential Safety and Operational Guidance for Handling 2H-Pyrido[1,2-a]pyrimidine-2,4(3H)-dione - Benchchem. (URL: )
• 6 - SAFETY D
• Chemical Safety: Personal Protective Equipment. (URL: )
• Chemical Safety Data Sheet MSDS / SDS - 4,6-DIAMINO-2-MERCAPTOPYRIMIDINE - ChemicalBook. (2025, July 26). (URL: )
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, September 12). (URL: _)
• SAFETY DATA SHEET - TCI Chemicals. (2024, November 29). (URL: )
• SAFETY DATA SHEET - Tokyo Chemical Industry. (2025, November 7). (URL: )
• • SAFETY DATA SHEET - MilliporeSigma. (2025, October 16). (URL: )

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